DPhPC

Core Science & Biosynthesis

A Technical Guide to the Unique Properties of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) Lipids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the distinct physicochemical properties of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC), a synthetic phospholipid renowned for its unique structural characteristics and broad utility in biophysical research and pharmaceutical applications.

Introduction

DPhPC is a phosphatidylcholine derivative distinguished by its branched acyl chains, specifically two phytanoyl groups, which are 16-carbon chains with multiple methyl branches.[1][2] This unique molecular architecture confers exceptional stability and predictable behavior to membranes, making DPhPC an invaluable tool for creating model lipid bilayers, studying ion channels, and developing advanced drug delivery systems.[3][4][5] Unlike its linear-chain counterparts, such as dipalmitoylphosphatidylcholine (DPPC), the branched structure of DPhPC prevents the formation of a tightly packed gel phase, leading to a range of unique and advantageous properties.

Core Structural and Physical Properties

The fundamental differences between DPhPC and linear-chain lipids arise directly from its branched-chain structure.

Chemical Structure

The defining feature of DPhPC is the presence of four methyl groups along each of its two 16-carbon acyl chains.[1] This branching introduces significant steric hindrance, preventing the hydrocarbon tails from packing into a dense, ordered crystalline lattice, a behavior characteristic of lipids with straight acyl chains below their phase transition temperature.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]

An In-depth Technical Guide to 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC): Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC), a synthetic phospholipid pivotal in the study of model biological membranes. DPhPC's unique branched fatty acid structure, derived from phytanic acid, confers exceptional stability and resistance to phase transitions over a broad temperature range, making it an invaluable tool in biophysical research, particularly in the field of electrophysiology and for the reconstitution of membrane proteins. This document details the historical context of its discovery, outlines its chemical synthesis, presents key physicochemical properties in a structured format, and provides detailed experimental protocols for its use in creating stable lipid bilayers for research applications.

Discovery and Historical Context

The journey to understanding and utilizing 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is rooted in the exploration of lipids from extremophilic organisms, particularly archaea. In 1965, Kates, Yengoyan, and Sastry made a seminal discovery while studying the lipids of Halobacterium cutirubrum, an extreme halophile. They identified a novel diether analog of phosphatidylglycerophosphate.[1][2][3][4] This discovery was significant as it revealed a new class of lipids with ether linkages instead of the more common ester linkages found in bacteria and eukaryotes. These archaeal lipids, with their unique branched phytanyl chains, are crucial for the stability of membranes in extreme environments.

While the 1965 paper by Kates and colleagues focused on a diether phosphoglycerophosphate, their work laid the foundational understanding of phytanyl-containing lipids. DPhPC, an ester-linked phosphocholine (B91661) with phytanoyl chains, was later synthesized as a stable analog of these naturally occurring archaeal lipids. Its defining feature is the presence of two phytanoyl chains, which are saturated and contain multiple methyl branches. This branched structure prevents the lipid molecules from packing tightly, thus maintaining a fluid state over an exceptionally wide temperature range.

Physicochemical Properties of DPhPC

DPhPC is prized for its remarkable stability and lack of a detectable gel-to-liquid crystalline phase transition over a broad temperature spectrum, a characteristic that simplifies experimental conditions and enhances the reproducibility of membrane-based assays.

Property	Value	Reference
Molecular Formula	C₄₈H₉₆NO₈P	[5]
Molecular Weight	846.3 g/mol	[5]
Phase Transition	No detectable transition from -120°C to +120°C
Molecular Area (at 40 mN/m)	81.2 Ų	[6]
Compressibility Modulus (Cs⁻¹)	122 ± 7 mN/m	[6]
Interfacial Dipole Potential (V)	355 ± 16 mV	[6]
Molecular Dipole Moment	0.64 ± 0.02 D	[6]

Chemical Synthesis of DPhPC

The synthesis of DPhPC generally involves the esterification of sn-glycero-3-phosphocholine (GPC) with phytanic acid. While the original synthesis by Kates et al. focused on diether lipids, modern synthetic strategies for DPhPC follow established methods for phospholipid synthesis. The following is a generalized protocol based on common synthesis routes for similar phospholipids (B1166683).

Generalized Synthetic Pathway

The synthesis can be conceptually broken down into three main stages: preparation of the phytanoyl acylating agent, acylation of the glycerophosphocholine backbone, and purification of the final product.

Fig. 1: Generalized synthetic pathway for DPhPC.

Detailed Experimental Protocol (Illustrative)

This protocol is an illustrative example based on general phospholipid synthesis methods.

Materials:

• Phytanic acid

• Oxalyl chloride or thionyl chloride

• sn-glycero-3-phosphocholine (GPC)

• Anhydrous pyridine

• Anhydrous chloroform (B151607)

• Silica (B1680970) gel for column chromatography

• Appropriate solvent systems for chromatography (e.g., chloroform/methanol/water mixtures)

Procedure:

• Preparation of Phytanoyl Chloride:

  • Dissolve phytanic acid in an anhydrous solvent such as chloroform.

  • Slowly add an excess of oxalyl chloride or thionyl chloride at room temperature with stirring.

  • Continue stirring for several hours until the reaction is complete (monitored by IR spectroscopy, observing the disappearance of the carboxylic acid peak and the appearance of the acyl chloride peak).

  • Remove the excess reagent and solvent under reduced pressure to obtain crude phytanoyl chloride.

• Acylation of sn-glycero-3-phosphocholine:

  • Suspend sn-glycero-3-phosphocholine in anhydrous pyridine.

  • Cool the suspension in an ice bath.

  • Slowly add a solution of phytanoyl chloride in anhydrous chloroform to the GPC suspension.

  • Allow the reaction to warm to room temperature and stir for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Purification:

  • After the reaction is complete, evaporate the solvent under reduced pressure.

  • Dissolve the residue in a small amount of chloroform.

  • Purify the crude DPhPC by silica gel column chromatography.

  • Elute the column with a gradient of chloroform and methanol.

  • Collect the fractions containing DPhPC (identified by TLC).

  • Combine the pure fractions and evaporate the solvent to yield purified DPhPC.

Applications in Research and Drug Development

DPhPC's unique properties make it an ideal choice for a variety of research applications, particularly in the creation of artificial lipid bilayers for studying membrane proteins and in the development of drug delivery systems.

Ion Channel Reconstitution and Electrophysiology

The high stability and electrical resistance of DPhPC membranes are advantageous for single-channel recordings, as they minimize background noise and provide a robust platform for studying ion channel function.

Fig. 2: Workflow for ion channel reconstitution in DPhPC bilayers.

Experimental Protocol: Preparation of DPhPC Liposomes and Planar Lipid Bilayers

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) in chloroform (e.g., 10 mg/mL)

• Buffer solution (e.g., 10 mM HEPES, 1 M KCl, pH 7.4)

• Planar lipid bilayer apparatus with a small aperture (e.g., 100-200 µm) in a Teflon partition

• Purified ion channel protein in a detergent solution

Procedure:

• Liposome Preparation (Thin-Film Hydration Method):

  • In a round-bottom flask, add a desired amount of DPhPC solution (e.g., 10 mg).

  • Remove the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film by adding the desired buffer and vortexing vigorously. This will result in the formation of multilamellar vesicles (MLVs).

  • For unilamellar vesicles, the MLV suspension can be subjected to sonication or extrusion through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

• Planar Lipid Bilayer Formation (Painting Method):

  • Pre-treat the aperture in the Teflon partition by painting a small amount of a solution of DPhPC in an organic solvent (e.g., n-decane).

  • Fill both chambers of the bilayer apparatus with the buffer solution, ensuring the liquid level is above the aperture.

  • Apply a small amount of the DPhPC/n-decane solution to the aperture using a fine brush or glass rod.

  • The lipid solution will spontaneously thin and form a bilayer across the aperture. The formation of the bilayer can be monitored by measuring the electrical capacitance across the membrane. A stable capacitance of approximately 0.4-0.6 µF/cm² indicates the formation of a solvent-containing bilayer.

• Ion Channel Reconstitution:

  • Once a stable bilayer is formed, add a small aliquot of the purified ion channel protein solution to one of the chambers (the cis side).

  • The ion channels will spontaneously insert into the lipid bilayer.

  • Monitor the insertion by observing discrete steps in the current across the membrane, which correspond to the opening and closing of single channels.

Conclusion

1,2-diphytanoyl-sn-glycero-3-phosphocholine stands as a cornerstone in membrane biophysics. Its discovery, stemming from the exploration of unique archaeal lipids, has provided researchers with a robust and versatile tool for creating stable model membranes. The synthetic accessibility of DPhPC, coupled with its exceptional physicochemical properties, ensures its continued and widespread use in fundamental research on membrane proteins and in the development of innovative drug delivery platforms. This guide provides a foundational resource for scientists and professionals seeking to leverage the unique advantages of DPhPC in their research and development endeavors.

References

• 1. Isolation of a Mg++ phospholipid from Halobacterium cutirubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Surface characteristics of phosphatidylglycerol phosphate from the extreme halophile Halobacterium cutirubrum compared with those of its deoxy analogue, at the air/water interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. caymanchem.com [caymanchem.com]
• 6. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Advantages of DPhPC in Model Membranes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) has emerged as a phospholipid of choice for the construction of robust and reliable model membranes. Its unique branched-chain structure confers exceptional stability and inertness, making it an invaluable tool in a wide range of biophysical and pharmaceutical research applications. This technical guide provides an in-depth overview of the key advantages of DPhPC, supported by quantitative data, detailed experimental protocols for its use in forming liposomes and planar lipid bilayers, and visualizations of key experimental workflows and structure-property relationships. This resource is intended to equip researchers, scientists, and drug development professionals with the practical knowledge required to effectively leverage DPhPC in their studies of membrane proteins, ion channels, and drug-membrane interactions.

Introduction: The Need for Stable Model Membranes

Model membranes are indispensable tools in biophysics and drug development, providing a simplified and controlled environment to study the complex interactions between lipids, proteins, and therapeutic agents that govern cellular processes. The choice of lipid is paramount to the success of these studies, as the physical and chemical properties of the model membrane must be well-defined and stable under a variety of experimental conditions. While many naturally occurring and synthetic lipids are available, 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) offers a unique combination of properties that make it particularly well-suited for demanding applications such as single-channel electrophysiology and studies of membrane transport.

The defining feature of DPhPC is its branched phytanoyl acyl chains, which are saturated hydrocarbon chains with methyl groups at the 3, 7, 11, and 15 positions. This branched structure sterically hinders close packing of the lipid molecules, resulting in a number of advantageous properties that will be explored in detail in this guide.

Key Advantages of DPhPC

The unique molecular structure of DPhPC translates into several key advantages for its use in model membranes:

• Exceptional Stability: DPhPC bilayers exhibit high mechanical and chemical stability, making them resistant to rupture and degradation over extended experimental periods.[1][2] This is a critical advantage for techniques that require long recording times, such as single-channel electrophysiology.

• Wide Operating Temperature Range: Unlike many other phospholipids (B1166683), DPhPC does not have a defined gel-to-liquid crystalline phase transition over a broad temperature range (-120°C to 120°C).[3] This allows for consistent membrane properties across a wide range of experimental temperatures without the concern of phase separation or changes in membrane fluidity.

• Low Permeability: The branched structure of DPhPC creates a tightly packed yet disordered membrane with low permeability to water, ions, and other small molecules.[4] This property is essential for studies of ion channels and transporters, as it minimizes background leakage currents and allows for the precise measurement of channel-mediated transport.

• High Electrical Resistance: DPhPC membranes exhibit high electrical resistance, which is a prerequisite for sensitive electrophysiological measurements where the signal from a single ion channel can be in the picoampere range.[1][4]

• Resistance to Oxidation: As a saturated phospholipid, DPhPC is highly resistant to oxidation, which can be a significant problem with unsaturated lipids, leading to changes in membrane properties and the generation of reactive byproducts.[2]

Quantitative Data Presentation

To facilitate a direct comparison of DPhPC with other commonly used phospholipids, the following tables summarize key physicochemical properties.

Table 1: Comparison of Physicochemical Properties of DPhPC, DPPC, and DOPC Membranes

Property	DPhPC	DPPC (Dipalmitoylphosphatidylcholine)	DOPC (Dioleoylphosphatidylcholine)	Reference(s)
Membrane Thickness (Hydrophobic core, DHH)	~3.4 nm	~3.8 nm	~3.1 nm	[4][5]
Area per Lipid (AL)	~0.792 nm2 (79.2 Å2)	~0.623 nm2 (62.3 Å2)	~0.688 nm2 (68.8 Å2)	[4][6]
Area Compressibility Modulus (KA)	~347 mN/m	~231 mN/m	~241 mN/m	[6][7]
Main Phase Transition Temperature (Tm)	No transition from -120°C to +120°C	41°C	-17°C	[3]
Water Permeability	Low	Moderate	High	[4][8]

Table 2: Additional Properties of DPhPC Monolayers and Bilayers

Property	Value	Conditions	Reference(s)
Molecular Area at 40 mN/m	81.2 Å2	Air-water interface	[9]
Compressibility Modulus (Cs-1)	122 ± 7 mN/m	At 40 mN/m	[9]
Interfacial Dipole Potential (V)	355 ± 16 mV	At 40 mN/m	[9]

Mandatory Visualizations

DPhPC Structure-Property Relationship

DPhPC's unique structure gives rise to its advantageous properties.

Experimental Workflow: Ion Channel Reconstitution in a DPhPC Bilayer

Workflow for ion channel reconstitution and electrophysiology.

Experimental Protocols

Preparation of DPhPC Giant Unilamellar Vesicles (GUVs) by Electroformation

This protocol describes the formation of GUVs, which are useful for microscopy-based assays and as precursors for other model membrane systems.[10][11]

Materials:

• DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine)

• Chloroform (B151607)

• Indium Tin Oxide (ITO) coated glass slides

• O-ring

• Sucrose (B13894) solution (e.g., 200 mM)

• Vesicle preparation chamber (e.g., Nanion Vesicle Prep Pro)

• Vacuum desiccator

• Hamilton syringe

Procedure:

• Lipid Stock Preparation: Dissolve DPhPC in chloroform to a final concentration of 10 mM.

• Lipid Film Deposition: a. Identify the conductive side of two ITO slides using a multimeter. b. Using a Hamilton syringe, spread a thin, even layer of the DPhPC solution (e.g., 10-20 µL) onto the conductive side of one ITO slide. c. Place the slide in a vacuum desiccator for at least 30 minutes to ensure complete removal of the chloroform.

• Chamber Assembly: a. Place the ITO slide with the dried lipid film, film-side up, into the electroformation chamber. b. Place a greased O-ring around the lipid film. c. Fill the O-ring with the desired sucrose solution. d. Place the second ITO slide on top, conductive-side down, to seal the chamber.

• Electroformation: a. Connect the chamber to a function generator. b. Apply an AC electric field. A typical protocol is to apply a voltage of 3V peak-to-peak at a frequency of 5 Hz for 2 hours.[10] The temperature should be maintained at around 37°C.[10]

• Harvesting GUVs: a. After electroformation is complete, gently aspirate the GUV-containing solution from the chamber using a wide-bore pipette tip to avoid rupturing the vesicles. b. The GUVs are now ready for use in microscopy or other experiments.

Formation and Electrical Characterization of a DPhPC Black Lipid Membrane (BLM)

This protocol outlines the "painting" method for forming a solvent-containing DPhPC BLM for electrophysiological recordings.[12][13][14]

Materials:

• DPhPC

• n-Hexane or n-Decane

• Hydrophobic solvent (e.g., hexadecane) for pre-treatment

• BLM cuvette with a small aperture (e.g., 100-150 µm)

• Ag/AgCl electrodes

• Electrolyte solution (e.g., 1 M KCl, 10 mM HEPES, pH 7.4)

• Patch-clamp amplifier and data acquisition system

• Small paintbrush or glass rod

Procedure:

• Lipid Solution Preparation: Dissolve DPhPC in n-hexane or n-decane to a concentration of 10-15 mg/mL.[12]

• Chamber Setup: a. Assemble the BLM cuvette, separating the two chambers ("cis" and "trans") with the aperture. b. Pre-treat the aperture by painting a small amount of a dilute solution of hexadecane (B31444) in n-hexane (e.g., 1%) around the hole and allow the solvent to evaporate.[12] This improves the seal between the lipid and the support. c. Fill both chambers with the electrolyte solution, ensuring the liquid level is below the aperture. d. Insert the Ag/AgCl electrodes into each chamber and connect them to the amplifier headstage.

• Membrane Formation ("Painting"): a. Dip the paintbrush or glass rod into the DPhPC solution to pick up a small amount of lipid. b. Gently "paint" the lipid solution across the aperture. A thick film will initially form. c. Over a few minutes, the solvent will dissolve into the aqueous phase and a bilayer will spontaneously thin in the center of the aperture. This process can be monitored by measuring the electrical capacitance of the membrane.

• Verification of Bilayer Formation: a. Apply a small triangular voltage wave (e.g., 10 mV, 10 Hz) across the membrane and measure the resulting capacitive current. b. A stable capacitance value of approximately 0.4-0.8 µF/cm² is indicative of a solvent-free bilayer.

• Electrophysiological Recording: a. Once a stable BLM is formed, the membrane is ready for the addition of ion channels or other molecules of interest for electrical recording.[15]

Size Analysis of DPhPC Liposomes by Dynamic Light Scattering (DLS)

This protocol provides a general method for preparing and analyzing the size of DPhPC liposomes (typically Large Unilamellar Vesicles, LUVs) using DLS.[16][17][18]

Materials:

• DPhPC

• Chloroform

• Buffer (e.g., phosphate-buffered saline, PBS), filtered through a 0.22 µm filter

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Lipid Film Formation: a. Dissolve a known amount of DPhPC in chloroform in a round-bottom flask. b. Remove the chloroform using a rotary evaporator to form a thin lipid film on the inside of the flask. c. Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the desired filtered buffer to the flask to hydrate (B1144303) the lipid film. The final lipid concentration is typically 1-5 mg/mL. b. Vortex or gently swirl the flask to form a suspension of multilamellar vesicles (MLVs).

• Extrusion: a. Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). b. Pass the MLV suspension through the extruder at least 11-21 times. This will produce a solution of LUVs with a relatively uniform size distribution.

• DLS Measurement: a. Dilute the LUV suspension in filtered buffer to a suitable concentration for DLS (typically 0.1-1.0 mg/mL) to avoid multiple scattering effects. b. Transfer the diluted sample to a clean cuvette. c. Place the cuvette in the DLS instrument and allow the sample to equilibrate to the desired temperature. d. Perform the DLS measurement according to the instrument's software instructions. The software will calculate the hydrodynamic radius and polydispersity index (PDI) of the liposome (B1194612) population.

Topographical Imaging of a DPhPC Supported Lipid Bilayer (SLB) by Atomic Force Microscopy (AFM)

This protocol describes the formation of a DPhPC SLB on a mica substrate for AFM imaging.[7][19]

Materials:

• DPhPC LUVs (prepared as in protocol 5.3)

• Freshly cleaved mica discs

• Buffer (e.g., Tris buffer with CaCl2)

• Atomic Force Microscope (AFM) with a liquid cell

• AFM cantilevers suitable for soft-matter imaging

Procedure:

• Substrate Preparation: a. Glue a mica disc to an AFM sample puck. b. Just before use, cleave the top layers of the mica using adhesive tape to reveal a fresh, atomically flat surface.

• SLB Formation by Vesicle Fusion: a. Immediately place the AFM liquid cell over the freshly cleaved mica. b. Inject the DPhPC LUV suspension into the liquid cell. The presence of divalent cations like Ca2+ (2-5 mM) in the buffer is often required to induce vesicle fusion onto the negatively charged mica surface. c. Incubate for 30-60 minutes to allow the vesicles to adsorb, rupture, and fuse into a continuous bilayer.

• Rinsing: a. Gently rinse the SLB by exchanging the buffer in the liquid cell several times to remove any unfused vesicles.

• AFM Imaging: a. Mount the liquid cell onto the AFM scanner. b. Engage the AFM cantilever with the surface in the appropriate imaging mode (e.g., tapping mode or contact mode with low force). c. Optimize the imaging parameters (scan size, scan rate, feedback gains) to obtain high-resolution images of the SLB surface. The bilayer should appear as a smooth, continuous surface.

Conclusion

DPhPC stands out as a superior choice for constructing model membranes in a variety of research contexts. Its unique branched-chain structure provides unparalleled stability, a wide operational temperature range, low permeability, and high electrical resistance. These properties are particularly advantageous for demanding applications such as the study of ion channels, membrane transport, and drug-membrane interactions. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers seeking to harness the benefits of DPhPC in their work. By understanding and applying these principles, scientists and drug development professionals can create more robust and reliable model membrane systems, ultimately leading to more accurate and reproducible experimental outcomes.

References

• 1. Formation of giant unilamellar proteo-liposomes by osmotic shock - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbi.ku.dk [nbi.ku.dk]
• 3. Reconstitution and functional characterization of ion channels from nanodiscs in lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of membrane tension on the physical properties of DOPC lipid bilayer membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preparation of giant unilamellar vesicles (GUVs) [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. elements-ic.com [elements-ic.com]
• 13. elements-ic.com [elements-ic.com]
• 14. elements-ic.com [elements-ic.com]
• 15. Ion channel reconstitution in lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Using light scattering to assess how phospholipid–protein interactions affect complex I functionality in liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. wyattfiles.s3-us-west-2.amazonaws.com [wyattfiles.s3-us-west-2.amazonaws.com]
• 18. news-medical.net [news-medical.net]
• 19. researchgate.net [researchgate.net]

DPhPC Phospholipid Phase Transition Behavior: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid distinguished by its branched phytanoyl acyl chains. This unique molecular architecture confers remarkable stability to lipid bilayers, making DPhPC a valuable tool in membrane biophysics and drug delivery research. A key characteristic of DPhPC is the notable absence of a distinct gel-to-liquid crystalline phase transition over a wide temperature range.[1] This property allows for the creation of stable model membranes to investigate the function of reconstituted ion channels, transport proteins, and other membrane-active molecules without the complicating factor of lipid phase changes.[1]

Quantitative Phase Transition Data

In stark contrast to phospholipids (B1166683) with linear acyl chains, such as 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), which exhibit well-defined sub-, pre-, and main phase transitions, DPhPC membranes remain in a fluid, liquid-crystalline (Lα) phase across a broad spectrum of temperatures.[1][2][3][4] This persistent fluidity is a direct consequence of the steric hindrance provided by the methyl groups on its phytanoyl chains, which prevents the tight packing required to form a gel phase.

Property	Value	Reference
Sub-transition Temperature (Tsub)	Not Applicable	[1]
Pre-transition Temperature (Tp)	Not Applicable	[1]
Main Transition Temperature (Tm)	No transition observed over a broad temperature range	[1]
Transition Enthalpy (ΔH)	Not Applicable	[5]
Transition Entropy (ΔS)	Not Applicable	[6]

Note: The defining thermotropic characteristic of DPhPC is its existence in a single liquid-crystalline phase under typical experimental conditions.

Experimental Protocols for Phase Behavior Characterization

To verify the phase behavior of DPhPC and confirm the absence of a phase transition, a combination of biophysical techniques is employed.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to detect thermally induced phase transitions by measuring the heat flow into or out of a sample as a function of temperature.[7][8]

Objective: To scan for any endothermic or exothermic events that would signify a phase transition.

Methodology:

• Liposome (B1194612) Formulation: DPhPC is dissolved in an appropriate organic solvent (e.g., chloroform). The solvent is then evaporated under a stream of inert gas (e.g., nitrogen) to create a thin lipid film on the wall of a glass vessel. This film is subsequently hydrated with a buffer solution to form multilamellar vesicles (MLVs).[7]

• Sample and Reference Preparation: A precise amount of the DPhPC liposome suspension is hermetically sealed in an aluminum DSC pan. A reference pan is prepared with an identical volume of the corresponding buffer.

• Thermal Analysis: The sample and reference pans are placed in the DSC instrument and subjected to a controlled temperature program, typically involving heating and cooling cycles at a constant scan rate (e.g., 1-5 °C/min) over a relevant temperature range (e.g., -20 °C to 80 °C).

• Data Interpretation: The differential heat flow between the sample and the reference is plotted against temperature. For lipids like DPPC, this thermogram would show distinct peaks corresponding to phase transitions.[3] For DPhPC, a smooth, featureless baseline is expected, which confirms the absence of any significant thermal transitions.[5]

X-Ray Diffraction

X-ray diffraction provides detailed structural information about the organization of lipid bilayers, including lamellar spacing and the packing of acyl chains.[9][10][11]

Objective: To characterize the lamellar structure of DPhPC bilayers and monitor for any temperature-dependent changes.

Methodology:

• Sample Preparation: DPhPC liposomes are concentrated into a pellet by centrifugation and loaded into a sample capillary, or oriented multibilayers are prepared on a solid substrate.[9]

• Data Collection: The sample is mounted in a temperature-controlled stage within an X-ray beamline. Diffraction patterns are recorded at various temperatures.

• Analysis: The positions and shapes of the diffraction peaks are analyzed. In the small-angle X-ray scattering (SAXS) region, sharp, evenly spaced peaks are indicative of a well-ordered lamellar structure. In the wide-angle X-ray scattering (WAXS) region, a sharp peak indicates ordered, tightly packed acyl chains (gel phase), while a broad, diffuse peak signifies disordered chains (liquid-crystalline phase). For DPhPC, a broad WAXS peak is expected across the entire temperature range, consistent with a persistent fluid phase.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR, particularly deuterium (B1214612) (²H) NMR on specifically deuterated lipids, offers insights into the order and dynamics of the lipid acyl chains.[12][13]

Objective: To evaluate the motional freedom of the DPhPC acyl chains as a function of temperature.

Methodology:

• Sample Preparation: DPhPC deuterated at specific positions on the acyl chains is synthesized and used to prepare MLVs.

• NMR Data Acquisition: ²H NMR spectra are collected at various temperatures.

• Spectral Analysis: The quadrupolar splitting of the deuterium signal is measured. This splitting is directly proportional to the orientational order of the C-²H bond. For a lipid in the liquid-crystalline phase, the quadrupolar splitting will decrease gradually with increasing temperature due to increased molecular motion. An abrupt change in this splitting would signal a phase transition. For DPhPC, a smooth and continuous decrease is anticipated.[12]

Visualizations

General Experimental Workflow for Phospholipid Phase Analysis

Caption: A generalized workflow for characterizing phospholipid phase behavior.

Comparative Phase Behavior of DPhPC and DPPC

Caption: DPhPC's single phase versus DPPC's multiple phase transitions.

References

• 1. Properties of diphytanoyl phospholipids at the air-water interface [pubmed.ncbi.nlm.nih.gov]
• 2. Investigation of Temperature-Induced Phase Transitions in DOPC and DPPC Phospholipid Bilayers Using Temperature-Controlled Scanning Force Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ssarles.utk.edu [ssarles.utk.edu]
• 6. Phase Transitions in Dipalmitoylphosphatidylcholine Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tainstruments.com [tainstruments.com]
• 9. lipid.phys.cmu.edu [lipid.phys.cmu.edu]
• 10. lipid.phys.cmu.edu [lipid.phys.cmu.edu]
• 11. Structure of gel phase DMPC determined by X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of membrane lipid phase transition temperature from 13C-NMR intensities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NMR Spectroscopy of Lipid Bilayers | Springer Nature Experiments [experiments.springernature.com]

Stability of DPhPC's Branched Fatty Acid Chains: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the stability of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC), a synthetic phospholipid distinguished by its branched fatty acid chains. Its unique molecular structure confers exceptional stability to lipid bilayers, making it an invaluable tool in biophysical research, drug formulation, and the development of model membrane systems. This document delves into the experimental evidence for DPhPC's stability against chemical degradation, particularly oxidation and hydrolysis, and provides detailed methodologies for relevant analytical techniques.

Introduction to DPhPC and the Significance of its Branched-Chain Structure

DPhPC is a saturated phospholipid featuring two phytanoyl chains, which are 16-carbon chains with methyl groups at the 3, 7, 11, and 15 positions. This branched structure sterically hinders the close packing of the acyl chains, resulting in a lipid that remains in a fluid state over an exceptionally broad temperature range, from -120°C to +120°C, without a detectable gel-to-fluid phase transition. This property is in stark contrast to its straight-chain counterpart, dipalmitoylphosphatidylcholine (DPPC), which exhibits a sharp phase transition at 41°C.

The branched nature of DPhPC's fatty acid chains is the primary determinant of its remarkable stability. This branching increases the cross-sectional area of the lipid tails, leading to thicker and more disordered, yet mechanically robust, membranes.[1] This unique packing arrangement contributes to the high chemical and physical stability of DPhPC bilayers, making them less permeable to ions and small molecules compared to bilayers composed of unsaturated or shorter-chain saturated lipids.[1] These characteristics are highly desirable for applications requiring stable and well-defined model membranes, such as in single-channel recordings and reconstitution studies of membrane proteins.

Chemical Stability of DPhPC: Oxidation and Hydrolysis

The chemical stability of phospholipids (B1166683) is paramount for their application in pharmaceutical formulations and long-term experimental systems. The two primary degradation pathways for phospholipids are oxidation of the fatty acid chains and hydrolysis of the ester linkages.

Oxidative Stability

The saturated nature of DPhPC's phytanoyl chains renders it highly resistant to oxidation. Unlike unsaturated lipids which possess double bonds that are susceptible to attack by reactive oxygen species (ROS), the carbon-carbon single bonds in DPhPC are chemically inert to common oxidants. While there is a lack of specific quantitative studies detailing the oxidation rate of DPhPC, its saturated structure inherently provides a high degree of oxidative stability compared to commonly used unsaturated phospholipids like 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) or 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC).

Studies on other saturated lipids, such as DPPC, have shown that oxidation primarily occurs at the lipid headgroup when exposed to strong oxidizing agents, rather than the acyl chains.[2] Given that DPhPC shares the same phosphocholine (B91661) headgroup with DPPC, any oxidative degradation under harsh conditions would likely be initiated at this site. However, under typical experimental and storage conditions, the oxidative degradation of DPhPC is considered negligible.

Hydrolytic Stability

Hydrolysis of the ester bonds in phospholipids leads to the formation of lysophospholipids and free fatty acids, which can alter the physical properties of the lipid bilayer and compromise the integrity of liposomal formulations. The rate of hydrolysis is influenced by pH, temperature, and the presence of catalysts.

Given that DPhPC exists in a fluid state across a wide temperature range, its hydrolysis kinetics are expected to be more comparable to that of other phospholipids in their liquid-crystalline phase. The steric hindrance provided by the branched methyl groups in the phytanoyl chains may also play a role in modulating the accessibility of the ester linkages to water and catalysts, potentially influencing the hydrolysis rate. However, without direct experimental data, it is presumed that DPhPC exhibits hydrolytic stability comparable to or greater than other saturated phospholipids under similar conditions.

Quantitative Data on Lipid Stability

While specific quantitative data for DPhPC is scarce, the following table summarizes relevant data for other phospholipids to provide a comparative context for stability.

Lipid	Parameter	Value	Conditions	Reference
Saturated Soybean PC	Hydrolysis Rate Constant	~1 x 10-7 s-1	pH 6.5, 40°C	[3]
DPPC	Activation Energy (Hydrolysis)	> 100 kJ/mol (gel phase)	pH 4.0	[5]
DMPC	Activation Energy (Hydrolysis)	~ 60 kJ/mol (fluid phase)	pH 4.0	[5]

Experimental Protocols for Assessing Lipid Stability

A variety of well-established methods can be employed to assess the oxidative and hydrolytic stability of DPhPC and other phospholipids. Detailed protocols for key assays are provided below.

Measurement of Lipid Oxidation

The TBARS assay is a widely used method for detecting lipid peroxidation by measuring malondialdehyde (MDA), a secondary oxidation product.

Protocol:

• Sample Preparation: Prepare liposomes or lipid films containing DPhPC. For a positive control, a lipid susceptible to oxidation (e.g., POPC) can be used. Induce oxidation by exposure to an oxidizing agent (e.g., FeSO₄/ascorbate) or UV radiation.

• Reagent Preparation:

  • TBA Reagent: Prepare a solution of 0.375% (w/v) thiobarbituric acid in 0.25 M HCl.

  • Trichloroacetic Acid (TCA): Prepare a 15% (w/v) TCA solution.

• Assay Procedure:

  • To 1 mL of the liposome (B1194612) suspension, add 2 mL of the TBA/TCA solution.

  • Vortex the mixture thoroughly.

  • Heat the samples at 95°C for 15 minutes in a water bath.

  • Cool the samples on ice for 10 minutes to stop the reaction.

  • Centrifuge the samples at 3000 x g for 15 minutes to pellet any precipitate.

  • Measure the absorbance of the supernatant at 532 nm using a spectrophotometer.

• Quantification: Calculate the concentration of MDA using an extinction coefficient of 1.56 x 10⁵ M⁻¹cm⁻¹.

The peroxide value is a measure of the concentration of primary oxidation products (peroxides and hydroperoxides).

Protocol:

• Sample Preparation: Dissolve a known amount of DPhPC lipid in a 3:2 (v/v) mixture of acetic acid:chloroform.

• Reagent Preparation:

  • Saturated Potassium Iodide (KI) solution.

  • 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution (standardized).

  • 1% (w/v) Starch indicator solution.

• Assay Procedure:

  • To the lipid solution, add 0.5 mL of saturated KI solution.

  • Swirl the mixture for exactly 1 minute.

  • Add 30 mL of deionized water and mix.

  • Titrate the liberated iodine with the standardized Na₂S₂O₃ solution until the yellow color almost disappears.

  • Add 0.5 mL of starch indicator and continue the titration until the blue color disappears.

• Calculation:

  • Peroxide Value (meq/kg) = (S x N x 1000) / W

  • Where S = volume of Na₂S₂O₃ used (mL), N = normality of the Na₂S₂O₃ solution, and W = weight of the lipid sample (g).

Measurement of Lipid Hydrolysis

HPLC is a powerful technique for separating and quantifying the parent phospholipid and its hydrolysis products (lysophospholipids and free fatty acids).

Protocol:

• Sample Preparation: Prepare DPhPC liposomes in a buffer of the desired pH. Incubate the liposomes at a specific temperature over a time course. At each time point, take an aliquot and stop the reaction (e.g., by freezing or adding a solvent to disrupt the liposomes).

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient of solvents such as methanol, acetonitrile, and water with additives like choline (B1196258) chloride or ammonium (B1175870) formate (B1220265) is commonly employed.

  • Detection: An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) can be used for detection and quantification.

• Analysis:

  • Inject the samples onto the HPLC system.

  • Identify the peaks corresponding to DPhPC, lyso-DPhPC, and phytanic acid based on the retention times of standards.

  • Quantify the amount of each component by integrating the peak areas.

  • The rate of hydrolysis can be determined by plotting the decrease in DPhPC concentration or the increase in product concentration over time.

Visualizing Experimental Workflows and Pathways

Workflow for Assessing Lipid Oxidation

References

• 1. researchgate.net [researchgate.net]
• 2. In situ investigation of the oxidation of a phospholipid monolayer by reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrolysis of saturated soybean phosphatidylcholine in aqueous liposome dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. encapsula.com [encapsula.com]
• 5. Chemical hydrolysis of phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of DPhPC in Biophysical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid that has become an indispensable tool in biophysical research, particularly for the creation of model membranes. Its unique molecular structure, characterized by branched phytanoyl acyl chains, confers exceptional stability and resistance to phase transitions over a broad range of temperatures, making it an ideal substrate for a variety of in vitro assays.[1][2][3] This guide provides a comprehensive overview of the applications of DPhPC, detailing its physical properties, experimental protocols for its use, and its role in elucidating complex biological phenomena.

Core Properties of DPhPC

The utility of DPhPC in biophysical research stems from its distinct physical and chemical properties. Unlike naturally occurring lipids with linear acyl chains, the branched structure of DPhPC's phytanoyl chains prevents the formation of a tightly packed gel phase, maintaining a fluid lamellar phase over a wide temperature range (from -120°C to +120°C).[4] This inherent stability is crucial for experiments requiring robust and reproducible model membranes.[5][6]

Quantitative Physical and Mechanical Properties

The biophysical characteristics of DPhPC membranes have been extensively studied. The following tables summarize key quantitative data, providing a reference for experimental design and data interpretation.

Table 1: Physical Properties of DPhPC Monolayers and Bilayers

Property	Value	Conditions	Reference(s)
Molecular Area	81.2 Ų	At 40 mN/m surface pressure	[1][2]
Compressibility Modulus (Monolayer)	122 ± 7 mN/m	At 40 mN/m surface pressure	[1][2]
Interfacial Dipole Potential	355 ± 16 mV	At 40 mN/m surface pressure	[1][2]
Molecular Dipole Moment	0.64 ± 0.02 D	Estimated at 40 mN/m	[1][2]
Monolayer Collapse Pressure	~46 mN/m	[1][2]
Specific Capacitance (Bilayer)	0.64 µF/cm²	DPhPC bilayers	[7]

Table 2: Mechanical Properties of DPhPC Bilayers (from Molecular Dynamics Simulations)

Property	Ester-DPhPC	Ether-DPhPC	Reference(s)
Area per Lipid (APL)	80.8 Ų	77.3 Ų	[2]
Area Compressibility Modulus (K_A)	347 ± 22 mN/m	379 ± 24 mN/m	[1]

Key Applications and Experimental Protocols

DPhPC is a versatile tool employed in a wide array of biophysical techniques. Its stability and low permeability make it particularly well-suited for studies of membrane proteins, ion channels, and lipid-protein interactions.[5][8]

Formation of Model Membranes

DPhPC is widely used to form various types of model membranes, including giant unilamellar vesicles (GUVs) and planar lipid bilayers (PLBs), which serve as platforms for a multitude of biophysical experiments.

GUVs are cell-sized liposomes that are invaluable for microscopy-based studies of membrane dynamics and protein function. The electroformation technique yields a high proportion of unilamellar vesicles.[9][10]

Materials:

• DPhPC in chloroform (B151607) (10 mg/mL)

• Indium Tin Oxide (ITO)-coated glass slides

• Electroformation chamber (e.g., Nanion Vesicle Prep Pro)

• Function generator and AC power supply

• Sucrose (B13894) solution (e.g., 195 mM in 5 mM HEPES, pH 7.4)

• Vacuum desiccator

• Hamilton syringe

Methodology:

• Lipid Film Preparation:

  • Using a Hamilton syringe, spread a thin, even layer of the DPhPC/chloroform solution onto the conductive side of an ITO slide.[9][10]

  • Place the slide in a vacuum desiccator for at least 30 minutes to ensure complete removal of the organic solvent.[10]

• Chamber Assembly:

  • Assemble the electroformation chamber with the lipid-coated ITO slide facing inwards.

  • Create a seal using a silicone O-ring and add the sucrose solution to the chamber.[9][10]

  • Place a second ITO slide on top, with the conductive side facing the solution, to complete the chamber.[9][10]

• Electroformation:

  • Connect the chamber to a function generator.

  • Apply a low-frequency AC electric field (e.g., 10 Hz) at a low voltage (e.g., 1.5 V) for approximately 2 hours at room temperature.[3]

  • To detach the newly formed vesicles, reduce the frequency to ~2 Hz for about 30 minutes.

• Vesicle Harvesting:

  • Carefully disassemble the chamber and gently pipette the GUV-containing solution for immediate use in microscopy experiments.

Fig. 1: Workflow for GUV preparation by electroformation.

PLBs are artificial membranes formed across a small aperture, separating two aqueous compartments. They are the cornerstone of single-channel electrical recordings.[8][11]

Materials:

• DPhPC in an organic solvent (e.g., n-decane or n-hexane, 10 mg/mL)[6][8]

• PLB cup and chamber with an aperture (typically 100-200 µm)

• Ag/AgCl electrodes

• Electrolyte solution (e.g., 1 M KCl, 10 mM HEPES, pH 7.2)

• Patch-clamp amplifier and data acquisition system

Methodology:

• Chamber Setup:

  • Assemble the PLB chamber and fill both compartments with the electrolyte solution.

  • Insert Ag/AgCl electrodes into each chamber and connect them to the amplifier headstage.[12]

• Bilayer Formation (Painting Method):

  • Using a fine paintbrush or a glass rod, apply a small amount of the DPhPC/solvent solution across the aperture.[4][12]

  • The lipid solution will initially form a thick film that will spontaneously thin down to a bilayer.

• Bilayer Characterization:

  • Monitor the formation of the bilayer by measuring its capacitance. A stable bilayer will have a capacitance of approximately 0.4-0.8 µF/cm².[7]

  • Apply a voltage step and observe the characteristic square-wave current response of a capacitor.

• Protein Reconstitution and Recording:

  • Once a stable bilayer is formed, purified membrane protein can be added to one or both chambers for reconstitution.

  • Single-channel currents are then recorded using the patch-clamp amplifier.

Fig. 2: Workflow for PLB formation and single-channel recording.

Reconstitution of Membrane Proteins

A primary application of DPhPC is the reconstitution of purified membrane proteins into a lipid bilayer environment, which is essential for functional and structural studies.[13][14]

This protocol describes a common method for reconstituting membrane proteins into pre-formed DPhPC vesicles using detergents.[15][16]

Materials:

• Purified membrane protein solubilized in a suitable detergent (e.g., Triton X-100, octyl glucoside)

• DPhPC liposomes (prepared by extrusion or sonication)

• Detergent removal system (e.g., dialysis cassette, Bio-Beads)

• Buffer appropriate for the protein of interest

Methodology:

• Liposome (B1194612) Preparation:

  • Prepare a suspension of DPhPC in the desired buffer.

  • Form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) by sonication or extrusion through polycarbonate membranes of a defined pore size.

• Solubilization and Mixing:

  • Mix the purified, detergent-solubilized membrane protein with the DPhPC liposomes. The ratio of protein to lipid should be optimized for the specific protein and application.

  • Add detergent to the liposome suspension to the point of saturation, just before complete solubilization, to facilitate protein insertion.[14]

• Detergent Removal:

  • Remove the detergent slowly from the protein-lipid-detergent mixture. This can be achieved by:

    • Dialysis: Place the mixture in a dialysis cassette and dialyze against a large volume of detergent-free buffer over 24-48 hours.[13][17]

    • Bio-Beads: Add adsorbent polystyrene beads (e.g., Bio-Beads SM-2) to the mixture to bind and remove the detergent.[16]

• Proteoliposome Characterization:

  • After detergent removal, the membrane proteins will be incorporated into the DPhPC liposomes, forming proteoliposomes.

  • The orientation and functionality of the reconstituted protein should be assessed using appropriate assays.

Fig. 3: Workflow for membrane protein reconstitution into liposomes.

Studying Membrane Dynamics and Protein-Lipid Interactions

DPhPC-based model membranes are excellent platforms for investigating the dynamics of lipids and proteins within the bilayer.

FRAP is a microscopy technique used to measure the lateral diffusion of fluorescently labeled molecules in a membrane.[18][19]

Experimental Workflow:

• Sample Preparation: Prepare GUVs or supported lipid bilayers (SLBs) containing a fluorescently labeled lipid or protein.

• Pre-bleach Imaging: Acquire an initial image of the fluorescently labeled membrane to determine the baseline fluorescence intensity.[18]

• Photobleaching: Use a high-intensity laser to photobleach the fluorophores in a defined region of interest (ROI).[20]

• Post-bleach Imaging: Acquire a time-series of images of the bleached region at low laser intensity.

• Data Analysis: Measure the recovery of fluorescence in the ROI over time as unbleached fluorophores diffuse into the bleached area. The rate of recovery is used to calculate the diffusion coefficient of the labeled molecule.[20]

Fig. 4: Experimental workflow for FRAP measurements.

Reconstitution of Signaling Pathways

Supported lipid bilayers (SLBs) made from DPhPC can be used to reconstitute complex signaling pathways, allowing for the study of protein-protein and protein-lipid interactions in a controlled environment.[21][22]

Logical Relationship for Reconstituting a Generic Kinase Cascade on a DPhPC SLB:

This diagram illustrates the sequential steps and interactions involved in reconstituting a simplified membrane-associated kinase signaling pathway.

Fig. 5: Logical flow for reconstituting a signaling cascade.

Conclusion

DPhPC is a powerful and versatile tool in the arsenal (B13267) of biophysicists and drug development professionals. Its exceptional stability and well-characterized properties provide a reliable platform for creating robust model membranes. The experimental protocols and workflows detailed in this guide offer a starting point for leveraging DPhPC to investigate a wide range of biological questions, from the fundamental biophysics of ion channels to the complex interplay of proteins in signaling pathways. As research continues to unravel the intricacies of cellular membranes, the applications of DPhPC are poised to expand, further solidifying its role as a cornerstone of modern biophysical research.

References

• 1. Mechanical properties of Ester- and Ether-DPhPC bilayers: a molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. experts.illinois.edu [experts.illinois.edu]
• 3. Giant Unilamellar Vesicles Electroformed from Native Membranes and Organic Lipid Mixtures under Physiological Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbi.ku.dk [nbi.ku.dk]
• 5. researchgate.net [researchgate.net]
• 6. Single Ion Channel Recordings with CMOS-Anchored Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. elements-ic.com [elements-ic.com]
• 9. Giant Unilamellar Vesicles (GUVs) Preparation by Electroformation Method [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. Utilizing the Planar Lipid Bilayer Technique to Investigate Drosophila melanogaster dMpv17 Channel Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. warneronline.com [warneronline.com]
• 13. Reconstitution of Membrane Proteins into Model Membranes: Seeking Better Ways to Retain Protein Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Reconstitution of Membrane Proteins in Liposomes | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. Fluorescence Recovery After Photobleaching - FluoroFinder [fluorofinder.com]
• 19. Fluorescence recovery after photobleaching - Wikipedia [en.wikipedia.org]
• 20. ibidi.com [ibidi.com]
• 21. Reconstitution of Phase-Separated Signaling Clusters and Actin Polymerization on Supported Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Reconstitution of TCR Signaling Using Supported Lipid Bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Biophysical Landscape: A Technical Guide to DPhPC

For researchers, scientists, and professionals in drug development, 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) stands as a cornerstone lipid for in vitro studies. Its unique properties make it an invaluable tool for creating stable model membranes to investigate ion channels, membrane proteins, and drug delivery systems. This in-depth technical guide provides a comprehensive overview of DPhPC, including its chemical identity, material safety data, experimental protocols, and its role in biophysical research.

Core Properties and Identification

DPhPC is a synthetic phospholipid distinguished by its branched phytanoyl acyl chains. This structural feature imparts exceptional stability and very low ion and water permeability to lipid bilayers, making them an ideal matrix for reconstituting and studying membrane proteins.[1]

Property	Value	Reference
CAS Number	207131-40-6
Molecular Formula	C₄₈H₉₆NO₈P
Molecular Weight	846.25 g/mol
Appearance	Off-white solid
Purity	>98%
Solubility	Soluble in chloroform
Storage Temperature	-20°C

Material Safety and Handling

Aspect	Recommendation
Handling	Avoid inhalation, and contact with skin and eyes. Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Storage	Store in a tightly sealed container in a freezer at -20°C. For long-term storage, it is recommended to store under an inert gas like argon or nitrogen.
First Aid (General)	Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Skin Contact: Wash off with soap and plenty of water. Inhalation: Move to fresh air. Ingestion: Rinse mouth with water. Seek medical attention if symptoms persist.
Stability	Stable under recommended storage conditions. Avoid exposure to strong oxidizing agents.

Experimental Protocols and Applications

DPhPC is predominantly used in the formation of liposomes and planar lipid bilayers for a variety of biophysical and pharmaceutical research applications.

Liposome (B1194612) Preparation via Sonication

This protocol outlines a general method for preparing DPhPC liposomes, which can be adapted for encapsulating drugs or other molecules.

Materials:

• DPhPC powder

• Buffer of choice (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4)

• Glass vial

• Probe-tip sonicator

• Microcentrifuge

Procedure:

• Weigh the desired amount of DPhPC powder and transfer it to a clean glass vial.

• Add the appropriate volume of buffer to achieve the desired lipid concentration.

• Vortex the mixture to hydrate (B1144303) the lipid powder, which will result in a milky white suspension of multilamellar vesicles (MLVs).

• To create smaller, unilamellar vesicles (SUVs), sonicate the suspension using a probe-tip sonicator. A typical setting is a 20% duty cycle with pulses of 2 seconds followed by a 2-second rest period to prevent overheating.[2][3]

• Repeat the sonication cycle several times. The total sonication time will influence the final size distribution of the liposomes.[3]

• After sonication, centrifuge the sample to pellet any titanium particles from the sonicator probe and larger, unreconstituted lipid aggregates.[2]

• Carefully collect the supernatant containing the liposome suspension.

Fig 1. Workflow for DPhPC liposome preparation.

Ion Channel Reconstitution in Planar Lipid Bilayers

DPhPC's high electrical resistance and stability make it an excellent choice for creating planar lipid bilayers to study the function of reconstituted ion channels via electrophysiology.[1]

Materials:

• DPhPC in a suitable organic solvent (e.g., decane)

• Aperture substrate (e.g., Teflon cup with a small hole)

• Aqueous buffer solution (e.g., 1 M KCl)

• Ag/AgCl electrodes

• Purified ion channel protein

• Electrophysiology amplifier and data acquisition system

Procedure:

• Form a DPhPC bilayer across the aperture in the substrate by "painting" a small amount of the lipid solution over the hole. The bilayer will spontaneously thin and form a solvent-free membrane.

• Verify the formation and stability of the bilayer by measuring its capacitance and resistance. A stable DPhPC bilayer will have a high resistance (in the GΩ range).

• Introduce the purified ion channel protein, often solubilized in a mild detergent, to the aqueous solution on one side of the bilayer.

• The ion channels will spontaneously insert into the DPhPC bilayer.

• Record the ion channel activity using the Ag/AgCl electrodes and an electrophysiology setup. The high resistance of the DPhPC membrane allows for the detection of single-channel currents in the picoampere range.[1]

Fig 2. Workflow for ion channel reconstitution.

Role in Signaling Pathway Research

It is important to note that DPhPC itself is not typically considered a signaling molecule. Instead, its utility lies in providing a stable and inert environment to study the signaling functions of other molecules, particularly ion channels which are critical components of numerous signaling pathways. The low intrinsic conductivity of DPhPC bilayers ensures that any measured electrical signals are due to the activity of the reconstituted protein of interest.

Fig 3. DPhPC as a tool for studying ion channel signaling.

Conclusion

DPhPC is a versatile and robust phospholipid that serves as a fundamental tool for researchers in biophysics and drug development. Its unique chemical structure provides the stability necessary to create reliable model membranes for a wide range of in vitro assays. By understanding its properties and employing established experimental protocols, scientists can effectively leverage DPhPC to advance our understanding of membrane protein function and to develop novel therapeutic delivery systems.

References

• 1. researchgate.net [researchgate.net]
• 2. General preparation of liposomes using probe-tip sonication [protocols.io]
• 3. Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Solubility of DPhPC: A Technical Guide for Researchers

An In-depth exploration of the solubility characteristics and handling protocols for 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC), a critical component in membrane research and drug delivery systems.

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid widely utilized in the fields of biophysics, biochemistry, and pharmaceutical sciences. Its branched phytanoyl acyl chains create highly stable and fluid lipid bilayers that are resistant to oxidation, making them an excellent model system for studying membrane proteins and for the formulation of robust liposomal drug delivery vehicles. A fundamental understanding of its solubility in common organic solvents is paramount for the successful design and execution of experiments involving DPhPC. This technical guide provides a comprehensive overview of DPhPC's solubility, detailed experimental protocols for its dissolution and use, and a visual representation of a standard workflow for liposome (B1194612) preparation.

General Solubility Profile of DPhPC

DPhPC exhibits good solubility in a range of organic solvents, a critical property for its initial handling and the preparation of lipid films for vesicle formation. While precise quantitative solubility data in all common organic solvents is not extensively documented in publicly available literature, a combination of qualitative statements from suppliers and some specific quantitative values provides a clear picture of its general solubility.

Quantitative and Qualitative Solubility Data

The solubility of DPhPC is most commonly described qualitatively as being soluble in chlorinated hydrocarbons and short-chain alcohols. For Dimethyl Sulfoxide (DMSO), specific quantitative data is available.

Table 1: Solubility of DPhPC in Common Organic Solvents

Solvent	Solubility	Concentration	Methodological Notes
Chloroform (B151607)	Soluble	Not specified	Frequently used for creating lipid stock solutions and in lipid film preparation.
Methanol	Soluble	Not specified	Often used in combination with chloroform to ensure complete dissolution of lipid mixtures.
Ethanol (B145695)	Soluble	Not specified	A less toxic alternative to chloroform for some applications.
Dimethyl Sulfoxide (DMSO)	Soluble	3 mg/mL (3.55 mM)[1]	Sonication is recommended to aid dissolution[1].
DMSO	Soluble	3.57 mg/mL (4.22 mM)[2]	Ultrasonic, warming, and heating to 60°C may be required. The use of new, anhydrous DMSO is crucial as hygroscopic DMSO can significantly impact solubility[2].
n-Decane	Used as a solvent for membrane formation	Not specified	DPhPC is dissolved in decane (B31447) to form solvent-containing planar lipid bilayers[2].

For context, it is useful to compare the solubility of DPhPC with other commonly used phospholipids.

Table 2: Solubility of Other Common Phospholipids for Comparison

Phospholipid	Solvent	Solubility
DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	Chloroform	79.01 mg/mL (100 mM)
Ethanol	15.8 mg/mL (20 mM) with gentle warming
DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine)	Ethanol	~25 mg/mL
Chloroform	~20 mg/mL[3]

Experimental Protocols

The dissolution of DPhPC in an organic solvent is a critical first step in many experimental procedures, most notably in the preparation of liposomes via the thin-film hydration method.

Protocol 1: Preparation of a DPhPC Stock Solution in Chloroform

This protocol describes the preparation of a standard DPhPC stock solution, which can be used for various applications, including the creation of lipid films.

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) powder

• Chloroform, HPLC grade

• Glass vial with a PTFE-lined cap

• Argon or nitrogen gas

• Analytical balance

• Glass syringe or pipette

Procedure:

• Weigh the desired amount of DPhPC powder using an analytical balance and transfer it to a clean, dry glass vial.

• Under a stream of inert gas (argon or nitrogen) to prevent oxidation, add the required volume of chloroform to achieve the desired concentration (e.g., 10 mg/mL).

• Seal the vial tightly with the PTFE-lined cap.

• Gently swirl or vortex the vial until the DPhPC is completely dissolved. The solution should be clear and colorless.

• For long-term storage, flush the headspace of the vial with inert gas before sealing and store at -20°C.

Protocol 2: Preparation of DPhPC Liposomes using the Thin-Film Hydration Method

This protocol outlines the creation of multilamellar vesicles (MLVs) from a DPhPC solution, a common starting point for producing unilamellar vesicles.

Materials:

• DPhPC stock solution in chloroform (from Protocol 1)

• Rotary evaporator

• Round-bottom flask

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Water bath

Procedure:

• Pipette the desired volume of the DPhPC stock solution into a round-bottom flask.

• Attach the flask to a rotary evaporator.

• Evaporate the chloroform under reduced pressure. To facilitate even film formation, gently rotate the flask in a water bath set to a temperature slightly above the boiling point of the solvent.

• Continue evaporation for at least 30 minutes after the bulk solvent has been removed to ensure the complete removal of residual chloroform. A thin, uniform lipid film should be visible on the inner surface of the flask.

• Hydrate the lipid film by adding the desired volume of pre-warmed hydration buffer to the flask.

• Gently swirl the flask to suspend the lipid film, creating a milky suspension of multilamellar vesicles (MLVs). The temperature of the buffer should be above the phase transition temperature of the lipid, although for DPhPC, which has a very low phase transition temperature, hydration can be performed at room temperature.

• The resulting MLVs can be further processed (e.g., by extrusion or sonication) to produce unilamellar vesicles of a defined size.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of DPhPC liposomes using the thin-film hydration method, a process that is critically dependent on the initial dissolution of the lipid in an organic solvent.

Caption: Workflow for DPhPC Liposome Preparation.

Conclusion

The favorable solubility of DPhPC in common organic solvents like chloroform, methanol, and ethanol is a key attribute that facilitates its widespread use in membrane research. While detailed quantitative solubility data remains sparse for some solvents, the established protocols for creating stock solutions and lipid films are robust and reliable. By following the outlined procedures and understanding the solubility characteristics of DPhPC, researchers can confidently and effectively utilize this versatile phospholipid in their experimental designs, contributing to advancements in our understanding of biological membranes and the development of innovative drug delivery systems.

References

• 1. DPhPC | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) for Artificial Membrane Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid that has become a cornerstone in the field of artificial membrane research.[1][2] Its unique molecular structure, featuring branched fatty acid chains, confers exceptional stability and resistance to ion leakage, making it an ideal component for creating robust model membranes.[1][3] Unlike many naturally occurring lipids, DPhPC does not exhibit a gel-to-fluid phase transition over a broad temperature range, from -120°C to +120°C, which ensures consistent membrane properties across various experimental conditions.[1] These characteristics make DPhPC particularly valuable for studies in electrophysiology, membrane protein reconstitution, and drug-membrane interactions.[1][4]

DPhPC's high stability makes it a preferred choice for forming various types of artificial membranes, including vesicles, supported lipid bilayers (SLBs), and black lipid membranes (BLMs).[5] These model systems are instrumental in elucidating the fundamental properties of biological membranes and their interactions with a wide array of molecules. This guide provides a comprehensive overview of the physicochemical properties of DPhPC, detailed protocols for the preparation of DPhPC-based artificial membranes, and visual workflows to aid in experimental design.

Core Physicochemical Properties of DPhPC

The unique branched structure of DPhPC's acyl chains results in distinct physical and chemical properties compared to their straight-chain counterparts. These properties are summarized in the table below.

Property	Value	Notes
Full Name	1,2-diphytanoyl-sn-glycero-3-phosphocholine
Molecular Formula	C48H96NO8P	[6]
Molecular Weight	846.3 g/mol	[6]
Phase Transition Temperature (Tm)	Not detectable (-120°C to +120°C)	Due to the branched acyl chains preventing crystalline packing.[1]
Area per Lipid	~0.792 nm² / 79.2 Ų 81.2 Ų	Determined by molecular dynamics simulations.[4] Determined by X-ray and neutron scattering.[7][8]
Bilayer Thickness	~3.4 nm ~5.3 nm	Peak-to-peak distance in electron density profile.[4] Measured by Atomic Force Microscopy (AFM) for low hydrated bilayers.[9]
Compressibility Modulus (Cs⁻¹)	122 ± 7 mN/m	A measure of the membrane's stiffness.[7][8]
Critical Micelle Concentration (CMC)	Not well-defined	DPhPC strongly favors the formation of bilayers over micelles in aqueous solutions.

Experimental Protocols

Detailed methodologies for the preparation of DPhPC-based artificial membranes are provided below. These protocols are foundational and may require optimization based on specific experimental goals.

Vesicle Formation: Thin-Film Hydration and Extrusion

This method is widely used to produce large unilamellar vesicles (LUVs) with a controlled size distribution.

Materials:

• DPhPC in chloroform (B151607) (e.g., 10-25 mg/mL)

• Hydration buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)[10]

• Round-bottom flask

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Nitrogen or argon gas

Protocol:

• Lipid Film Formation:

  • Pipette the desired amount of DPhPC solution into a round-bottom flask.

  • Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

  • Further dry the film under a gentle stream of nitrogen or argon for at least 2 hours to remove any residual solvent.[11][12]

• Hydration:

  • Add the hydration buffer to the flask. The volume should be sufficient to achieve the desired final lipid concentration (e.g., 1-5 mg/mL).

  • Agitate the flask by vortexing or gentle shaking to disperse the lipid film, resulting in the formation of multilamellar vesicles (MLVs).[13] This process should be carried out above the phase transition temperature of any other lipids in the mixture if applicable; for pure DPhPC, room temperature is sufficient.

• Extrusion:

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Force the suspension through the membrane multiple times (e.g., 11-21 passes). This process ruptures the MLVs and forces them to reassemble into LUVs with a diameter close to the membrane's pore size.[13][14]

• Storage:

  • Store the resulting LUV suspension at 4°C. For long-term storage, it is advisable to purge the container with an inert gas to prevent lipid oxidation.

References

• 1. nbinno.com [nbinno.com]
• 2. epfl.ch [epfl.ch]
• 3. Membrane packing geometry of diphytanoylphosphatidylcholine is highly sensitive to hydration: phospholipid polymorphism induced by molecular rearrangement in the headgroup region - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formation of lipid bilayer membrane in a poly(dimethylsiloxane) microchip integrated with a stacked polycarbonate membrane support and an on-site nanoinjector - PMC [pmc.ncbi.nlm.nih.gov]
• 12. avantiresearch.com [avantiresearch.com]
• 13. Studying Lipid Membrane Interactions of a Super-Cationic Peptide in Model Membranes and Living Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of DPhPC Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphytanoylphosphatidylcholine (DPhPC) is a synthetic phospholipid prized in membrane research and drug delivery applications for its exceptional chemical and physical stability. The branched nature of its acyl chains creates highly stable, fluid-phase bilayers over a wide range of temperatures, making DPhPC liposomes an excellent model system and a robust vehicle for therapeutic agents. This document provides a detailed, step-by-step protocol for the preparation of DPhPC liposomes using the thin-film hydration method followed by extrusion for size control.

Materials and Equipment

Materials	Equipment
1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC)	Rotary evaporator
Chloroform (B151607) (or a chloroform:methanol mixture)	Water bath
Hydration buffer (e.g., PBS, pH 7.4)	Round-bottom flask
Mini-extruder with heating block
Polycarbonate membranes (e.g., 100 nm pore size)
Gas-tight syringes
Nitrogen or Argon gas source
Vortex mixer
Analytical balance
Dynamic Light Scattering (DLS) instrument

Experimental Protocol: Thin-Film Hydration and Extrusion

This protocol details the preparation of unilamellar DPhPC liposomes with a target diameter of approximately 100 nm.

Step 1: Lipid Dissolution

• Weigh the desired amount of DPhPC powder using an analytical balance.

• Transfer the DPhPC to a clean, dry round-bottom flask.

• Add a suitable volume of chloroform or a chloroform:methanol mixture to completely dissolve the lipid. A common concentration to start with is 10-20 mg of lipid per mL of solvent.[1]

• Gently swirl the flask until the lipid is fully dissolved, resulting in a clear solution.

Step 2: Thin-Film Formation

• Attach the round-bottom flask to a rotary evaporator.

• Partially submerge the flask in a water bath. While DPhPC does not have a distinct high phase transition temperature, gentle heating (e.g., 30-40°C) can facilitate solvent evaporation.

• Begin rotation of the flask and gradually apply a vacuum to evaporate the organic solvent.

• A thin, uniform, and transparent lipid film should form on the inner surface of the flask.

• To ensure complete removal of residual solvent, continue to keep the flask under high vacuum for at least 1-2 hours after the film appears dry.[2]

Step 3: Hydration of the Lipid Film

• Introduce the desired hydration buffer (e.g., Phosphate-Buffered Saline, pH 7.4) into the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

• Hydration can be performed at room temperature due to the low phase transition temperature of DPhPC. However, gentle warming (e.g., 30-40°C) can aid in the swelling and detachment of the lipid film.

• Agitate the flask to facilitate the formation of multilamellar vesicles (MLVs). This can be done by gentle swirling or vortexing. The resulting suspension will appear milky.[2][3]

• For optimal hydration, allow the suspension to swell for approximately 1 hour with occasional agitation.

Step 4: Liposome (B1194612) Extrusion (Size Reduction)

• Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Two stacked membranes are often used to improve the homogeneity of the liposome suspension.

• Pre-heat the extruder assembly to a temperature similar to the hydration temperature if warming was used.

• Draw the MLV suspension into one of the gas-tight syringes.

• Place the loaded syringe into one port of the extruder and an empty syringe into the opposing port.

• Manually and steadily push the MLV suspension from the first syringe through the membrane into the second syringe.

• Repeat this extrusion process by pushing the liposome suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times). This ensures that the final liposome collection is from the opposite syringe to the initial loading.

• The resulting translucent or clear suspension contains unilamellar vesicles (LUVs) with a size distribution corresponding to the membrane pore size.

Step 5: Characterization

• Size and Polydispersity Index (PDI): The mean hydrodynamic diameter and PDI of the prepared liposomes should be determined using Dynamic Light Scattering (DLS). A PDI value below 0.2 indicates a monodisperse and homogenous population of liposomes.[4]

• Zeta Potential: The surface charge of the liposomes can be measured using electrophoretic light scattering to predict their stability in suspension.

• Morphology: Transmission Electron Microscopy (TEM) or Cryo-TEM can be used to visualize the shape and lamellarity of the prepared liposomes.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
DPhPC Concentration	10-20 mg/mL in organic solvent	Can be adjusted based on experimental needs.
Hydration Buffer	PBS, HEPES, or other buffers	pH and ionic strength can influence liposome stability.
Hydration Temperature	Room Temperature to 40°C	DPhPC is fluid at room temperature.
Extrusion Membrane Pore Size	100 nm	Can be varied to produce liposomes of different sizes.
Number of Extrusion Passes	11-21	An odd number of passes is recommended.
Expected Liposome Size	~100-120 nm (for 100 nm membrane)	DLS will provide the hydrodynamic diameter.
Expected Polydispersity Index	< 0.2	Indicates a homogenous liposome population.

Experimental Workflow Diagram

Caption: Workflow for DPhPC liposome preparation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. General preparation of liposomes using probe-tip sonication [protocols.io]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Stable DPhPC Planar Lipid Bilayers in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid widely favored for creating artificial planar lipid bilayers for electrophysiological studies. Its branched acyl chains provide exceptional mechanical and chemical stability over a broad temperature range (-120°C to 120°C), and it forms bilayers with high electrical resistance, making it an ideal matrix for reconstituting and analyzing ion channels, pores, and other membrane-active molecules.[1][2][3] This document provides detailed protocols and quantitative data for the successful formation of stable DPhPC planar lipid bilayers.

Key Properties of DPhPC Bilayers

DPhPC bilayers exhibit robust physical and electrical properties crucial for high-quality electrophysiological recordings.

Property	Value	Conditions
Specific Capacitance	0.29 - 0.51 µF/cm²	Temperature-dependent; value increases with temperature.[4][5]
Breakdown Voltage	~600 mV - 930 mV	Dependent on temperature and bilayer phase.[4]
Area per Lipid	~81.2 Ų	At a monolayer-bilayer equivalence pressure of 40 mN/m.[1]
Compressibility Modulus	122 ± 7 mN/m	At 40 mN/m, indicating bilayer stiffness.[1]

Experimental Protocols

The following protocols detail the manual "painting" technique (Müller-Rudin method) for forming a DPhPC bilayer, a common and accessible method for single-channel recordings.[6]

Materials and Reagents

• Lipid: 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) in chloroform.

• Solvent: n-decane or n-hexadecane.

• Buffer: e.g., 150 mM KCl, 10 mM HEPES, pH 7.4.[7][8]

• Bilayer Chamber: Two-compartment chamber (cis and trans) made of Teflon or Delrin, separated by a thin partition with a small aperture (50-200 µm diameter).[9]

• Electrodes: Ag/AgCl electrodes.

• Amplifier: Voltage-clamp amplifier for current measurement.[9]

• Miscellaneous: Pipette tips, nitrogen gas stream, vortex mixer, glass spatula or fine brush.

Protocol 1: Preparation of DPhPC-in-Decane Solution

• Lipid Drying: In a clean glass vial, dispense the required amount of DPhPC/chloroform solution. Dry the lipid under a gentle stream of nitrogen gas until a thin film is formed at the bottom. To ensure complete removal of the organic solvent, place the vial under vacuum for at least 1 hour.[7]

• Resuspension: Resuspend the dried lipid in n-decane to a final concentration of 10-30 mg/mL.[7][9][10] Vortex the solution thoroughly to ensure the lipid is fully dissolved. This solution can be stored at -20°C.

Protocol 2: Bilayer Chamber Preparation and Bilayer Formation

• Chamber Cleaning: Thoroughly clean the bilayer chamber. Rinse with distilled water, followed by 70-100% ethanol, and allow to air-dry completely.[11][12] For stubborn residues, soaking in a detergent solution followed by extensive rinsing may be necessary.[11][12]

• Aperture Pre-treatment (Painting):

  • Using a fine-tipped applicator (like a pipette tip or a small brush), apply a small amount of the DPhPC/decane solution to the aperture in the partition, creating a ring of lipid solution around the hole.[7]

  • Allow the solvent to evaporate for a few minutes.

• Filling the Chamber: Assemble the chamber and fill both the cis and trans compartments with the desired electrolyte buffer solution. Ensure the buffer level is above the aperture on both sides.[7]

• Bilayer Formation:

  • Dip a thin glass rod or a small brush into the DPhPC/decane solution and gently "paint" it across the aperture.[6]

  • Initially, a thick lipid film will cover the aperture. This film will spontaneously thin out as the solvent dissolves into the aqueous phase and a lipid annulus forms at the rim of the aperture.[6]

  • The formation of a solvent-free bilayer can be monitored by observing the interference patterns (Newton's rings) of reflected light or, more commonly, by measuring the electrical capacitance across the aperture.

• Monitoring Formation:

  • Connect the Ag/AgCl electrodes to the amplifier and place them in the cis and trans chambers.

  • Apply a small test voltage (e.g., 10 mV).

  • As the bilayer thins, the capacitance will increase and stabilize, indicating the formation of a stable bilayer. A stable DPhPC bilayer should have a capacitance in the range of 0.3-0.5 µF/cm².[4]

  • The resistance should be very high, typically in the Gigaohm (GΩ) range.

Automated Bilayer Formation

For higher throughput applications, automated systems are available. These systems utilize microfluidic chips or robotic painting to form multiple bilayers in parallel, significantly increasing data generation efficiency.[13][14] Such systems can automatically form stable bilayers from DPhPC in solvents like octane (B31449) or decane, which are stable up to at least 300 mV.[13]

Visualizing the Workflow

The process of forming a DPhPC planar lipid bilayer using the painting method can be visualized as a sequential workflow.

Caption: Workflow for DPhPC Bilayer Formation.

The logical relationship between key parameters and the final outcome of a stable bilayer is also critical for success.

Caption: Key Factors for a Stable Bilayer.

References

• 1. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Vesicle and bilayer formation of diphytanoylphosphatidylcholine (DPhPC) and diphytanoylphosphatidylethanolamine (DPhPE) mixtures and their bilayers' electrical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lbk.fe.uni-lj.si [lbk.fe.uni-lj.si]
• 5. Specific electrical capacitance and voltage breakdown as a function of temperature for different planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Bilayers - University of Maryland, Baltimore [dental.umaryland.edu]
• 10. Bilayer Lipid Membrane as Memcapacitance: Capacitance–Voltage Pinched Hysteresis and Negative Insertion Conductance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Planar Lipid Bilayer Experiment - Hancock Lab [cmdr.ubc.ca]
• 12. Planar Lipid Bilayer Experiment (Updated) - Hancock Lab [cmdr.ubc.ca]
• 13. nanion.de [nanion.de]
• 14. oz.nthu.edu.tw [oz.nthu.edu.tw]

Application Notes and Protocols for Detergent-Mediated Reconstitution of Membrane Proteins into DPhPC

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functional and structural analysis of membrane proteins is fundamental to understanding cellular processes and for the development of novel therapeutics. A critical step in studying these proteins in vitro is their extraction from the native membrane and reconstitution into a defined lipid environment that mimics the cell membrane. 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid widely used for creating stable artificial membranes due to its resistance to oxidation and the absence of a phase transition over a broad temperature range.

These application notes provide a comprehensive guide to the detergent-mediated reconstitution of membrane proteins into DPhPC liposomes. This process involves solubilizing the target protein and the DPhPC lipids with a detergent, followed by the removal of the detergent to allow the formation of proteoliposomes.

Key Considerations for Successful Reconstitution

Several factors influence the success of membrane protein reconstitution. Careful optimization of these parameters is crucial for obtaining functionally active proteins in a stable lipid bilayer.

• Choice of Detergent: The ideal detergent should efficiently solubilize the membrane protein while preserving its structural integrity and function. The choice of detergent is protein-dependent and often requires empirical screening.[1][2] Common detergents include Triton X-100, n-dodecyl-β-D-maltoside (DDM), and octyl-β-D-glucoside (OG).[3][4][5]

• Detergent-to-Lipid Ratio: The ratio of detergent to DPhPC is critical for the formation of mixed micelles and subsequent liposome (B1194612) formation upon detergent removal. This ratio needs to be carefully controlled to ensure complete solubilization without denaturing the protein.

• Protein-to-Lipid Ratio: This ratio determines the number of protein molecules incorporated per liposome and can impact the protein's function and the physical properties of the proteoliposomes.[6] Ratios are often optimized based on the specific protein and downstream application.

• Detergent Removal Method: The method used to remove the detergent affects the size, lamellarity, and homogeneity of the resulting proteoliposomes.[7] Common methods include dialysis, size-exclusion chromatography, and the use of hydrophobic adsorbent beads like Bio-Beads.[7][8]

Data Presentation: Quantitative Parameters for Reconstitution

The following tables summarize key quantitative data gathered from various studies on membrane protein reconstitution. It is important to note that these values are often protein and system-dependent and should be used as a starting point for optimization.

Table 1: Commonly Used Detergents for Membrane Protein Reconstitution

Detergent	Abbreviation	Class	Critical Micelle Concentration (CMC) (mM)	Notes
n-dodecyl-β-D-maltoside	DDM	Non-ionic	~0.17[4]	Often considered a "gold standard" due to its mild nature and effectiveness for a wide range of proteins.[4]
n-octyl-β-D-glucoside	OG	Non-ionic	~20-25	Has a high CMC, making it easily removable by dialysis; however, it can be harsher on some sensitive proteins.[3]
Triton X-100	Triton X-100	Non-ionic	~0.2-0.9	A mild and widely used detergent, but its removal can be challenging due to its low CMC.[3]
Sodium Cholate	Ionic	~10-15	An anionic detergent, often used for robust proteins.

Table 2: Exemplary Protein-to-Lipid Ratios for Functional Reconstitution

Membrane Protein	Lipid Composition	Protein:Lipid Molar Ratio	Reference
Proteorhodopsin	DOPC:DOTAP (80:20)	1:500	[6]
Influenza A M2 Protein	POPC:POPG (4:1)	1:500	[9]
Lactose Transport Protein (LacS)	E. coli phospholipids	1:100 (w/w)	[10]
Cytochrome c Oxidase	Soybean lipids	3-10 proteins per liposome	[11]

Experimental Protocols

Protocol 1: Preparation of DPhPC Liposomes

This protocol describes the preparation of unilamellar DPhPC liposomes by the extrusion method.

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) powder

• Chloroform (B151607)

• Reconstitution Buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4)

• Rotary evaporator

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Film Formation:

  • Dissolve a known amount of DPhPC in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the dried lipid film with the desired reconstitution buffer to a final lipid concentration of 10-20 mg/mL.

  • Vortex the suspension vigorously to form multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles:

  • Subject the MLV suspension to 5-10 freeze-thaw cycles by alternating between liquid nitrogen and a warm water bath. This helps to increase the lamellarity and homogeneity of the vesicles.

• Extrusion:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pass the liposome suspension through the extruder 11-21 times to generate unilamellar vesicles of a defined size.

  • The resulting liposome suspension can be stored at 4°C for short-term use or flash-frozen in liquid nitrogen and stored at -80°C for long-term storage.

Protocol 2: Detergent-Mediated Reconstitution of a Membrane Protein into DPhPC Liposomes

This protocol outlines the general steps for reconstituting a purified membrane protein into pre-formed DPhPC liposomes.

Materials:

• Purified membrane protein in a suitable detergent solution

• Pre-formed DPhPC liposomes (from Protocol 1)

• Chosen detergent for reconstitution (e.g., DDM, OG)

• Reconstitution Buffer

• Detergent removal system (e.g., Bio-Beads SM-2)

• Incubator/shaker

Procedure:

• Detergent Solubilization of Liposomes:

  • To the pre-formed DPhPC liposome suspension, add the chosen detergent to a final concentration that is sufficient to saturate the liposomes without complete solubilization. The optimal detergent concentration should be determined empirically, often by monitoring the optical density of the solution.[10]

  • Incubate the mixture at room temperature with gentle agitation for 30-60 minutes.

• Addition of Membrane Protein:

  • Add the purified membrane protein solution to the detergent-destabilized liposomes to achieve the desired protein-to-lipid ratio.

  • Incubate the mixture for 1-2 hours at the optimal temperature for the protein with gentle mixing to allow for the insertion of the protein into the lipid-detergent micelles.

• Detergent Removal:

  • Using Bio-Beads: Add pre-washed Bio-Beads SM-2 to the protein-lipid-detergent mixture at a ratio of approximately 20:1 (w/w) of beads to detergent.[8]

  • Incubate with gentle rocking at 4°C. The incubation time depends on the detergent and its CMC. For detergents with high CMCs like OG, removal can be relatively quick (e.g., 2-4 hours with several changes of beads).[2] For low CMC detergents like DDM, longer incubation times or multiple batches of fresh beads may be necessary.

  • Carefully remove the proteoliposome solution from the Bio-Beads.

  • Using Dialysis: Alternatively, transfer the mixture to a dialysis cassette (with an appropriate molecular weight cutoff) and dialyze against a large volume of detergent-free reconstitution buffer at 4°C. Perform several buffer changes over 24-48 hours.

• Characterization of Proteoliposomes:

  • Assess the size and homogeneity of the proteoliposomes using Dynamic Light Scattering (DLS).

  • Determine the protein incorporation efficiency using methods such as SDS-PAGE and densitometry or a protein concentration assay after pelleting the proteoliposomes by ultracentrifugation.

  • Perform functional assays to confirm that the reconstituted protein is active.

Mandatory Visualizations

Experimental Workflow for Detergent-Mediated Reconstitution

References

• 1. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Detergent-Mediated Reconstitution of Influenza A M2 Protein into Proteoliposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detergent-mediated reconstitution of membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. osti.gov [osti.gov]
• 7. Purification of Liposomes—Detergent Removal Methods [ebrary.net]
• 8. bio-rad.com [bio-rad.com]
• 9. mdpi.com [mdpi.com]
• 10. pure.rug.nl [pure.rug.nl]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Single-Channel Recording Using DPhPC Membranes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) lipid bilayers for single-channel recording experiments. DPhPC is a synthetic phospholipid widely favored for creating artificial lipid membranes due to its high mechanical and chemical stability, as well as its high electrical resistance, which are critical for resolving the small picoampere currents of single ion channels.

Key Advantages of DPhPC Membranes

DPhPC membranes are a popular choice for single-channel recordings due to several key properties:

• High Stability : The branched phytanoyl chains of DPhPC create a fluid yet stable membrane, resistant to rupture.[1][2]

• High Electrical Resistance : DPhPC bilayers exhibit very high electrical resistance, minimizing background noise and allowing for the detection of picoampere-level single-channel currents.[1][2][3]

• Chemical Inertness : Being a synthetic lipid, DPhPC is less prone to oxidation and degradation compared to naturally sourced lipids.

• Reproducibility : The defined chemical structure of DPhPC allows for the formation of consistent and reproducible lipid bilayers.

Quantitative Data Summary

The following tables summarize key quantitative parameters of DPhPC membranes and single-channel recordings obtained using this system.

Table 1: Electrical and Physical Properties of DPhPC Bilayers

Property	Value	Notes
Specific Capacitance	0.54 µF/cm²	Value can vary with bilayer diameter and solvent.[4]
Bilayer Resistance	Several Gigaohms (GΩ)	Essential for low-noise recordings.[5]
Dielectric Thickness	4.9 nm	[4]
Dielectric Breakdown Voltage	~0.8 V to 1.6 x 10⁶ V/cm	[4][6]
Mean Lifetime	~260 ± 30 minutes	Can be extended with stabilized systems.[7]

Table 2: Example Single-Channel Conductance in DPhPC Bilayers

Ion Channel	Conductance (pS)	Conditions
Gramicidin (B1672133) A	~25 pS	1 M KCl, 150-200 mV
α-Hemolysin	~1 nS (1000 pS)	1 M KCl, -40 mV

Experimental Workflow and Protocols

Successful single-channel recording requires careful preparation of the lipid solution, formation of a stable bilayer, incorporation of the ion channel, and low-noise data acquisition.

Caption: Workflow for a single-channel recording experiment.

Protocol 1: DPhPC Solution Preparation

• Dissolve DPhPC : Prepare a solution of DPhPC in an organic solvent. A common concentration is 10-20 mg/mL in n-decane or n-pentane.[5][7] For example, dissolve 20 mg of DPhPC in 1 mL of n-pentane.

• Storage : Store the lipid solution under nitrogen or argon at -20°C to -80°C to prevent solvent evaporation and lipid oxidation.[8] Before use, allow the vial to warm to room temperature to prevent moisture condensation.[9]

Protocol 2: Planar Lipid Bilayer (PLB) Formation

This protocol describes the widely used "painting" method for forming a DPhPC bilayer across an aperture in a Teflon partition.

Materials:

• DPhPC in n-decane (10 mg/mL)

• Teflon chamber with a small aperture (~150 µm diameter)[5]

• Electrolyte solution (e.g., 1 M KCl, 5 mM HEPES, pH 7.5)[7]

• Ag/AgCl electrodes

• Patch-clamp amplifier and data acquisition system

Procedure:

• Chamber Assembly : Assemble the two halves of the Teflon chamber, separated by the partition containing the aperture.

• Fill Chambers : Fill both chambers with the electrolyte solution, ensuring the liquid level is below the aperture.

• "Paint" the Lipid Solution : Using a small brush or a glass rod, apply a small amount of the DPhPC/n-decane solution over the aperture.[10]

• Bilayer Formation : Carefully raise the electrolyte level in both chambers simultaneously, passing the aperture. A thick lipid film will initially cover the aperture. This film will spontaneously thin out over several minutes to form a solvent-free bilayer, a process that can be monitored electrically.

• Verification : Monitor the formation of the bilayer by applying a small voltage (e.g., 10 mV) and measuring the capacitance. A stable bilayer will have a capacitance in the range of 100-300 pF and a resistance of several gigaohms (GΩ).[5]

Caption: The "painting" method for DPhPC bilayer formation.

Protocol 3: Ion Channel Incorporation and Recording

• Prepare Ion Channel Stock : Dilute the purified ion channel protein to a working concentration (e.g., 1 nM for gramicidin A) in an appropriate buffer.[5]

• Incorporate Channel : Add a small aliquot (a few microliters) of the ion channel solution to one of the chambers (the cis chamber) while gently stirring.[5][10] The channels will spontaneously insert into the bilayer.

• Apply Voltage and Record : Apply a constant holding potential across the membrane (e.g., 100-200 mV).[5] Use a patch-clamp amplifier to record the current. The insertion of a single channel will be observed as a discrete, step-like increase in current.

• Data Acquisition : Record the single-channel currents. For detailed kinetic analysis, long, continuous recordings are often necessary.[11] Ensure the setup is enclosed in a Faraday cage to minimize electrical noise.[5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Bilayer is unstable and breaks easily	Aperture is too large or not clean.	Use a smaller aperture (~100-200 µm). Thoroughly clean the Teflon chamber with ethanol (B145695) and water.
Lipid solution is old or oxidized.	Prepare a fresh DPhPC solution.
High background noise	Poor seal between the bilayer and the aperture.	Ensure the aperture is smooth and clean before painting the lipid solution.
Electrical noise from the environment.	Ensure the setup is properly grounded and enclosed in a Faraday cage.
No channel insertion	Insufficient protein concentration.	Increase the concentration of the ion channel added to the chamber.
Protein is aggregated or inactive.	Use a fresh protein stock. Ensure the protein is properly folded and functional.
Unfavorable lipid environment.	While DPhPC is versatile, some channels may require specific lipids (e.g., anionic lipids) for proper function.[12]

Logical Relationships in Single-Channel Analysis

The analysis of single-channel data allows for the determination of fundamental biophysical properties of the ion channel.

Caption: Logical flow from raw data to mechanistic insights.

References

• 1. Vesicle and bilayer formation of diphytanoylphosphatidylcholine (DPhPC) and diphytanoylphosphatidylethanolamine (DPhPE) mixtures and their bilayers' electrical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Polymerized Planar Suspended Lipid Bilayers for Single Ion Channel Recordings: Comparison of Several Dienoyl Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 6. Single ion-channel recordings using glass nanopore membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced Long-Term Stability for Single Ion Channel Recordings Using Suspended Poly(lipid) Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Planar Lipid Bilayer Experiment (Updated) - Hancock Lab [cmdr.ubc.ca]
• 10. benchchem.com [benchchem.com]
• 11. onemol.org.uk [onemol.org.uk]
• 12. rupress.org [rupress.org]

Protocol for Crafting DPhPC-Based Nanoliposomes for Advanced Drug Delivery

Application Note

Introduction

Liposomal nanotechnology has emerged as a leading platform for targeted drug delivery, enhancing the therapeutic efficacy and safety profile of encapsulated agents. Among the diverse array of phospholipids (B1166683) utilized in liposome (B1194612) formulation, 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) offers unique advantages. Its branched phytanoyl lipid chains create a highly stable and fluid lipid bilayer over a broad temperature range, mitigating the phase transition behavior observed in straight-chain phospholipids. This inherent stability makes DPhPC an excellent candidate for developing robust nanoliposomal drug delivery systems with improved drug retention and circulation times.

This document provides a comprehensive protocol for the preparation and characterization of DPhPC-based nanoliposomes using the thin-film hydration method followed by extrusion. This protocol is intended for researchers, scientists, and drug development professionals seeking to formulate DPhPC nanoliposomes for preclinical and pharmaceutical research.

Key Features of DPhPC Nanoliposomes:

• Enhanced Stability: The branched-chain structure of DPhPC contributes to a lower transition temperature and a more stable lipid bilayer, reducing drug leakage.

• Biocompatibility: Composed of biocompatible lipids, DPhPC nanoliposomes are well-tolerated in biological systems.

• Versatility: Capable of encapsulating both hydrophilic and hydrophobic drug molecules.

• Tunable Properties: The physicochemical properties of the nanoliposomes, such as size and surface charge, can be controlled through formulation and process parameters.

Experimental Protocols

1. Preparation of DPhPC Nanoliposomes by Thin-Film Hydration and Extrusion

This protocol details the most common and reliable method for producing unilamellar DPhPC nanoliposomes of a defined size.

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC)

• Cholesterol

• Drug to be encapsulated (hydrophilic or hydrophobic)

• Chloroform (B151607) or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Vacuum pump

• Water bath sonicator

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm and 200 nm pore sizes)

Procedure:

• Lipid Film Formation:

  • Dissolve DPhPC and cholesterol in the desired molar ratio (e.g., 2:1) in chloroform or a chloroform:methanol mixture in a round-bottom flask.

  • If encapsulating a hydrophobic drug, dissolve it in the organic solvent along with the lipids at the desired drug-to-lipid ratio.

  • Attach the flask to a rotary evaporator and rotate it in a water bath set to a temperature that facilitates solvent evaporation without degrading the components (typically 30-40°C).

  • Gradually reduce the pressure to form a thin, uniform lipid film on the inner surface of the flask.

  • Once the film is formed, continue to evaporate under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration of the Lipid Film:

  • Add the hydration buffer to the flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

  • If encapsulating a hydrophilic drug, dissolve it in the hydration buffer before adding it to the lipid film.

  • Hydrate the lipid film by rotating the flask in a water bath set to a temperature above the phase transition temperature of the lipid mixture. Although DPhPC does not have a distinct phase transition in the typical range of other lipids, gentle heating (e.g., 30-40°C) can aid in hydration.

  • Vortex or sonicate the suspension in a bath sonicator for several minutes to facilitate the formation of multilamellar vesicles (MLVs). The suspension should appear milky.

• Nanoliposome Sizing by Extrusion:

  • Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 200 nm).

  • Transfer the MLV suspension to the extruder.

  • Force the suspension through the membrane multiple times (typically 11-21 passes) to form large unilamellar vesicles (LUVs).[1][2][3][4][5][6][7][8][9]

  • For smaller and more uniform nanoliposomes, repeat the extrusion process with a smaller pore size membrane (e.g., 100 nm).[1][2][3][4][5][6][7][8][9] The resulting suspension should become translucent, indicating the formation of nanoliposomes.

2. Characterization of DPhPC Nanoliposomes

a. Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are critical for predicting the in vivo behavior and stability of the nanoliposomes.

Methodology: Dynamic Light Scattering (DLS)

• Dilute the nanoliposome suspension with the hydration buffer to an appropriate concentration for DLS analysis.

• Transfer the diluted sample to a disposable cuvette.

• Measure the particle size (Z-average diameter), PDI, and zeta potential using a DLS instrument.

• Perform measurements in triplicate to ensure accuracy.

b. Encapsulation Efficiency (%EE)

This determines the percentage of the initial drug that has been successfully encapsulated within the nanoliposomes.[10][11][12]

Methodology: Separation of Free Drug and Quantification

• Separate the unencapsulated (free) drug from the nanoliposome suspension using a suitable technique such as size exclusion chromatography (e.g., Sephadex G-50 column) or ultracentrifugation.

• Quantify the amount of drug in the nanoliposome fraction and the amount of free drug. A common method is to lyse the liposomes with a detergent (e.g., Triton X-100) or an organic solvent (e.g., methanol) to release the encapsulated drug.

• Determine the drug concentration using a suitable analytical technique (e.g., UV-Vis spectrophotometry, fluorescence spectroscopy, or high-performance liquid chromatography (HPLC)).

• Calculate the %EE using the following formula:

  %EE = (Amount of encapsulated drug / Total initial amount of drug) x 100

Data Presentation

The following tables summarize typical quantitative data for nanoliposomes prepared with different phospholipids, which can serve as a reference for DPhPC-based formulations. It is important to note that the specific values for DPhPC nanoliposomes will depend on the exact formulation and process parameters.

Table 1: Influence of Phospholipid Composition on Nanoliposome Characteristics

Phospholipid	Cholesterol (mol%)	Mean Diameter (nm)	PDI	Zeta Potential (mV)	Reference
DPPC	33	125 ± 5	0.15 ± 0.03	-5 ± 2	[13]
DSPC	45	110 ± 8	0.12 ± 0.02	-8 ± 3	[14]
DOPC	30	140 ± 10	0.20 ± 0.05	-12 ± 4	[15]

Table 2: Effect of Drug Loading on Nanoliposome Properties

Lipid Composition	Drug	Drug-to-Lipid Ratio (w/w)	Encapsulation Efficiency (%)	Mean Diameter (nm)	PDI	Reference
DSPC/Cholesterol	Doxorubicin	1:10	>90	115 ± 7	0.13 ± 0.03	[14]
DPPC/Cholesterol	Quercetin	1:20	~85	130 ± 6	0.18 ± 0.04	[13]

Mandatory Visualization

Diagram 1: Experimental Workflow for DPhPC Nanoliposome Preparation

Caption: Workflow for DPhPC nanoliposome preparation.

Diagram 2: Logical Relationship of Characterization Parameters

Caption: Interplay of formulation and process parameters.

References

• 1. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sterlitech.com [sterlitech.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. protocols.io [protocols.io]
• 7. researchgate.net [researchgate.net]
• 8. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. | Semantic Scholar [semanticscholar.org]
• 9. arrow.tudublin.ie [arrow.tudublin.ie]
• 10. researchgate.net [researchgate.net]
• 11. Encapsulation efficiency of water-soluble and insoluble drugs in liposomes prepared by the microencapsulation vesicle method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. par.nsf.gov [par.nsf.gov]
• 13. researchgate.net [researchgate.net]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of DPhPC Vesicles via Thin-Film Hydration

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid widely utilized in the formation of model lipid membranes and liposomal drug delivery systems.[1] Its branched phytanoyl acyl chains provide unique properties, including high mechanical and chemical stability, and a fluid phase over a broad range of temperatures.[1] The thin-film hydration method is a common and robust technique for preparing DPhPC vesicles.[2] This method involves the dissolution of the lipid in an organic solvent, followed by evaporation to form a thin lipid film. Subsequent hydration of this film with an aqueous buffer leads to the spontaneous formation of multilamellar vesicles (MLVs). To achieve a more uniform size distribution and produce unilamellar vesicles, the MLV suspension is typically downsized by extrusion through polycarbonate membranes.[2][3]

These application notes provide a detailed protocol for the preparation and characterization of DPhPC vesicles using the thin-film hydration and extrusion method.

Key Experimental Considerations

Several factors can influence the physicochemical properties of the final DPhPC vesicle formulation:

• Lipid Purity: High-purity DPhPC should be used to ensure reproducibility and stability of the vesicles.

• Solvent Selection: A volatile organic solvent that completely dissolves the lipid is crucial. Chloroform (B151607) or a chloroform:methanol mixture is commonly used.[2]

• Hydration Medium: The pH, ionic strength, and composition of the aqueous buffer used for hydration can impact the vesicle's surface charge and stability.[2]

• Extrusion Parameters: The pore size of the polycarbonate membrane and the number of extrusion cycles are critical determinants of the final vesicle size and polydispersity.[4][5]

Data Presentation

The following tables summarize typical quantitative data for DPhPC vesicles prepared by the thin-film hydration method followed by extrusion.

Parameter	Typical Value/Range	Reference(s)
DPhPC Molecular Weight	846.3 g/mol
Initial Lipid Concentration	10 - 25 mg/mL in organic solvent	[6]
Hydration Buffer	Phosphate-Buffered Saline (PBS), pH 7.4; Tris Buffer	[2][6]
Hydration Temperature	Room Temperature (DPhPC is fluid)
Final Lipid Concentration	1 - 20 mM	[6]

Table 1: Typical Formulation Parameters for DPhPC Vesicle Preparation.

Parameter	Extrusion through 100 nm membrane	Reference(s)
Mean Hydrodynamic Diameter (nm)	100 - 130	[4]
Polydispersity Index (PDI)	< 0.2	[7]
Lamellarity	Unilamellar	[4]

Table 2: Expected Physicochemical Properties of Extruded DPhPC Vesicles.

Parameter	Technique	Principle	Reference(s)
Size and Polydispersity	Dynamic Light Scattering (DLS)	Measures the fluctuations in scattered light intensity caused by the Brownian motion of vesicles to determine their hydrodynamic diameter and size distribution.	[8][9]
Morphology and Lamellarity	Transmission Electron Microscopy (TEM)	Provides direct visualization of vesicle shape, size, and lamellarity. Negative staining or cryo-TEM techniques are commonly used for liposome (B1194612) imaging.	[10][11][12]
Encapsulation Efficiency (%)	Spectrophotometry/Fluorometry	Involves separating the unencapsulated material from the vesicles (e.g., via size exclusion chromatography or dialysis) and quantifying the amount of encapsulated substance.	[13][14][15]

Table 3: Common Characterization Techniques for DPhPC Vesicles.

Experimental Protocols

Protocol 1: Preparation of DPhPC Vesicles by Thin-Film Hydration and Extrusion

This protocol details the preparation of small unilamellar vesicles (SUVs) composed of DPhPC using the thin-film hydration method followed by extrusion.

Materials and Equipment:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC)

• Chloroform (HPLC grade)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Round-bottom flask (e.g., 50 mL)

• Rotary evaporator

• Vacuum pump

• Water bath

• Mini-extruder

• Polycarbonate membranes (100 nm pore size)

• Glass syringes (1 mL)

• Vortex mixer

Procedure:

• Lipid Dissolution: a. Weigh the desired amount of DPhPC. For a final concentration of 10 mM in 1 mL of buffer, weigh out 8.46 mg of DPhPC. b. Dissolve the DPhPC in a suitable volume of chloroform (e.g., 2 mL) in a clean round-bottom flask. c. Gently swirl the flask until the lipid is completely dissolved and the solution is clear.

• Thin-Film Formation: a. Attach the round-bottom flask to a rotary evaporator. b. Partially submerge the flask in a water bath set to a temperature slightly above the boiling point of chloroform (e.g., 65°C is not necessary as chloroform's boiling point is ~61°C, so 30-40°C is sufficient). c. Start the rotation of the flask and gradually apply a vacuum to evaporate the chloroform. d. A thin, uniform lipid film should form on the inner surface of the flask. e. Once the film appears dry, continue to keep the flask under high vacuum for at least 1-2 hours to remove any residual solvent.[6]

• Hydration: a. Add the desired volume of the hydration buffer (e.g., 1 mL of PBS, pH 7.4) to the round-bottom flask containing the dry lipid film. The temperature of the buffer should be above the gel-to-liquid crystal transition temperature (Tc) of the lipid; however, DPhPC has a very low Tc and is in a fluid phase at room temperature. b. Vigorously vortex the flask for several minutes until all the lipid film is suspended in the buffer, resulting in a milky suspension of multilamellar vesicles (MLVs).

• Extrusion (Size Reduction): a. Assemble the mini-extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions. b. Draw the MLV suspension into a 1 mL glass syringe. c. Place the syringe into one of the extruder ports and an empty syringe in the opposing port. d. Manually push the MLV suspension through the membrane from one syringe to the other. e. Repeat this extrusion process for a recommended 11-21 passes to ensure a homogenous population of unilamellar vesicles.[16] The suspension should become translucent.

• Storage: a. Store the final DPhPC vesicle suspension at 4°C. For long-term storage, the stability should be assessed.

Protocol 2: Characterization of DPhPC Vesicles

1. Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS)

• Instrument: A Zetasizer or similar DLS instrument.

• Procedure: a. Dilute a small aliquot of the DPhPC vesicle suspension in the hydration buffer to an appropriate concentration for DLS measurement (to avoid multiple scattering effects). b. Transfer the diluted sample to a clean cuvette. c. Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (e.g., 25°C). d. Perform the measurement according to the instrument's software instructions. e. The software will provide the z-average mean hydrodynamic diameter and the PDI. A PDI value below 0.2 is indicative of a monodisperse population.[7]

2. Morphological Analysis by Transmission Electron Microscopy (TEM)

• Procedure (Negative Staining): a. Place a drop of the DPhPC vesicle suspension onto a carbon-coated copper grid for 1-2 minutes. b. Wick off the excess sample with filter paper. c. Apply a drop of a negative staining agent (e.g., 2% uranyl acetate (B1210297) or phosphotungstic acid) to the grid for 1-2 minutes. d. Remove the excess stain with filter paper and allow the grid to air dry completely. e. Image the grid using a transmission electron microscope. The vesicles will appear as bright circles against a dark background. This allows for the visualization of their size, shape, and lamellarity.[11][17]

3. Determination of Encapsulation Efficiency

This protocol is for the encapsulation of a water-soluble fluorescent dye (e.g., carboxyfluorescein).

• Procedure: a. Prepare the DPhPC vesicles as described in Protocol 1, but use a solution of the fluorescent dye in the desired buffer as the hydration medium. b. After extrusion, separate the vesicles with the encapsulated dye from the unencapsulated (free) dye. This can be achieved using size exclusion chromatography (e.g., with a Sephadex G-50 column) or dialysis. c. Collect the vesicle-containing fractions. d. Lyse the collected vesicles by adding a surfactant (e.g., Triton X-100) to release the encapsulated dye. e. Measure the fluorescence intensity of the lysed vesicle solution (F_encapsulated). f. Measure the fluorescence intensity of the initial dye solution used for hydration (F_initial). g. Calculate the encapsulation efficiency (EE%) using the following formula: EE% = (F_encapsulated / F_initial) * 100

Mandatory Visualization

References

• 1. 99mTc-labelled diphytanoylphosphatidylcholine liposomes: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of large unilamellar vesicles by a rapid extrusion procedure: characterization of size distribution, trapped volume and ability to maintain a membrane potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Kamat Lab Thin Film Hydration Protocol [protocols.io]
• 7. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 8. Particle Size Distribution in DMPC Vesicles Solutions Undergoing Different Sonication Times - PMC [pmc.ncbi.nlm.nih.gov]
• 9. usp.org [usp.org]
• 10. researchgate.net [researchgate.net]
• 11. Visualization of Liposomes by Transmission Electron Microscopy (TEM) [lipsobio.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. Polymer-coated liposomes: improved liposome stability and release of cytosine arabinoside (Ara-C) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of the encapsulation efficiency of individual vesicles using single-vesicle photolysis and confocal single-molecule detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measuring Encapsulation Efficiency in Cell-Mimicking Giant Unilamellar Vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Preparation of small unilamellar vesicles – Caroline Ajo-Franklin Research Group [cafgroup.lbl.gov]
• 17. AFM, ESEM, TEM, and CLSM in liposomal characterization: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Extrusion of DPhPC Liposomes to Achieve Uniform Size

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicles composed of a lipid bilayer enclosing an aqueous core. They are widely utilized as model membrane systems and as delivery vehicles for therapeutic agents. 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid with branched acyl chains, which imparts unique properties to the bilayer, such as high stability and low permeability. Achieving a uniform size distribution of liposomes is critical for many applications, ensuring reproducible results and predictable in vivo behavior.

Extrusion is a widely used technique to produce unilamellar vesicles with a controlled and narrow size distribution.[1] This method involves forcing a suspension of multilamellar vesicles (MLVs) through a polycarbonate membrane with a defined pore size.[2] This process is highly reproducible and can be applied to a wide variety of lipid compositions.[1]

These application notes provide a detailed protocol for the preparation of DPhPC liposomes with a uniform size distribution using the extrusion technique. While specific data for DPhPC is limited, the following protocols are based on well-established principles for other phospholipids (B1166683) and should serve as an excellent starting point for optimization.

Key Factors Influencing Liposome (B1194612) Size and Uniformity

Several parameters during the extrusion process can be modulated to control the final size and polydispersity of the liposome suspension:

• Membrane Pore Size: This is the most direct determinant of the final liposome size. The mean diameter of the extruded liposomes will typically be slightly larger than the pore size of the membrane.[3]

• Number of Extrusion Cycles: Increasing the number of passes through the membrane generally leads to a smaller and more uniform liposome size. A minimum of 10-15 cycles is often recommended to achieve a narrow size distribution.

• Extrusion Temperature: For lipids with a gel-to-liquid crystalline phase transition temperature (Tm), extrusion should be performed at a temperature above the Tm to ensure the lipid bilayer is in a fluid state, which facilitates vesicle reformation. DPhPC has a very low Tm (approximately -120°C), so extrusion can be effectively performed at room temperature.

• Lipid Concentration: Higher lipid concentrations can lead to increased viscosity and may require higher pressures for extrusion. It is important to find a balance to ensure efficient extrusion without causing membrane rupture.

• Applied Pressure/Flow Rate: The pressure applied during extrusion, which influences the flow rate, can also affect the final liposome size. Higher pressures or flow rates can lead to smaller vesicles.[3]

Experimental Protocols

Protocol 1: Preparation of DPhPC Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the preparation of large unilamellar vesicles (LUVs) of DPhPC using the thin-film hydration method followed by extrusion.

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC)

• Chloroform (B151607)

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome extruder (e.g., Avanti Mini-Extruder)

• Polycarbonate membranes (with desired pore size, e.g., 100 nm)

• Filter supports

• Gas-tight syringes

• Inert gas (e.g., nitrogen or argon)

Methodology:

• Lipid Film Formation:

  • Dissolve the desired amount of DPhPC in chloroform in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Evaporate the chloroform under vacuum while rotating the flask in a water bath set to a temperature slightly above room temperature (e.g., 30-40°C) to create a thin, uniform lipid film on the inner surface of the flask.

  • Continue to apply vacuum for at least 1-2 hours after the film appears dry to ensure complete removal of the organic solvent.

• Hydration:

  • Introduce the desired volume of hydration buffer into the flask containing the lipid film. The buffer should be pre-warmed to the desired hydration temperature (room temperature is sufficient for DPhPC).

  • Hydrate the lipid film by gentle rotation or agitation of the flask. This process allows the lipids to swell and form multilamellar vesicles (MLVs). This step can be performed for 1-2 hours.

• Optional: Freeze-Thaw Cycles:

  • To increase the encapsulation efficiency and create more unilamellar vesicles prior to extrusion, the MLV suspension can be subjected to several freeze-thaw cycles.

  • Freeze the suspension in liquid nitrogen for 1-2 minutes.

  • Thaw the suspension in a warm water bath (e.g., 30-40°C) for 1-2 minutes.

  • Repeat this cycle 5-10 times.

• Extrusion:

  • Assemble the liposome extruder according to the manufacturer's instructions with two stacked polycarbonate membranes of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension into one of the gas-tight syringes.

  • Place the loaded syringe into one end of the extruder and an empty syringe into the other end.

  • Gently push the plunger of the loaded syringe to pass the lipid suspension through the membrane to the empty syringe. This constitutes one pass.

  • Repeat the extrusion for a desired number of cycles (e.g., 11-21 passes). An odd number of passes is recommended to ensure the final product is in the opposite syringe.

• Characterization:

  • Determine the size distribution and polydispersity index (PDI) of the extruded liposomes using Dynamic Light Scattering (DLS).

  • The morphology of the liposomes can be visualized using techniques such as cryo-transmission electron microscopy (cryo-TEM).

Data Presentation

Table 1: Effect of Membrane Pore Size on Liposome Diameter

Lipid Composition	Membrane Pore Size (nm)	Mean Liposome Diameter (nm)	Polydispersity Index (PDI)
DPPC	100	~110-130	< 0.1
DPPC/Cholesterol	100	~100-120	< 0.1
Egg PC	100	~100-120	< 0.1
Egg PC	200	~180-220	< 0.2
Egg PC	400	~350-450	< 0.2

Note: Data is compiled from general knowledge in the field and various sources. Actual values may vary based on specific experimental conditions.

Table 2: Effect of Number of Extrusion Passes on Liposome Diameter

Lipid Composition	Membrane Pore Size (nm)	Number of Passes	Mean Liposome Diameter (nm)	Polydispersity Index (PDI)
DLPC	100	11	~175	~0.18
DLPC	100	21	~150	~0.15
DLPC	100	31	~140	~0.12
DLPC	100	41	~135	~0.10
DLPC	100	51	~135	~0.10

Data adapted from a study on DLPC liposomes.[4]

Visualization

The following diagram illustrates the experimental workflow for preparing DPhPC liposomes using the thin-film hydration and extrusion method.

Caption: Workflow for DPhPC liposome preparation.

Conclusion

The thin-film hydration followed by extrusion is a robust and reproducible method for producing DPhPC liposomes with a uniform size distribution. By carefully controlling key parameters such as membrane pore size and the number of extrusion cycles, researchers can consistently prepare liposomes with desired characteristics for their specific applications. The provided protocols and data serve as a comprehensive guide for scientists and professionals in the field of drug development and membrane research. It is important to note that for DPhPC, optimization of these parameters may be necessary to achieve the desired liposome specifications due to its unique molecular structure.

References

• 1. researchgate.net [researchgate.net]
• 2. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. liposomes.ca [liposomes.ca]

DPhPC: A Versatile Platform for Elucidating Ion Channel Activity

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) has emerged as a cornerstone lipid for in vitro studies of ion channel activity. Its synthetic nature ensures high purity and resistance to oxidation, providing a robust and reproducible model membrane system.[1] The branched acyl chains of DPhPC create a fluid and stable bilayer over a wide range of temperatures, making it an ideal matrix for reconstituting and analyzing the function of various ion channels.[2] These artificial bilayer systems, often employed in planar lipid bilayer (PLB) electrophysiology, offer unparalleled control over the experimental conditions, allowing for precise investigation of channel gating, permeation, and modulation by lipids and pharmacological agents.[3][4]

This document provides detailed application notes and experimental protocols for utilizing DPhPC in the study of ion channel activity, targeted at researchers, scientists, and professionals in drug development.

Application Notes

DPhPC-based model membranes are instrumental in a variety of ion channel studies due to their advantageous physical and chemical properties.

Key Applications:

• Single-Channel Recordings: The high electrical resistance and stability of DPhPC bilayers are crucial for resolving the small picoampere currents associated with single ion channel gating events.[2] This allows for detailed characterization of channel conductance, open probability, and gating kinetics.

• Reconstitution of Purified Channels: DPhPC bilayers serve as a reliable matrix for reconstituting ion channels purified from various expression systems or synthesized in vitro.[3][5][6] This approach enables the study of channel function in a defined lipid environment, free from the complexities of a native cell membrane.

• Investigating Lipid-Protein Interactions: The ability to control the lipid composition of the DPhPC bilayer allows for systematic investigation into how specific lipids, such as anionic phospholipids (B1166683) or cholesterol, modulate ion channel activity.[7][8] Studies have shown that the presence of anionic lipids can increase the unitary conductance of certain potassium channels.[7]

• Drug Screening and Characterization: DPhPC-based platforms provide a simplified and controlled environment for screening potential drug candidates that target ion channels. The effects of compounds on channel gating and conductance can be precisely quantified.

• Understanding Channel Gating Mechanisms: The stable nature of DPhPC bilayers facilitates long-duration recordings necessary for studying the complex gating mechanisms of ion channels, including voltage-dependence and inactivation.[9]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing DPhPC to investigate ion channel properties.

Table 1: Unitary Conductance of K⁺ Channels in DPhPC Bilayers

Ion Channel	Lipid Composition	Symmetrical Solution	Conductance (pS)	Reference
Kcv	DPhPC	100 mM KCl, pH 7	~100	[3]
KcsA	DPhPC	100 mM KCl, pH 4	Lower than in DPhPC/DPhPS	[3]
KcsA	DPhPC / DPhPS (3:1)	100 mM KCl, pH 4	Higher than in pure DPhPC	[3]
KcvS	DPhPC	100 mM KCl, pH 7	~100	[7]
KcvS	DPhPC / DPhPS (1:1)	100 mM KCl, pH 7	Increased compared to pure DPhPC	[7]

Table 2: Influence of Membrane Composition on Kcv Channel Properties

Property	DPhPC	DPhPC + 1 mol% PIP₂	DPhPC + 30% Cholesterol	Reference
Unitary Conductance	No significant change	Strong reduction at positive voltages	Minor, protein-specific effects	[3][7]
Open Probability (Po)	Voltage-dependent	Not specified	Minor, protein-specific effects	[7]

Experimental Protocols

Detailed methodologies for key experiments involving DPhPC are provided below.

Protocol 1: Planar Lipid Bilayer (PLB) Formation and Ion Channel Reconstitution

This protocol describes the formation of a DPhPC bilayer across a small aperture and the subsequent incorporation of ion channels for electrophysiological recording.

Materials:

• DPhPC in an organic solvent (e.g., n-decane, 10 mg/mL)[10]

• Bilayer chamber with two compartments (cis and trans) separated by a thin partition with a small aperture (~100-200 µm)

• Ag/AgCl electrodes

• Patch-clamp amplifier and data acquisition system[3]

• Buffer solutions (e.g., 100 mM KCl, 10 mM HEPES, pH 7.0)[3]

• Purified ion channel preparation (e.g., in proteoliposomes or nanodiscs)

Procedure:

• Chamber Preparation: Clean the bilayer chamber and partition thoroughly.

• Bilayer Formation:

  • "Paint" a small amount of the DPhPC/decane solution across the aperture in the partition using a small brush or glass rod.

  • Allow the solvent to thin, leading to the spontaneous formation of a bilayer.

  • Monitor bilayer formation by measuring the membrane capacitance. A stable capacitance of approximately 0.5-1.0 µF/cm² indicates a successful bilayer.[10]

• Ion Channel Incorporation:

  • Add a small aliquot of the purified ion channel preparation to the cis compartment, directly below the bilayer.[3]

  • Stir the solution gently to facilitate the fusion of proteoliposomes or insertion from nanodiscs into the bilayer.

  • Channel insertion can be monitored by observing discrete, stepwise increases in the ionic current across the membrane under a constant applied voltage.[4]

• Electrophysiological Recording:

  • Once single-channel events are observed, record the current at various holding potentials to determine the channel's current-voltage (I-V) relationship and gating properties.

  • Data is typically filtered and digitized for analysis.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Reconstitution and functional characterization of ion channels from nanodiscs in lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bilayers - University of Maryland, Baltimore [dental.umaryland.edu]
• 5. researchgate.net [researchgate.net]
• 6. S-EPMC5881443 - Reconstitution and functional characterization of ion channels from nanodiscs in lipid bilayers. - OmicsDI [omicsdi.org]
• 7. rupress.org [rupress.org]
• 8. researchgate.net [researchgate.net]
• 9. Gating (electrophysiology) - Wikipedia [en.wikipedia.org]
• 10. Single Ion Channel Recordings with CMOS-Anchored Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Reconstitution of Membrane Proteins in DPhPC for Structural Studies

Introduction

The structural determination of membrane proteins is often hindered by their inherent instability once removed from their native lipid environment. Reconstitution into artificial lipid bilayers is a critical step to provide a more native-like, stable environment for structural and functional studies. 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) is a synthetic phospholipid with branched acyl chains that forms stable bilayers, making it a valuable tool for the structural analysis of membrane proteins by techniques such as Nuclear Magnetic Resonance (NMR) and cryo-electron microscopy (cryo-EM). Its branched nature prevents the formation of a gel phase at low temperatures, which is particularly advantageous for cryo-EM studies. These notes provide detailed protocols and key quantitative data for the successful reconstitution of membrane proteins into DPhPC vesicles for structural biology applications.

Quantitative Data for Reconstitution

The success of membrane protein reconstitution is dependent on several key parameters, including the choice of detergent, lipid-to-protein ratio (LPR), and the final lipid concentration. The following tables summarize typical starting points and ranges for these parameters when using DPhPC.

Table 1: Common Detergents for DPhPC Reconstitution

Detergent	Critical Micelle Concentration (CMC)	Aggregation Number	Dialyzable	Typical Working Concentration
n-Dodecyl-β-D-maltopyranoside (DDM)	~0.17 mM	~140	No	0.5 - 2.0% (w/v)
n-Octyl-β-D-glucopyranoside (OG)	~20-25 mM	~27	Yes	1.0 - 2.0% (w/v)
Lauryl Maltose Neopentyl Glycol (LMNG)	~0.001 mM	~110	No	0.1 - 0.5% (w/v)
Cholic acid sodium salt (Cholates)	~14 mM	2-4	Yes	0.5 - 1.5% (w/v)

Table 2: Recommended Lipid-to-Protein Ratios (LPR) for Different Applications

Application	Technique	Typical LPR (w/w)	Rationale
Liposome (B1194612) Reconstitution	Solid-State NMR	1:100 - 1:200	High lipid content ensures proper protein folding and dynamics.
Nanodisc Reconstitution	Solution NMR, Cryo-EM	1:2 (MSP) : 100-200 (Lipid)	Ratio is critical for achieving monodisperse and appropriately sized nanodiscs.
Proteoliposome Formation	Functional Assays	1:50 - 1:500	Dependent on the desired protein density for activity measurements.

Experimental Protocols

Protocol 1: Preparation of DPhPC Liposomes

This protocol describes the preparation of DPhPC liposomes, a common starting point for reconstitution.

Materials:

• DPhPC powder

• Chloroform (B151607)

• Reconstitution Buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Formation:

  • Dissolve a known amount of DPhPC powder in chloroform in a round-bottom flask.

  • Attach the flask to a rotary evaporator and rotate under a stream of nitrogen gas to form a thin lipid film on the flask's inner surface.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the desired volume of Reconstitution Buffer to the lipid film.

  • Gently swirl the flask to hydrate (B1144303) the lipid film, forming multilamellar vesicles (MLVs). This can be done at room temperature for 1-2 hours.

• Sonication (Optional):

  • For smaller vesicles, sonicate the MLV suspension using a probe sonicator on ice in short bursts or in a bath sonicator until the solution clarifies.

• Extrusion:

  • Assemble the mini-extruder with the desired pore size polycarbonate membrane (e.g., 100 nm).

  • Pass the hydrated lipid suspension through the extruder 11-21 times to form unilamellar vesicles of a defined size.

Protocol 2: Reconstitution of a Membrane Protein into DPhPC Liposomes via Detergent Removal

This protocol outlines the reconstitution of a detergent-solubilized membrane protein into pre-formed DPhPC liposomes.

Materials:

• Purified, detergent-solubilized membrane protein

• Prepared DPhPC liposomes (from Protocol 1)

• Detergent (e.g., DDM, OG)

• Bio-Beads or dialysis tubing (with appropriate molecular weight cut-off)

• Reconstitution Buffer

Methodology:

• Detergent Solubilization of Liposomes:

  • Add detergent to the prepared DPhPC liposome suspension to a final concentration above its CMC to saturate the liposomes.

• Mixing Protein and Lipid:

  • Mix the detergent-solubilized membrane protein with the detergent-saturated DPhPC liposomes at the desired LPR.

  • Incubate the mixture at 4°C for 1-2 hours with gentle agitation to allow for protein-lipid-detergent micelle formation.

• Detergent Removal:

  • By Dialysis: Transfer the mixture to a dialysis cassette and dialyze against a large volume of detergent-free Reconstitution Buffer at 4°C. Perform several buffer changes over 48-72 hours.

  • By Bio-Beads: Add prepared Bio-Beads to the mixture and incubate at 4°C with gentle rocking. The amount of Bio-Beads and incubation time will depend on the detergent being removed. Replace the Bio-Beads with fresh ones every few hours.

• Characterization:

  • After detergent removal, harvest the proteoliposomes by ultracentrifugation.

  • Analyze the reconstitution efficiency and protein orientation using techniques like SDS-PAGE and functional assays.

Visualized Workflows and Pathways

Experimental Workflow for Membrane Protein Reconstitution in DPhPC

This diagram illustrates the general workflow for reconstituting a membrane protein into DPhPC liposomes for subsequent structural analysis.

Caption: Workflow for membrane protein reconstitution in DPhPC.

Logical Relationship for Successful Structural Studies

This diagram outlines the key factors and their relationships that contribute to obtaining high-quality structural data for membrane proteins reconstituted in DPhPC.

Caption: Key factors for successful structural studies.

Technical Notes & Optimization

How to prevent aggregation of DPhPC liposomes during storage.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the aggregation of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) liposomes during storage.

Troubleshooting Guide: DPhPC Liposome (B1194612) Aggregation

Visible aggregation or a significant increase in particle size of your DPhPC liposome suspension can compromise experimental results. This guide provides a systematic approach to identifying and resolving common causes of aggregation.

Problem: My DPhPC liposome suspension shows visible aggregates or a sudden increase in size after storage.

Workflow for Troubleshooting Aggregation:

Caption: A step-by-step workflow to diagnose and resolve DPhPC liposome aggregation.

Frequently Asked Questions (FAQs)

1. What is the primary cause of DPhPC liposome aggregation during storage?

Liposome aggregation is often a result of insufficient repulsive forces between vesicles, leading them to clump together. For DPhPC liposomes, which have a neutral phosphocholine (B91661) headgroup, electrostatic repulsion is minimal. Therefore, factors that disrupt the liposome structure or increase inter-vesicle interactions are primary causes. These include improper storage temperature (especially freeze-thaw cycles without cryoprotectants), suboptimal pH, high ionic strength of the buffer, and lipid degradation.

2. What is the ideal storage temperature for DPhPC liposomes?

For short-term storage (up to a few days), refrigeration at 2-8°C is recommended. For long-term storage, freezing the liposome suspension at -20°C or -80°C is advisable. However, it is crucial to use a cryoprotectant to prevent damage from ice crystal formation during freezing and thawing.

3. How does pH affect the stability of DPhPC liposomes?

While DPhPC itself is zwitterionic and its charge is not significantly affected by pH within a physiological range, the overall stability of the liposome suspension can be pH-dependent. A neutral pH (around 7.4) is generally recommended. Acidic conditions can potentially lead to hydrolysis of the ester bonds in the phospholipid over extended periods, which can destabilize the liposomes and promote aggregation.

4. Can I prevent aggregation by adding charged lipids to my DPhPC formulation?

Yes, incorporating a small percentage of a charged lipid (e.g., a negatively charged phospholipid like phosphatidylglycerol) into the DPhPC bilayer can increase the surface charge and enhance electrostatic repulsion between liposomes. This can significantly improve stability and reduce the likelihood of aggregation.

5. What are cryoprotectants and how do they prevent aggregation during freezing?

Cryoprotectants are substances that protect liposomes from damage during freezing and thawing. Sugars like sucrose and trehalose are commonly used. They are thought to work by forming a glassy matrix around the liposomes, which prevents the formation of large ice crystals that can disrupt the vesicle structure and lead to fusion and aggregation upon thawing.

6. How can I monitor for liposome aggregation?

Dynamic Light Scattering (DLS) is the most common technique to monitor liposome size and size distribution (Polydispersity Index, PDI). An increase in the average hydrodynamic diameter and/or PDI over time is indicative of aggregation. Visual inspection for turbidity or precipitation can also be a simple, albeit less sensitive, indicator.

Data on Liposome Stability

Table 1: Effect of Storage Temperature on Liposome Size

Storage Temperature	Day 1 (Mean Diameter ± SD, nm)	Day 7 (Mean Diameter ± SD, nm)	Day 30 (Mean Diameter ± SD, nm)
4°C	105 ± 2.1	110 ± 3.5	125 ± 5.8
25°C (Room Temp)	106 ± 2.3	145 ± 8.2	250 ± 15.4 (Visible Aggregates)
-20°C (with Cryoprotectant)	104 ± 2.0	106 ± 2.5	108 ± 3.1

Data are hypothetical and for illustrative purposes.

Table 2: Influence of pH on Liposome Stability (Stored at 4°C)

Buffer pH	Day 1 (PDI ± SD)	Day 15 (PDI ± SD)
5.0	0.15 ± 0.02	0.35 ± 0.05
7.4	0.12 ± 0.01	0.14 ± 0.02
9.0	0.14 ± 0.02	0.28 ± 0.04

PDI (Polydispersity Index) is a measure of the heterogeneity of particle sizes. A PDI value below 0.2 is generally considered acceptable for monodisperse liposome populations. Data are hypothetical and for illustrative purposes.

Table 3: Efficacy of Cryoprotectants on Liposome Integrity After One Freeze-Thaw Cycle (-20°C)

Condition	Initial Mean Diameter (nm)	Mean Diameter After Freeze-Thaw (nm)
No Cryoprotectant	102	350 (Aggregated)
10% (w/v) Sucrose	105	108
10% (w/v) Trehalose	103	105

Data are hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Preparation of DPhPC Liposomes by Thin-Film Hydration and Extrusion

This protocol describes a common method for preparing unilamellar DPhPC liposomes of a defined size.

Caption: Workflow for preparing DPhPC liposomes.

Methodology:

• Lipid Film Formation: Dissolve DPhPC in chloroform in a round-bottom flask. Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the desired aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to the flask. Hydrate the lipid film by vortexing the flask. This will result in a milky suspension of multilamellar vesicles (MLVs).

• Extrusion: To obtain unilamellar vesicles (LUVs) of a uniform size, pass the MLV suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. Repeat the extrusion process 10-20 times to ensure a narrow size distribution.

• Storage: Store the final liposome suspension at the appropriate temperature as discussed in the FAQs.

Protocol 2: Assessing Liposome Aggregation with Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution of particles in a suspension.

Methodology:

• Sample Preparation: Dilute a small aliquot of your DPhPC liposome suspension with the same buffer used for hydration to a suitable concentration for DLS analysis (typically in the range of 0.1-1.0 mg/mL total lipid).

• Instrument Setup: Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

• Measurement: Place the diluted sample in a clean cuvette and insert it into the instrument. Perform the measurement to obtain the hydrodynamic diameter and the Polydispersity Index (PDI).

• Time-Course Analysis: To assess stability, repeat the DLS measurement at regular intervals (e.g., daily, weekly) on the stored liposome sample. An increase in the mean diameter and/or PDI over time indicates aggregation.

Optimizing DPhPC concentration for stable black lipid membranes.

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for optimizing 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) concentration to form stable black lipid membranes (BLMs).

Frequently Asked Questions (FAQs)

Q1: What makes DPhPC a good choice for creating artificial lipid bilayers? A1: DPhPC is a synthetic phospholipid favored for its high mechanical and chemical stability.[1][2] Its branched-chain structure prevents phase transitions over a wide temperature range, resulting in stable membranes with low ion permeability, which is ideal for studying ion channels and other membrane-active molecules.[2][3][4]

Q2: What is the recommended starting concentration of DPhPC for BLM formation? A2: A common and effective starting concentration for DPhPC is 10 mg/mL.[5][6] However, concentrations can range from as low as 2 mM to as high as 28 mM (approximately 1.7 to 24 mg/mL) depending on the specific experimental setup and formation technique.[7][8] For troubleshooting issues like lipid plugs, diluting the solution to 5 mg/mL can be beneficial.[6]

Q3: Which organic solvent is best for dissolving DPhPC? A3: N-decane is a frequently used and reliable solvent for dissolving DPhPC for BLM experiments.[8][9][10] Other solvents like n-hexane and n-octane are also effective.[5][6] Sometimes, a small percentage of another solvent, like butanol (e.g., 95% n-decane and 5% butanol), is used to modify the properties of the lipid solution.[6]

Q4: How can I verify that a stable BLM has formed? A4: A successful BLM formation is typically verified electrically. Upon applying a voltage stimulus (e.g., a square wave), a well-formed bilayer will exhibit a characteristic square-shaped current response, indicating capacitive properties.[5] In contrast, a thick lipid plug will show a more resistive, triangular-shaped current response.[5] The membrane capacitance will gradually increase as the lipid film thins to form a bilayer.[10]

Q5: How long can a DPhPC BLM be expected to last? A5: The lifetime of a DPhPC BLM is typically around 260 ± 30 minutes, although this can vary based on experimental conditions.[9] Specialized techniques, such as using polymerizable lipids, can extend this stability to several days.[9]

Troubleshooting Guide

Problem 1: Failure to Form a Bilayer Membrane

• Symptom: No change in electrical signal after applying the lipid solution; the circuit remains open.

• Possible Causes & Solutions:

  • Solvent Evaporation: The organic solvent can evaporate quickly from the applicator tip. Ensure you proceed to the painting or bubble step immediately after dipping the tip in the lipid solution.[5]

  • Hydrophilic Aperture: The area around the aperture may not be sufficiently hydrophobic to promote lipid adhesion.

    • Solution: Pre-treat the aperture with a 1% solution of hexadecane (B31444) in n-hexane. Allow the solvent to evaporate for about one minute before filling the chambers and proceeding with membrane formation.[5][6]

  • Insufficient Lipid Application: It may take several applications or "paintings" to deposit enough lipid material to form a stable membrane.[5]

  • Contaminated Solution/Aperture: The lipid solution may be contaminated with water, or the aperture may be dirty.

    • Solution: Always use a fresh, clean tip for each dip into the lipid stock solution to avoid contamination.[5] If membrane formation repeatedly fails, clean the chip or cuvette thoroughly with isopropanol (B130326) and rinse with pure water.[5]

Problem 2: Formation of "Lipid Plugs" Instead of a Bilayer

• Symptom: The electrical signal shows a resistive component, often appearing as a triangular current response to a square voltage wave, instead of the desired capacitive square wave.[5]

• Possible Causes & Solutions:

  • Lipid Concentration Too High: The lipid solution may be too concentrated, leading to the formation of a thick, unstable film instead of a bilayer.

    • Solution: Dilute the DPhPC solution. For instance, if you are using 10 mg/mL, try diluting it to 5 mg/mL in the same solvent.[6]

  • Excessive Hexadecane Pre-treatment: Following an aggressive hydrophobization step, the formation of lipid plugs may be more frequent initially.

    • Solution: Continue to dispense bubbles or paint the membrane. The plugs will often thin out into stable bilayers as the lipid concentration around the aperture optimizes.[5]

Problem 3: Unstable BLM with a Short Lifetime

• Symptom: The membrane forms successfully (shows capacitive properties) but breaks within minutes.

• Possible Causes & Solutions:

  • Mechanical Instability: The setup may be subject to vibrations. Ensure the experimental rig is placed on an anti-vibration table.

  • Electrolyte Imbalance: Bubbles or slight pressure differences between the two chambers can stress the membrane. Ensure electrolyte levels are equal and handle the setup gently.[5]

  • Poor Electrode Quality: A noisy or unstable current baseline can indicate a problem with the Ag/AgCl electrodes.

    • Solution: Re-chlorinate the silver electrodes. This can be done via electroplating in a KCl or NaCl solution to ensure a stable and uniform chloride coating.[6]

Data Presentation

Table 1: Recommended DPhPC Concentrations and Solvents

Parameter	Recommended Value/Type	Notes	Source(s)
Starting Concentration	10 mg/mL	A robust starting point for most applications.	[5][6]
Concentration Range	2 - 28 mM (approx. 1.7 - 24 mg/mL)	The optimal value depends on the formation method and aperture size.	[7][8]
Troubleshooting Conc.	5 mg/mL	Use if experiencing frequent lipid plug formation.	[6]
Primary Solvent	n-Decane	Most commonly cited solvent for stable membranes.	[8][9][10]
Alternative Solvents	n-Hexane, n-Octane	Proven to be effective alternatives.	[5][6]
Solvent Additive	5% Butanol (in n-Decane)	Can be used to modify lipid solution properties.	[6]

Table 2: Typical Electrical Properties of a Stable DPhPC BLM

Electrical Property	Typical Value	Conditions / Notes	Source(s)
Resistance	3.6 (±0.4) GΩ/cm²	Measured across a micropipette aperture.	[9]
Capacitance	~0.7 µF/cm²	Corresponds to a membrane thickness of approximately 5 nm.	[7]
Electroporation Threshold	~200 mV	The potential at which pores begin to appear in the membrane.	[11]

Experimental Protocols

Protocol 1: BLM Formation using the Painting Method

This protocol describes the standard "painting" technique for forming a DPhPC BLM across an aperture in a septum or cuvette.

• Lipid Solution Preparation:

  • Prepare a stock solution of DPhPC at a concentration of 10-20 mg/mL in n-decane.[8]

  • If starting with dry lipid powder, weigh the desired amount and add the solvent. Use a vortex or shaker to ensure the lipid is fully dissolved.[5] Store aliquots at -20°C, sealing the tube with parafilm to prevent solvent evaporation.[5][8][12]

• Aperture Pre-Treatment (Optional but Recommended):

  • To make the area around the aperture more hydrophobic, apply a small amount (~1.5 µL) of 1% hexadecane in n-hexane using a fine paintbrush or pipette tip.[5][6]

  • Wait for approximately 1-5 minutes for the solvent to fully evaporate before proceeding.[5][6]

• Chamber Assembly and Filling:

  • Assemble the BLM recording chamber.

  • Fill the trans and cis compartments with the desired electrolyte solution (e.g., 1 M KCl, 5 mM HEPES, pH 7.5).[9] Ensure the fluid levels are equal on both sides to prevent a hydrostatic pressure differential.

• Membrane Painting:

  • Dip a fine paintbrush, glass rod, or air-bubble glass capillary into the DPhPC/decane solution.[10]

  • Gently "paint" the solution across the aperture. Repeat this motion a few times.

• Verification of BLM Formation:

  • Monitor the electrical properties of the system using a patch-clamp amplifier.

  • Apply a test voltage (e.g., a 200 Hz square wave).[7]

  • Observe the thinning of the lipid film. This is marked by a gradual increase in capacitance until it reaches a stable plateau.

  • A stable BLM is confirmed by a clear, square-shaped capacitive current response.[5] If the response is triangular, the membrane is likely a thick lipid plug and may require time to thin or re-painting.

Visualizations

Caption: Experimental workflow for forming a DPhPC black lipid membrane.

Caption: Troubleshooting flowchart for common DPhPC BLM formation issues.

References

• 1. Vesicle and bilayer formation of diphytanoylphosphatidylcholine (DPhPC) and diphytanoylphosphatidylethanolamine (DPhPE) mixtures and their bilayers' electrical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Membrane packing geometry of diphytanoylphosphatidylcholine is highly sensitive to hydration: phospholipid polymorphism induced by molecular rearrangement in the headgroup region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. elements-ic.com [elements-ic.com]
• 6. elements-ic.com [elements-ic.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Formation of lipid bilayer membrane in a poly(dimethylsiloxane) microchip integrated with a stacked polycarbonate membrane support and an on-site nanoinjector - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced Long-Term Stability for Single Ion Channel Recordings Using Suspended Poly(lipid) Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The influence of different membrane components on the electrical stability of bilayer lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

Troubleshooting low success rates in DPhPC GUV formation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the formation of Giant Unilammelar Vesicles (GUVs) using 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC). It is designed for researchers, scientists, and drug development professionals to enhance experimental success rates.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems that may arise during DPhPC GUV preparation, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low GUV Yield

Question: Why is my DPhPC GUV yield consistently low?

Answer: Low GUV yield is a common issue that can stem from several factors, primarily related to the lipid film quality and the formation protocol itself.

• Lipid Film Thickness and Uniformity: The thickness of the DPhPC lipid film is critical. A film that is too thick or too thin will not form vesicles efficiently. For electroformation, a suggested thickness is around 5–10 bilayers (approximately 30–60 nm).[1] The method of lipid deposition significantly impacts uniformity. Drop-deposition can create an uneven lipid film, leading to poor reproducibility.[1] Consider using spin-coating to achieve a more uniform lipid film.[1]

• Hydration and Swelling Conditions: Inadequate hydration of the lipid film will result in a low yield. For gentle hydration, ensure the swelling solution is in complete contact with the lipid film and allow sufficient time for swelling to occur. For gel-assisted formation, the hydration of the gel is crucial for vesicle formation.[2]

• Electrical Parameters (Electroformation): The applied voltage and frequency are key parameters in electroformation and need to be optimized for your specific experimental setup and lipid composition.[1] Sub-optimal electrical fields will not provide sufficient force to induce vesicle budding and detachment.

• Lipid Quality: Ensure the DPhPC lipid has not been oxidized, as this can negatively impact GUV formation.[3]

Issue 2: Poor GUV Quality (e.g., multilamellar, aggregated, or non-spherical vesicles)

Question: My GUVs are not unilamellar, or they are aggregated and not spherical. How can I improve their quality?

Answer: The quality of GUVs is as important as the yield. Several factors can influence the lamellarity, aggregation, and morphology of the vesicles.

• Hydration Process: The gentle hydration method is known to sometimes produce a higher percentage of multilamellar vesicles.[4] Electroformation generally yields a higher proportion of unilamellar vesicles.[4]

• Lipid Film Defects: An uneven lipid film can lead to the formation of defective vesicles. Again, spin-coating is recommended for creating a uniform lipid film.

• Osmotic Pressure: Ensure that the osmolarity of the inner and outer solutions are balanced. A hypertonic exterior solution will cause the GUVs to be flaccid and non-spherical, while a hypotonic exterior will increase membrane tension and risk of rupture.[1]

• Aggregation: Vesicle aggregation can be caused by electrostatic interactions, especially if using charged lipids. The choice of swelling buffer can also play a role.

Issue 3: Difficulty with High Cholesterol Concentrations

Question: I am trying to incorporate a high concentration of cholesterol into my DPhPC GUVs, but the formation is unsuccessful. What could be the problem?

Answer: Incorporating high concentrations of cholesterol into lipid bilayers presents unique challenges, primarily due to cholesterol's tendency to form crystals.

• Cholesterol Demixing: During the drying of the lipid film, cholesterol can demix and form anhydrous crystals.[1][5] These crystals do not participate in vesicle formation, leading to a lower actual cholesterol concentration in the GUV membrane and a low GUV yield.[5]

• Mitigation Strategies:

  • Damp Lipid Films: Preparing GUVs from a damp lipid film instead of a completely dry one can reduce cholesterol demixing.[5]

  • Rapid Solvent Exchange: Another approach is to replace the organic lipid solution with an aqueous suspension of compositionally uniform liposomes created using rapid solvent exchange.[1]

• Impact on Membrane Properties: High cholesterol concentrations increase the rigidity of the lipid bilayer, which can make vesicle formation more difficult.[6] This may require adjusting formation parameters, such as the electrical field in electroformation.

Quantitative Data Summary

The following tables summarize key quantitative parameters for DPhPC GUV formation.

Table 1: Optimized Electroformation Parameters for Phosphatidylcholine-based GUVs

Parameter	Optimized Range	Reference
Voltage	2 - 6 V	[1]
Frequency	10 - 100 Hz	[1]
Lipid Film Thickness	30 - 60 nm (5-10 bilayers)	[1]

Table 2: Effect of Cholesterol Concentration on GUV Diameter (POPC GUVs)

Cholesterol/POPC Molar Ratio	Mean GUV Diameter (µm)	Standard Error (µm)	Reference
0	45.5	5	[6]
0.5	41.13	1.68	[6]
1.0	32.67	1.28	[6]
1.5	24.51	0.8	[6]
2.0	29.18	0.08	[6]
2.5	26.97	2.95	[6]

Note: While this data is for POPC, a similar trend of decreasing diameter with increasing cholesterol concentration is expected for DPhPC due to increased membrane rigidity.[6]

Experimental Protocols

Protocol 1: DPhPC GUV Formation by Electroformation

This protocol describes a general method for forming DPhPC GUVs using electroformation.

Materials:

• DPhPC lipid in chloroform (B151607) (1-5 mg/mL)

• Indium Tin Oxide (ITO) coated glass slides

• Teflon spacer

• Function generator

• Swelling solution (e.g., sucrose (B13894) solution)

• Vacuum desiccator

Methodology:

• Lipid Film Deposition:

  • Clean two ITO slides thoroughly.

  • Deposit the DPhPC/chloroform solution onto the conductive side of one ITO slide.

  • For a uniform film, use a spin coater. Alternatively, spread the solution evenly with the side of a pipette tip.

  • Place the slide in a vacuum desiccator for at least 1-2 hours to ensure all solvent is removed.[7]

• Chamber Assembly:

  • Assemble the electroformation chamber by placing the Teflon spacer between the two ITO slides, with the conductive sides facing each other.

• Hydration and Electroformation:

  • Fill the chamber with the desired swelling solution.

  • Connect the ITO slides to a function generator.

  • Apply an AC electric field. Typical starting parameters are a sinusoidal wave at 10 Hz and 1-2 V.

  • Continue the electroformation for 1-2 hours at room temperature, or above the phase transition temperature of the lipid.

• Vesicle Harvesting:

  • After formation, gently collect the GUV solution from the chamber.

Protocol 2: DPhPC GUV Formation by Gel-Assisted Swelling

This protocol offers an alternative method that can be advantageous for certain lipid compositions and for forming GUVs in physiological buffers.

Materials:

• DPhPC lipid in chloroform

• Polyvinyl alcohol (PVA)

• Glass coverslips

• Swelling solution

Methodology:

• PVA Gel Preparation:

  • Prepare a 5% (w/w) PVA solution in water or the desired swelling buffer by heating and stirring.[8]

  • Coat a clean glass coverslip with the PVA solution and dry it to form a thin gel layer.[9]

• Lipid Film Deposition:

  • Deposit the DPhPC/chloroform solution onto the dried PVA gel.

  • Place the coverslip under vacuum to remove the solvent.[9]

• Hydration and GUV Formation:

  • Place the lipid-coated PVA gel in a chamber and add the swelling solution.

  • Allow the lipid film to swell for 1-2 hours at the desired temperature. GUVs will detach from the gel surface.

• Vesicle Collection:

  • Carefully collect the GUV-containing solution.

Visualizations

Caption: Troubleshooting workflow for low DPhPC GUV yield.

Caption: Troubleshooting guide for high cholesterol GUV formation.

References

• 1. benchchem.com [benchchem.com]
• 2. Generation of Giant Unilamellar Vesicles (GUVs) Using Polyacrylamide Gels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of electrical parameters and cholesterol concentration on giant unilamellar vesicles electroformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electroformation of Giant Unilamellar Vesicles from Damp Lipid Films with a Focus on Vesicles with High Cholesterol Content - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electroformation of Giant Unilamellar Vesicles from Damp Lipid Films Formed by Vesicle Fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electroformation of Giant Unilamellar Vesicles from Damp Lipid Films with a Focus on Vesicles with High Cholesterol Content | MDPI [mdpi.com]
• 7. Giant Unilamellar Vesicles (GUVs) Preparation by Electroformation Method [protocols.io]
• 8. Gel-Assisted Formation of Giant Unilamellar Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Effect of hydration level on DPhPC bilayer stability and phase.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Diphytanoylphosphatidylcholine (B1258105) (DPhPC) lipid bilayers. The stability and phase behavior of DPhPC are highly sensitive to hydration levels, and this guide addresses common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the typical phase behavior of DPhPC at full hydration and room temperature?

At full hydration and over a broad range of temperatures, DPhPC typically exists in a stable liquid-crystalline (Lα) phase.[1][2] This high stability and low ion leakage make it a popular choice for model membranes in protein-lipid interaction and membrane channel studies.[1][2]

Q2: How does the level of hydration affect the phase of a DPhPC bilayer?

The hydration level has a profound impact on the phase of DPhPC bilayers. As the water content decreases, DPhPC can transition from the lamellar bilayer phase to non-lamellar phases.[1][2] Specifically, a transition to a non-lamellar, possibly cubic, phase can occur when the lipid is dehydrated by just one water molecule from a certain threshold, and further dehydration to around 6 water molecules per lipid can lead to a hexagonal phase.[1][2] The orientation of the phosphocholine (B91661) headgroup of DPhPC begins to change at a water content as high as approximately 16 water molecules per lipid.[1][2]

Q3: Why is my DPhPC vesicle solution cloudy?

A cloudy or opaque appearance in a DPhPC vesicle solution after hydration is normal before downsizing. This indicates the formation of multilamellar vesicles (MLVs) or large aggregates. The solution should become transparent or translucent after a downsizing procedure like extrusion. If the solution remains cloudy after extrusion, it could indicate incomplete extrusion, aggregation due to improper buffer conditions, or precipitation of the lipid.

Q4: What is the effect of temperature on DPhPC bilayer stability at different hydration levels?

Temperature and hydration are coupled factors influencing DPhPC stability. For DPhPC lipids with approximately 8-11 water molecules per lipid, a temperature-induced structural transition in the headgroup orientation can be observed between 20-60°C.[1][2] A phase diagram for DPhPC has been constructed for a temperature range of -40°C to 80°C, demonstrating the interplay between temperature and hydration.[1][2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield of vesicle formation	Incomplete hydration of the lipid film.	Ensure the hydration buffer is above the phase transition temperature of the lipid. Agitate the solution vigorously (e.g., vortexing) during hydration. Allow sufficient time for the lipid film to hydrate (B1144303) completely.[3]
Lipid concentration is too low for spontaneous vesicle formation.	Increase the initial lipid concentration. For some lipids, a higher concentration is required for vesicle fusion, especially at lower temperatures.[4]
Vesicles are not unilamellar	Insufficient extrusion cycles.	Pass the lipid solution through the extruder membrane at least 15-20 times to ensure the formation of small unilamellar vesicles (SUVs).[3]
Clogged extruder membrane.	Check the extruder membrane for any blockage. Replace the membrane if necessary.
Formation of non-lamellar phases	Accidental dehydration of the sample.	Maintain a high level of hydration throughout the experiment. Use hydrated buffers and avoid exposure of the lipid film or vesicle solution to air for extended periods.
Incorrect buffer composition.	Ensure the ionic strength and pH of the buffer are appropriate for maintaining a stable lamellar phase. Highly charged lipids can form viscous gels in low ionic strength solutions.
Supported Lipid Bilayer (SLB) does not form on the substrate	Vesicles are not fusing to the substrate.	For lipids like DPPC, heating the substrate and vesicle solution can facilitate fusion.[4] Ensure the substrate (e.g., mica) is clean and properly prepared.
Repulsive forces between vesicles and the substrate.	The presence of certain ions or molecules in the buffer can influence vesicle fusion. Consider adjusting the buffer composition.
Phase separation or domain formation in the bilayer	Dehydration of the bilayer.	While the lipid domain structure of phase-separated supported lipid bilayers (SLBs) can be largely insensitive to the presence of the hydration layer, dehydration can drastically affect lipid mobility.[5] Ensure the bilayer is fully hydrated.
Temperature fluctuations.	Maintain a constant and controlled temperature during the experiment, as temperature can induce phase transitions.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the properties and phase behavior of DPhPC and related phosphatidylcholine lipids under varying hydration conditions.

Table 1: Hydration-Dependent Phase Transitions of DPhPC

Water Molecules per Lipid	Lipid Phase	Temperature Range	Reference
~16	Onset of headgroup reorientation	Room Temperature	[1][2]
~8-11	Temperature-induced headgroup transition	20-60 °C	[1][2]
Below 8-11 (by one water molecule)	Non-lamellar (presumed cubic)	-	[1][2]
~6	Hexagonal	-	[1][2]

Table 2: Physical Properties of DPhPC

Property	Value	Conditions	Reference
Molecular Area	81.2 Ų	40 mN/m surface pressure	[6]
Compressibility Modulus	122 ± 7 mN/m	40 mN/m surface pressure	[6]
Interfacial Dipole Potential	355 ± 16 mV	40 mN/m surface pressure	[6]
Molecular Dipole Moment	0.64 ± 0.02 D	-	[6]

Experimental Protocols

Protocol 1: Preparation of DPhPC Small Unilamellar Vesicles (SUVs) by Extrusion

This protocol describes the preparation of SUVs from a dry DPhPC lipid film.

Materials:

• DPhPC in chloroform (B151607)

• Glass vial

• Rotary evaporator or gentle stream of nitrogen

• Vacuum desiccator

• Hydration buffer (e.g., Tris-HCl, PBS)

• Vortex mixer

• Mini-extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Film Formation:

  • Transfer the desired amount of DPhPC in chloroform to a round-bottom flask or glass vial.

  • Remove the organic solvent using a rotary evaporator or a gentle stream of nitrogen gas to form a thin lipid film on the wall of the container.

  • Place the container in a vacuum desiccator for at least 2 hours (or overnight) to remove any residual solvent.[3]

• Hydration:

  • Add the desired hydration buffer to the dry lipid film. The temperature of the buffer should be above the gel-liquid crystal transition temperature of the lipid.

  • Vortex the mixture vigorously for several minutes until the lipid film is fully resuspended. The solution will appear milky due to the formation of multilamellar vesicles (MLVs).[3]

• Extrusion:

  • Assemble the mini-extruder with the desired pore size polycarbonate membrane.

  • Draw the MLV suspension into a syringe and place it in the extruder.

  • Pass the lipid suspension through the membrane back and forth between two syringes for at least 15-20 times.[3]

  • The resulting solution should be translucent, indicating the formation of SUVs.

• Storage:

  • Store the prepared SUV suspension at 4°C.

Protocol 2: Formation of a DPhPC Supported Lipid Bilayer (SLB) by Vesicle Fusion

This protocol outlines the formation of an SLB on a solid substrate like mica.

Materials:

• DPhPC SUV suspension (from Protocol 1)

• Mica substrate

• Buffer solution

• Heating stage (optional, but may be required)

Procedure:

• Substrate Preparation:

  • Cleave the mica substrate to obtain a fresh, atomically flat surface.

• Vesicle Fusion:

  • Place the mica substrate in a fluid cell.

  • Add the DPhPC SUV suspension to the fluid cell.

  • For some lipids, incubation at a temperature above their phase transition is necessary to induce vesicle fusion. For DPhPC, which is fluid at room temperature, this may not be as critical, but gentle heating can facilitate the process.[4]

  • Allow the vesicles to incubate and fuse on the mica surface for at least 30 minutes.

• Washing:

  • Gently rinse the substrate with buffer to remove any unfused vesicles.

• Characterization:

  • The SLB can be characterized using techniques such as Atomic Force Microscopy (AFM) or Quartz Crystal Microbalance with Dissipation monitoring (QCM-D).

Visualizations

Caption: Experimental workflow for DPhPC vesicle and supported lipid bilayer preparation.

Caption: Relationship between DPhPC hydration level and bilayer phase.

References

• 1. Membrane packing geometry of diphytanoylphosphatidylcholine is highly sensitive to hydration: phospholipid polymorphism induced by molecular rearrangement in the headgroup region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Membrane packing geometry of diphytanoylphosphatidylcholine is highly sensitive to hydration: phospholipid polymorphism induced by molecular rearrangement in the headgroup region - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of small unilamellar vesicles – Caroline Ajo-Franklin Research Group [cafgroup.lbl.gov]
• 4. Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydration Layer of Only a Few Molecules Controls Lipid Mobility in Biomimetic Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the seal resistance of DPhPC membranes in patch-clamping.

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) membranes in patch-clamp experiments. Our goal is to help you improve the seal resistance and achieve stable giga-ohm seals for high-quality recordings.

Frequently Asked Questions (FAQs)

Q1: What is a gigaseal and why is it critical for patch-clamp recordings?

A gigaseal is a high-resistance electrical seal, typically greater than 1 GΩ, formed between the tip of the glass micropipette and the membrane patch.[1] This tight seal is crucial as it electrically isolates the membrane patch, which minimizes leak currents and reduces background noise. This allows for the accurate measurement of the small ionic currents flowing through single ion channels.

Q2: Why is DPhPC a commonly used lipid for creating artificial bilayers in patch-clamp studies?

DPhPC is favored for its ability to form stable, high-resistance membranes.[2] Its branched phytanoyl chains are thought to contribute to its mechanical and electrical stability, making it a robust choice for reconstituting ion channels and studying their function in a controlled lipid environment.

Q3: What are the primary factors that influence the formation of a stable gigaseal with DPhPC membranes?

Several factors are critical for achieving a high-resistance seal with DPhPC membranes. These include the quality and preparation of the DPhPC liposomes, the cleanliness and geometry of the pipette tip, the composition of the intracellular and extracellular solutions (including ionic strength, pH, and the presence of divalent cations), and the mechanical stability of the experimental setup.

Q4: Can the osmolarity difference between the pipette and bath solutions affect gigaseal formation?

Yes, the osmolarity gradient between the internal (pipette) and external (bath) solutions can significantly impact seal formation and stability. While specific quantitative data for DPhPC membranes is limited, a common practice in whole-cell patch clamping is to maintain the internal solution at a slightly lower osmolarity (hypotonic) than the external solution.[3] This can facilitate the initial membrane patch formation and enhance seal stability. A starting point is to make the internal solution about 10-15% more dilute than the external solution.[3]

Troubleshooting Guide

This guide addresses common issues encountered when attempting to form high-resistance seals on DPhPC membranes.

Problem 1: Failure to Achieve a Gigaseal (>1 GΩ)

Possible Cause	Solution
Poor Liposome (B1194612) Quality	Ensure DPhPC liposomes are freshly prepared and have a uniform size distribution. Use extrusion to create unilamellar vesicles of a consistent diameter. For detailed steps, refer to the Experimental Protocol for High-Seal Resistance DPhPC Liposome Preparation.
Contaminated Pipette Tip or Membrane	Use high-purity lipids and freshly prepared solutions. Ensure the micropipette is clean. Fire-polishing the pipette tip can create a smoother surface, which has been shown to improve seal resistance.[4]
Inappropriate Pipette Geometry	The shape and size of the pipette tip are critical. Pipette resistance should typically be in the range of 3-7 MΩ.[3] Tips that are too large or have irregular shapes can prevent the formation of a tight seal.
Suboptimal Ionic Composition of Solutions	The presence of divalent cations like Ca²⁺ and Mg²⁺ in the external solution can significantly promote seal formation by screening negative surface charges on the lipid headgroups and the glass pipette. Start with concentrations in the low millimolar range (e.g., 1-2 mM). The pH of the solutions can also play a role; maintaining a physiological pH (around 7.2-7.4) is a good starting point.[5]
Mechanical Instability	Vibrations from the surrounding environment can disrupt the delicate interaction between the pipette and the membrane. Ensure the patch-clamp setup is on an anti-vibration table and that all components are securely mounted.

Problem 2: Unstable Seal or Seal Deterioration Over Time

Possible Cause	Solution
Mechanical Drift	Check for any drift in the micromanipulator or the microscope stage. Even minor movements can compromise a gigaseal.
Membrane Creep	The DPhPC membrane may slowly move up the pipette tip over time, a phenomenon known as "creep," which can lead to seal instability. This can be influenced by factors such as membrane tension and the composition of the solutions. While less characterized for DPhPC, adjusting the holding pressure or the ionic strength of the pipette solution might help mitigate this.
Photodamage or Lipid Oxidation	Prolonged exposure to light, especially with fluorescent dyes, can potentially damage the lipid membrane. Minimize light exposure where possible. Using fresh lipid stocks can reduce the presence of oxidized lipids, which can affect membrane stability.

Problem 3: High Background Noise in Recordings

| Possible Cause | Solution | | Low Seal Resistance | A "leaky" seal is a primary source of noise. Re-evaluate the factors listed in "Failure to Achieve a Gigaseal" to improve the seal quality. | | Pipette Capacitance | The capacitance of the glass pipette itself can contribute to noise. This can be reduced by coating the pipette with a hydrophobic substance like Sylgard, starting as close to the tip as possible without contaminating it. | | Electrical Interference | External electrical sources can introduce noise into the recordings. Ensure that the setup is properly grounded and shielded within a Faraday cage. |

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters that can influence gigaseal formation. While much of the precise data comes from studies on cellular membranes, these values serve as an excellent starting point for optimizing experiments with DPhPC membranes.

Table 1: Effect of Divalent Cations on Seal Resistance

Divalent Cation	Concentration Range (mM)	Observed Effect on Seal Resistance	Reference
Ca²⁺	1 - 10	Promotes gigaseal formation and increases seal resistance.	[6]
Mg²⁺	1 - 5	Similar to Ca²⁺, aids in achieving a high-resistance seal.

Table 2: Influence of pH on Membrane Properties

pH Range	Observed Effect	Reference
6.0 - 7.8	Generally optimal for seal formation in biological preparations.	[7]
Acidic (e.g., pH 4)	Can increase membrane bending stiffness.	[5]
Alkaline (e.g., pH 9)	Can increase membrane bending stiffness.	[5]

Table 3: Recommended Osmolarity Gradient

Solution	Recommended Osmolarity	Rationale	Reference
Internal (Pipette)	~10-15% lower than external solution	Facilitates membrane patch formation and enhances seal stability.	[3]
External (Bath)	Isotonic or slightly hypertonic relative to the desired internal environment.	Provides a stable osmotic environment for the liposome.

Experimental Protocols

Experimental Protocol for High-Seal Resistance DPhPC Liposome Preparation

This protocol details the preparation of DPhPC liposomes suitable for achieving high-resistance seals in patch-clamp experiments.

Materials:

• 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) powder

• Chloroform (B151607)

• Nitrogen gas source

• Dehydration/Rehydration (D/R) buffer (e.g., 150 mM KCl, 10 mM HEPES, pH 7.2)

• Bath sonicator

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve a known amount of DPhPC in chloroform in a round-bottom flask to achieve the desired final lipid concentration (e.g., 5-10 mg/mL).

  • Create a thin lipid film on the inner surface of the flask by removing the chloroform using a rotary evaporator or by gently blowing a stream of nitrogen gas over the solution while rotating the flask.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the D/R buffer to the flask containing the dry lipid film. The volume of buffer should be calculated to achieve the desired final lipid concentration.

  • Hydrate the lipid film by vortexing the flask for several minutes. This will result in the formation of multilamellar vesicles (MLVs).

• Sonication:

  • To break down the large MLVs into smaller vesicles, sonicate the lipid suspension in a bath sonicator for 5-10 minutes. The solution should become less turbid.

• Extrusion:

  • For a more uniform size distribution, which is crucial for stable seal formation, extrude the liposome suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

  • Assemble the mini-extruder with the desired membrane.

  • Pass the liposome suspension through the membrane 11-21 times. This process will generate small unilamellar vesicles (SUVs) with a consistent diameter.

• Storage:

  • Store the prepared liposomes at 4°C. For best results, use the liposomes within 1-2 days of preparation.

Visualizations

Caption: Experimental workflow from DPhPC liposome preparation to patch-clamp recording.

Caption: Logical workflow for troubleshooting gigaseal formation issues.

References

• 1. bio.fsu.edu [bio.fsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. docs.axolbio.com [docs.axolbio.com]
• 4. engineeringletters.com [engineeringletters.com]
• 5. Solution pH Alters Mechanical and Electrical Properties of Phosphatidylcholine Membranes: Relation between Interfacial Electrostatics, Intramembrane Potential, and Bending Elasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Reducing agents facilitate membrane patch seal integrity and longevity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Detergent Removal for Functional Protein Reconstitution in DPhPC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing detergent removal during the functional reconstitution of proteins into 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) vesicles.

Frequently Asked Questions (FAQs)

Q1: Why is DPhPC a good choice for protein reconstitution?

A1: DPhPC is a synthetic lipid with branched acyl chains that forms stable bilayers over a wide temperature range (-120 to +120 °C) and does not undergo phase transitions, which is beneficial for the stability and function of many reconstituted proteins.[1] Its high electrical resistance and low ion permeability make it an excellent matrix for studying ion channels and other transport proteins.[2][3]

Q2: What is the Critical Micelle Concentration (CMC) and why is it important?

A2: The Critical Micelle Concentration (CMC) is the concentration at which detergent monomers begin to self-assemble into micelles.[4][5] For effective membrane protein solubilization, the detergent concentration should be well above the CMC.[4][6] During detergent removal, the concentration must be lowered below the CMC to allow for the formation of proteoliposomes.[7] Detergents with a high CMC are generally easier to remove by methods like dialysis because there is a larger concentration gradient of free monomers.[8]

Q3: Which detergent removal method should I choose?

A3: The choice of detergent removal method depends on the properties of your detergent and protein.

• Dialysis is a gentle method suitable for detergents with a high CMC (e.g., octyl glucoside). It is, however, a slow process.[9][10]

• Detergent Adsorption using polystyrene beads (e.g., Bio-Beads) is effective for removing detergents with low CMCs (e.g., Triton X-100, DDM) and can be relatively rapid.[7][9][11] However, the rate of removal needs to be carefully controlled to prevent protein aggregation.[7]

• Size Exclusion Chromatography (SEC) separates the larger proteoliposomes from smaller detergent micelles and monomers. This method is relatively quick and can be highly resolving.[12]

• Dilution involves lowering the detergent concentration below the CMC by adding a large volume of buffer. This can be a simple method but results in a very dilute sample.[7]

Q4: How does residual detergent affect my reconstituted protein's function?

A4: Residual detergent can significantly impact the function and stability of reconstituted proteins.[8][9] It can alter the physical properties of the lipid bilayer, such as its thickness and curvature, and may directly interact with the protein, potentially leading to denaturation or inhibition of activity.[9][13] For ion channels, residual detergent can increase membrane leakiness, interfering with sensitive electrical recordings.[2]

Q5: What is the ideal protein-to-lipid ratio for reconstitution?

A5: The optimal protein-to-lipid ratio is protein-dependent and must be determined empirically.[14] A common starting point for functional assays is a molar ratio of 1:100 (protein:lipid).[15] For structural studies, higher protein densities might be required. It's crucial to find a balance that ensures proper protein folding and function without causing aggregation or liposome (B1194612) instability.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Reconstitution Efficiency / Low Protein Incorporation	1. Inappropriate detergent choice for the target protein. 2. Suboptimal protein-to-lipid ratio. 3. Detergent removal rate is too fast or too slow. 4. Incorrect temperature during reconstitution.	1. Screen different detergents to find one that maintains protein stability.[16] 2. Titrate the protein-to-lipid ratio to find the optimal concentration for your protein.[14] 3. For dialysis, try changing the buffer less frequently. For Bio-Beads, use a smaller amount of beads or shorter incubation times.[7][10] 4. Perform reconstitution above the phase transition temperature of the lipids (though DPhPC has a very low transition temperature).[17]
Protein Aggregation/Precipitation During Detergent Removal	1. The rate of detergent removal is too rapid, not allowing the protein to insert correctly into the forming vesicles.[18] 2. The chosen detergent is too harsh and has denatured the protein. 3. The protein is not stable in the chosen lipid environment.	1. Slow down the detergent removal process. For Bio-Beads, add them in smaller batches over a longer period.[11][15] For dialysis, use a membrane with a smaller molecular weight cut-off or reduce the frequency of buffer changes. 2. Switch to a milder, non-ionic detergent like DDM or OG.[19] 3. Try including lipids that are known to stabilize your protein, such as anionic lipids or cholesterol, in the DPhPC mixture.[20]
Reconstituted Protein is Inactive or Shows Low Activity	1. Residual detergent is interfering with protein function.[9] 2. The protein has been denatured during solubilization or reconstitution. 3. The lipid environment (DPhPC) is not suitable for the protein's function. 4. Incorrect protein orientation in the vesicle.	1. Ensure complete detergent removal by using a more rigorous method or by quantifying residual detergent.[9] 2. Use a milder detergent and handle the protein gently (avoid vigorous vortexing). Perform all steps at 4°C if your protein is temperature-sensitive. 3. Test different lipid compositions. Some proteins require specific lipids for full activity.[13] 4. The reconstitution method may favor a particular orientation. Try different methods (e.g., detergent-mediated vs. direct incorporation).
High Background Leakage in Functional Assays (e.g., ion channel recordings)	1. Incomplete detergent removal is causing leaky membranes.[2] 2. The proteoliposomes are not properly sealed or are unstable. 3. The protein itself is causing leakage when not in its active state.	1. Quantify and ensure the complete removal of detergent. Consider a final clean-up step with a small amount of Bio-Beads.[9] 2. Optimize the liposome preparation method (e.g., extrusion to form unilamellar vesicles of a defined size). 3. This is an intrinsic property of the protein. Ensure your assay conditions are optimal for maintaining the protein in its desired conformational state.
Variability Between Reconstitution Batches	1. Inconsistent detergent removal rate. 2. Inaccurate quantification of protein or lipid concentrations. 3. Variation in liposome size and lamellarity.	1. Standardize the detergent removal protocol (e.g., fixed amount of Bio-Beads, consistent dialysis schedule). 2. Accurately determine protein and lipid concentrations before each experiment. 3. Use extrusion to produce vesicles of a consistent size and ensure they are primarily unilamellar.[17]

Data Presentation

Table 1: Physicochemical Properties of DPhPC

Property	Value	Reference(s)
Molecular Weight	846.25 g/mol	[2]
Phase Transition Temperature (Tm)	< -120 °C	[1]
Area per Lipid Molecule	~79.2 Ų	[3]
Bilayer Thickness	~3.4 nm	[3]
Compressibility Modulus	~122 mN/m	[12]

Table 2: Properties of Commonly Used Detergents for Membrane Protein Reconstitution

Detergent	Type	Molecular Weight ( g/mol )	CMC (mM, in water)	Aggregation Number
n-Dodecyl-β-D-maltoside (DDM)	Non-ionic	510.6	0.17	78-147
n-Octyl-β-D-glucoside (OG)	Non-ionic	292.4	20-25	27-100
Triton X-100	Non-ionic	~625	0.2-0.9	100-155
CHAPS	Zwitterionic	614.9	4-8	4-14
Sodium Dodecyl Sulfate (SDS)	Anionic	288.4	7-10	62
Lauryl Maltose Neopentyl Glycol (LMNG)	Non-ionic	967.2	0.01	~100-400

CMC values can be affected by buffer conditions such as ionic strength and pH.[6]

Experimental Protocols

Protocol 1: Detergent Removal by Adsorption (Bio-Beads)

This protocol is adapted for the reconstitution of a detergent-solubilized membrane protein into pre-formed DPhPC vesicles.

Materials:

• Purified membrane protein solubilized in a buffer containing a specific detergent (e.g., DDM).

• DPhPC lipid stock solution in chloroform (B151607).

• Reconstitution buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

• Bio-Beads SM-2.

• Glass vial, rotary evaporator, nitrogen gas source.

Methodology:

• Prepare DPhPC Vesicles: a. Aliquot the desired amount of DPhPC stock solution into a round-bottom flask. b. Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film. c. Further dry the film under vacuum for at least 2 hours to remove residual solvent. d. Hydrate the lipid film with the reconstitution buffer to a final lipid concentration of 10-20 mg/mL. Vortex vigorously to form multilamellar vesicles (MLVs). e. For unilamellar vesicles (LUVs), subject the MLV suspension to several freeze-thaw cycles followed by extrusion through a polycarbonate membrane (e.g., 100 nm pore size).[17]

• Prepare Bio-Beads: a. Wash the Bio-Beads extensively with methanol, followed by several washes with deionized water to remove preservatives and fine particles. b. Store the washed beads in reconstitution buffer at 4°C.

• Reconstitution: a. Mix the purified, detergent-solubilized protein with the DPhPC vesicles at the desired protein-to-lipid ratio.[15] b. Add the detergent used for solubilization to the mixture to a final concentration that is just sufficient to saturate the liposomes (this needs to be empirically determined, but a detergent-to-lipid molar ratio of around 1:1 for DDM is a starting point). c. Incubate the mixture for 1-2 hours at room temperature with gentle agitation to allow for the formation of protein-lipid-detergent mixed micelles. d. Initiate detergent removal by adding washed Bio-Beads. A common starting ratio is 20 mg of wet Bio-Beads per mg of detergent.[11][15] e. Incubate with gentle rotation at 4°C. To control the removal rate, add the beads in batches (e.g., one-third of the total amount every hour for 3 hours).[11] f. After the initial incubation, remove the mixture from the beads and add a fresh batch of Bio-Beads for an overnight incubation to ensure complete detergent removal.[15] g. Carefully aspirate the final proteoliposome solution, leaving the Bio-Beads behind. h. The proteoliposomes can be purified from empty liposomes by density gradient centrifugation if necessary.

Protocol 2: Detergent Removal by Dialysis

This method is most effective for detergents with a high CMC.

Materials:

• As in Protocol 1.

• Dialysis tubing/cassette with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa.

Methodology:

• Prepare Protein-Lipid-Detergent Mixture: a. Prepare DPhPC vesicles as described in Protocol 1 (Step 1). b. Mix the detergent-solubilized protein, DPhPC vesicles, and additional detergent as described in Protocol 1 (Steps 3a-3c).

• Dialysis: a. Transfer the protein-lipid-detergent mixture into a pre-wetted dialysis cassette. b. Place the cassette in a large volume of reconstitution buffer (e.g., 1000x the sample volume). c. Stir the buffer gently at 4°C. d. Change the dialysis buffer every 12 hours for a total of 2-3 days to ensure gradual and complete removal of the detergent.[8] e. After dialysis, recover the proteoliposome sample from the cassette.

Visualizations

Caption: Experimental workflow for protein reconstitution in DPhPC.

Caption: Troubleshooting decision tree for protein reconstitution.

References

• 1. A Step-by-step Method for the Reconstitution of an ABC Transporter into Nanodisc Lipid Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DPhPC | TargetMol [targetmol.com]
• 3. volweb.utk.edu [volweb.utk.edu]
• 4. Understanding Detergent Effects on Lipid Membranes: A Model Study of Lysolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Solubilization of Membrane Proteins [sigmaaldrich.com]
• 7. A systematic study of liposome and proteoliposome reconstitution involving Bio-Bead-mediated Triton X-100 removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Liposome reconstitution of a minimal protein‐mediated membrane fusion machine | The EMBO Journal [link.springer.com]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Effects of membrane lipids on ion channel structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Lipid Bilayer Composition Affects Transmembrane Protein Orientation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ttuhsc.edu [ttuhsc.edu]
• 17. Detergent types and critical micelle concentrations (CMC) NovoPro [novoprolabs.com]
• 18. air.unimi.it [air.unimi.it]
• 19. cdn.anatrace.com [cdn.anatrace.com]
• 20. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: DPhPC Membrane Stability Under High Voltage

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) membranes and encountering instability issues under high voltage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the typical breakdown voltage of a DPhPC membrane?

A1: The breakdown voltage of a lipid bilayer is the transmembrane potential at which the membrane ruptures irreversibly. For a DPhPC:DPPC mixture (80:20 w/w), the breakdown voltage is influenced by temperature. For instance, it is around 600 mV in the gel-crystalline and ripple phases but can increase to approximately 930 mV near the melting temperature of DPPC.[1] Pure DPhPC membranes are known for their high stability and can withstand high voltages, though the exact breakdown voltage can vary based on experimental conditions such as solvent, ion concentration, and temperature.

Q2: How does temperature affect the stability of DPhPC membranes under high voltage?

A2: For a mixture of DPhPC and DPPC (80:20 w/w), the breakdown voltage shows a slight increase near the melting temperature of DPPC.[1] DPhPC itself does not exhibit a phase transition over a wide temperature range (-120°C to 120°C), which contributes to its stability. However, temperature can still influence membrane fluidity and solvent viscosity, which can indirectly affect stability under high voltage.

Q3: Can the lipid composition be modified to improve DPhPC membrane stability?

A3: Yes, the lipid composition significantly impacts the electrical stability of the bilayer. For instance, mixing DPhPC with other lipids like DPPC can alter the breakdown voltage, particularly around the phase transition temperature of the added lipid.[1]

Q4: What is electroporation and how does it relate to membrane instability?

A4: Electroporation is a phenomenon where a cell membrane's permeability is increased when exposed to a high electric field. This is caused by the formation of transient aqueous pores in the lipid bilayer. If the applied voltage is too high or applied for too long, these pores can fail to reseal, leading to irreversible membrane breakdown and instability.

Q5: How does the choice of solvent for DPhPC affect membrane stability?

A5: The organic solvent used to dissolve DPhPC for membrane formation (e.g., n-decane, n-hexane, octane) can become incorporated into the bilayer, forming a torus at the edge of the aperture and also as microlenses within the membrane. The presence and amount of residual solvent can significantly impact the mechanical and electrical stability of the membrane. It is crucial to allow sufficient time for the solvent to thin out from the bilayer region to form a "black" lipid membrane, which is essential for stability.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving DPhPC membranes under high voltage.

Problem	Possible Causes	Solutions
Immediate membrane breakage upon voltage application	- The applied voltage exceeds the breakdown voltage of the membrane.- The membrane has not thinned properly, and there is excess solvent.- The aperture or substrate is not sufficiently hydrophobic, leading to poor membrane-substrate interaction.	- Start with a lower voltage and gradually increase it to determine the breakdown threshold.- Allow more time for the membrane to thin and become a "black" lipid membrane before applying voltage.- Ensure the aperture is pre-treated with a hydrophobic solution (e.g., hexadecane (B31444) in n-hexane) to promote lipid affinity.[2]
Gradual increase in current leakage, leading to instability	- Formation of stable or slowly expanding pores in the membrane.- Presence of impurities in the lipid solution or buffer.- Mechanical vibrations or fluctuations in temperature.	- Use voltage protocols with shorter pulse durations to minimize pore expansion.- Use high-purity lipids and freshly prepared, filtered buffer solutions.- Use an anti-vibration table and ensure a stable temperature environment.
Inconsistent breakdown voltage values between experiments	- Variability in the amount of residual solvent in the membrane.- Inconsistent membrane formation technique.- Changes in ion concentration in the buffer.	- Standardize the membrane formation protocol, including the amount of lipid solution applied and the thinning time.- Use a consistent and standardized technique, such as the painting method or the air bubble method.[3][4]- Prepare fresh buffer solutions for each experiment to ensure consistent ion concentrations.
Formation of lipid plugs instead of a bilayer	- The lipid concentration is too high.- The aperture size is too small for the formation technique.	- Optimize the lipid concentration in the organic solvent.- For beginners, starting with a larger aperture (e.g., 150 µm) can reduce the likelihood of plug formation.[5]
Difficulty in forming a stable "black" lipid membrane	- The lipid solution is old or has been exposed to air, leading to oxidation.- The electrolyte solution has a high concentration of divalent cations which can affect membrane fluidity.- The cleaning procedure for the experimental chamber is inadequate.	- Use fresh lipid solutions and store them under an inert gas (e.g., argon) at low temperatures.- While some divalent cations can aid in vesicle fusion for supported bilayers, high concentrations can be detrimental to the stability of painted bilayers. Optimize the buffer composition.- Thoroughly clean the chamber with ethanol (B145695) and deionized water before each experiment.[3]

Quantitative Data Summary

The following tables summarize the impact of various experimental parameters on the stability of DPhPC-containing membranes.

Table 1: Effect of Temperature on Breakdown Voltage of DPhPC:DPPC (80:20 w/w) Bilayers

Temperature (°C)	Approximate Breakdown Voltage (mV)
25 - 40	~600
Near 41 (DPPC Tm)	Rises to ~930
> 41	Decreases from peak

Data adapted from studies on DPhPC:DPPC mixtures.[1]

Table 2: General Effects of Additives and Ions on Phosphatidylcholine Membrane Stability

Parameter	Effect on Breakdown Voltage/Stability	Notes
Cholesterol	Increases up to ~50 mol%, then may decrease.[6][7]	Cholesterol is known to increase membrane stiffness and order, which generally enhances stability against electrical breakdown.
NaCl Concentration	Can decrease the area per lipid, potentially increasing membrane packing and stability.[8]	The effect can be complex and depends on the specific lipid and force field parameters in simulations.[9][10][11]

Experimental Protocols

Protocol 1: DPhPC Planar Lipid Bilayer Formation using the Painting Technique

This protocol describes the formation of a DPhPC bilayer across a small aperture in a hydrophobic septum.

Materials:

• DPhPC lipid

• n-Octane or n-Decane (solvent)

• Hydrophobic septum (e.g., Teflon or Parylene-coated silicon nitride) with an aperture (50-150 µm diameter)[3][12]

• Experimental chamber with two compartments separated by the septum

• Ag/AgCl electrodes

• Electrolyte solution (e.g., 100 mM KCl, 10 mM HEPES, pH 7.2)[13]

• Small brush or glass rod[12]

Procedure:

• Prepare the Lipid Solution: Dissolve DPhPC in n-octane to a final concentration of 5-10 mg/mL.[3][12]

• Assemble the Chamber: Clean the experimental chamber and septum thoroughly with ethanol, followed by deionized water, and dry with nitrogen gas.[3] Assemble the chamber with the septum separating the two compartments.

• Fill with Electrolyte: Fill both compartments with the electrolyte solution, ensuring the liquid level is above the aperture.

• Pre-treat the Brush/Rod: Dip the tip of the brush or glass rod into the DPhPC solution.

• Paint the Membrane: Gently "paint" the lipid solution across the aperture. A thick film of lipid solution will initially cover the hole.

• Membrane Thinning: Observe the membrane under low magnification. The reflected light will show interference patterns that change as the solvent drains to the periphery (the Plateau-Gibbs border). The membrane is ready when the central area becomes optically black, indicating the formation of a bilayer. This process can take several minutes.

• Verify Formation: Monitor the electrical capacitance of the membrane. A stable capacitance reading in the expected range (e.g., 0.4-0.8 µF/cm²) indicates the formation of a stable bilayer.

Protocol 2: Investigating DPhPC Membrane Stability under High Voltage

This protocol outlines the application of a voltage clamp to a pre-formed DPhPC bilayer to determine its breakdown voltage.

Materials:

• Pre-formed DPhPC planar lipid bilayer (from Protocol 1)

• Voltage clamp amplifier

• Data acquisition system

• Faraday cage to shield from electrical noise

Procedure:

• Electrode Placement: Place Ag/AgCl electrodes in both compartments of the chamber, connecting them to the voltage clamp amplifier's headstage.

• Establish a Baseline: Set the holding potential to 0 mV and record the baseline current. A stable, low current indicates a good seal.

• Apply Voltage Ramp: Apply a linearly increasing voltage ramp to the membrane. A typical ramp rate might be 20-100 mV/s.

• Monitor Current: Record the current flowing across the membrane as the voltage increases. Initially, the current will be very low (pA range).

• Determine Breakdown: The breakdown voltage is the potential at which a sudden, large, and irreversible increase in current is observed, signifying the rupture of the membrane.

• Data Analysis: Repeat the experiment multiple times to obtain a statistically significant average breakdown voltage. The effect of different parameters (temperature, ion concentration, cholesterol content) can be studied by systematically varying them and repeating this protocol.

Visualizations

Caption: Factors contributing to DPhPC membrane instability.

Caption: Experimental workflow for troubleshooting instability.

References

• 1. lbk.fe.uni-lj.si [lbk.fe.uni-lj.si]
• 2. elements-ic.com [elements-ic.com]
• 3. Rapid lipid bilayer membrane formation on Parylene coated apertures to perform ion channel analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudo painting/air bubble technique for planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. elements-ic.com [elements-ic.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Concentration Dependence of NaCl ion distributions around DPPC lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. NaCl interactions with phosphatidylcholine bilayers do not alter membrane structure but induce long-range ordering of ions and water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Sodium Chloride on a Lipid Bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Making sure you're not a bot! [nanion.de]
• 13. Photolithographic Fabrication of Micro Apertures in Dry Film Polymer Sheets for Channel Recordings in Planar Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Long-Term Storage of DPhPC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) powder and solutions. Adherence to these best practices is crucial for maintaining the chemical integrity and performance of DPhPC in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the long-term storage of DPhPC powder?

A1: DPhPC is a saturated phospholipid, which makes it relatively stable in its solid, powdered form.[1] For long-term storage, DPhPC powder should be kept at -20°C or below (-16°C is also cited as acceptable) in a tightly sealed glass container with a Teflon-lined cap.[1][2] It is crucial to protect the powder from moisture. One supplier specifies a stability of at least one year under these conditions.

Q2: How should I handle DPhPC powder when taking a sample for an experiment?

A2: To prevent condensation from forming on the cold powder, which can lead to hydrolysis, it is essential to allow the entire container to warm to room temperature before opening it.[1][2] Once at room temperature, you can open the container, remove the desired amount of powder, and then promptly and tightly reseal the container before returning it to the freezer.

Q3: What is the recommended way to store DPhPC in a solution for long-term use?

A3: For long-term storage, DPhPC solutions should be stored in glass vials with Teflon-lined caps (B75204) under an inert atmosphere, such as argon or nitrogen, and protected from light.[2][3] Storage at -80°C is recommended for up to 6 months, while storage at -20°C is suitable for up to 1 month.[3] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[4]

Q4: Which solvents are suitable for preparing DPhPC stock solutions?

A4: DPhPC can be dissolved in various organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is one option, though it may require warming and sonication to achieve full dissolution.[3] Ethanol and chloroform (B151607) are also commonly used solvents for phospholipids (B1166683).[5] When using chloroform, be aware that it can degrade over time in the presence of light and air to form phosgene, which could potentially affect your samples.

Q5: Can I store DPhPC in an aqueous solution or suspension?

A5: Long-term storage of phospholipids in aqueous suspensions is not recommended.[2][6] In an aqueous environment, phospholipids are prone to hydrolysis, which leads to the degradation of the lipid.[2] It is best to prepare aqueous suspensions of DPhPC fresh for each experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Cloudy or precipitated DPhPC solution after storage at low temperatures.	Some saturated lipids have lower solubility in organic solvents at reduced temperatures.	Gently warm the solution to room temperature or slightly above (e.g., 30-40°C) to redissolve the lipid.[5] If the precipitate persists, consider preparing a more dilute stock solution.
Inconsistent experimental results using a stored DPhPC solution.	The DPhPC may have degraded due to improper storage (e.g., exposure to moisture, air, or light) or multiple freeze-thaw cycles.	Prepare a fresh stock solution from the solid powder. Always store solutions in single-use aliquots to minimize freeze-thaw cycles. Ensure storage containers are properly sealed and protected from light.
Change in the physical appearance of DPhPC powder (e.g., clumping).	This may indicate moisture absorption, which can lead to hydrolysis.	Discard the powder if significant changes in appearance are observed. To prevent this, always allow the container to warm to room temperature before opening.

Quantitative Storage Recommendations

Form	Temperature	Duration	Atmosphere	Container
Powder	≤ -16°C to -20°C	Up to 1 year or more	Normal (in a sealed vial)	Glass with Teflon-lined cap
Solution	-20°C	Up to 1 month	Inert gas (e.g., Argon, Nitrogen)	Glass with Teflon-lined cap
Solution	-80°C	Up to 6 months	Inert gas (e.g., Argon, Nitrogen)	Glass with Teflon-lined cap

Experimental Protocols

Protocol for Preparing and Storing a DPhPC Stock Solution

• Equilibration: Allow the sealed container of DPhPC powder to warm to room temperature for at least 60 minutes before opening.[4]

• Weighing: In a controlled environment with low humidity, weigh the desired amount of DPhPC powder.

• Dissolution: Transfer the powder to a glass vial with a Teflon-lined cap. Add the appropriate volume of a suitable organic solvent (e.g., chloroform, ethanol, or DMSO). If necessary, gently warm and sonicate the mixture to ensure complete dissolution.

• Inert Atmosphere: Purge the headspace of the vial with an inert gas, such as argon or nitrogen, to displace any oxygen.

• Aliquoting and Storage: If desired, distribute the stock solution into smaller, single-use glass vials with Teflon-lined caps. Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected from light.[3]

Protocol for a Long-Term Stability Study of DPhPC

This protocol provides a framework for assessing the stability of DPhPC under specific storage conditions.

• Sample Preparation: Prepare multiple, identical aliquots of DPhPC in the desired form (powder or solution) and store them under the intended long-term storage conditions.

• Time Points: Establish a schedule for sample analysis (e.g., time zero, 1, 3, 6, and 12 months).

• Analytical Method: Utilize a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), to quantify the amount of intact DPhPC and detect any degradation products.[7] Thin-Layer Chromatography (TLC) can also be used for a qualitative assessment of purity.

• Analysis: At each time point, analyze a subset of the stored samples. The analysis should include:

  • Visual Inspection: Note any changes in the physical appearance of the sample.

  • Quantification of DPhPC: Determine the concentration of the intact DPhPC.

  • Detection of Degradation Products: Identify and quantify any significant degradation products, such as lysophosphatidylcholine (B164491) and free fatty acids.[7]

• Data Evaluation: Compare the results at each time point to the initial (time zero) data to determine the rate of degradation and establish a shelf-life for the specific storage conditions.

Visualizations

Caption: Workflow for the proper storage and handling of DPhPC powder and the preparation of stock solutions.

Caption: The primary degradation pathway for DPhPC is hydrolysis, yielding lysophosphatidylcholine and a free fatty acid.

References

• 1. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Analytical techniques used to study the degradation of proteins and peptides: chemical instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Avanti Research™ FAQs [sigmaaldrich.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Quantification of phospholipid degradation products in liposomal pharmaceutical formulations by ultra performance liquid chromatography-mass spectrometry (UPLC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing solvent residue in painted DPhPC bilayers.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with painted DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine) lipid bilayers. The focus is on minimizing residual solvent to create high-quality, stable membranes for experimental success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary goal when forming a painted bilayer?

The main objective is to create a stable, solvent-free lipid bilayer across an aperture. The process begins by applying a solution of DPhPC dissolved in an organic solvent (like n-decane) over the aperture. This initial thick film then spontaneously thins as the excess solvent is expelled to the perimeter, forming a structure called the Plateau-Gibbs border.[1] A successful bilayer is characterized by its electrical properties, notably a high specific capacitance.

Q2: My formed membrane has low capacitance. What does this indicate and how can I improve it?

Low capacitance is a direct indication of a thick membrane, which suggests a high residual solvent content. As the membrane thins and solvent is expelled, the capacitance will increase. A general rule is that a larger capacitance value corresponds to a higher quality, thinner bilayer.[2]

Troubleshooting Steps for Low Capacitance:

• Allow More Time for Thinning: The thinning process can take several minutes. Monitor the capacitance in real-time and wait for it to reach a stable, maximum value.

• Re-form the Membrane: Intentionally breaking and re-forming the membrane by repainting the aperture can sometimes accelerate the thinning process.[2]

• Optimize Lipid Concentration: If the lipid solution is too concentrated, it can lead to the formation of a "lipid plug" instead of a thin bilayer.[2] Try diluting your DPhPC solution (e.g., from 10 mg/mL to 5 mg/mL).[2]

• Use Minimal Lipid Solution: Overloading the application brush can introduce excessive solvent. Before painting, gently shake the brush or touch it to the side of the vial to remove the excess solution.[2]

Q3: How can I avoid forming a "lipid plug" instead of a bilayer?

A lipid plug is a thick, unorganized accumulation of lipid and solvent that blocks the aperture without forming a proper bilayer.

Prevention Strategies:

• Dilute the Lipid Solution: Using a lower concentration of DPhPC (e.g., 5 mg/mL in n-decane or n-nonane) can reduce the likelihood of plug formation.[2]

• Careful Application: Avoid applying a large droplet of the lipid solution. Dry the paintbrush with a wipe or air stream before dipping it into the lipid solution to ensure you pick up a minimal amount.[2]

• Aperture Pre-treatment: Pretreating the aperture with a 1% hexadecane (B31444) in n-hexane solution can improve the affinity of the lipids for the area around the hole, promoting proper bilayer formation rather than plugging. Allow the pretreatment solvent to evaporate completely (approx. 5 minutes) before adding the buffer and painting the bilayer.[2]

Q4: The bilayer is unstable and ruptures easily. What are the potential causes?

Bilayer instability can stem from several factors, from solution cleanliness to mechanical disturbances.

Troubleshooting Steps for Instability:

• Ensure Cleanliness: Use high-purity, double-distilled or Milli-Q water and fresh, filtered (0.2 µm) electrolyte solutions.[2] Thoroughly clean the cuvettes and Teflon/Polyimide septa between experiments, using ethanol (B145695) or a stronger cleaning agent like a trisodium (B8492382) phosphate (B84403) solution followed by acid and water rinses.[2]

• Minimize Mechanical Stress: Ensure the fluid levels in both chambers are equal to avoid hydrostatic pressure differences that can stress the membrane.[1] Avoid vibrations or jarring the experimental setup.

• Check for Leaks: A significant current signal or a mixed square-triangular waveform during capacitance measurement can indicate a leak in the recording chamber.[2] Ensure the apparatus is assembled correctly.

Q5: What is the effect of residual solvent on the physical properties of the bilayer?

Residual hydrophobic solvents directly impact the structural and electrical properties of the bilayer. The primary effect is a significant increase in membrane thickness.[3] This, in turn, leads to a lower membrane capacitance, as capacitance is inversely proportional to thickness.[3] Even at relatively low concentrations, solvents can alter the area per lipid and the lateral pressure profile of the membrane.[3]

Quantitative Data on Residual Solvent Effects

The presence of residual solvent quantitatively alters bilayer properties. The following tables summarize data from molecular dynamics simulations on DOPC bilayers, illustrating the significant impact of different solvents. While not specific to DPhPC, these data demonstrate the general principles of how residual solvents affect lipid membranes.

Table 1: Effect of Residual Solvent on Bilayer Thickness

Bilayer Composition	Phosphate-to-Phosphate Distance (nm)	Percent Increase vs. Solvent-Free
Pure DOPC (Solvent-Free)	3.89	N/A
DOPC + Squalene	4.07	~5%
DOPC + Hexadecane	4.38	~13%
Data sourced from molecular dynamics simulations.[3]

Table 2: Estimated Residual Solvent Concentrations in Reconstituted Bilayers

Solvent	Typical Concentration (mol%)
Squalene	5 - 10%
Hexadecane	~35%
Data inferred from comparing experimental results with molecular dynamics simulations.[3]

Experimental Protocols

Protocol 1: Preparation of DPhPC Lipid Solution

• Weighing Lipid: Start with lyophilized DPhPC powder in a glass vial.

• Adding Solvent: Prepare a solvent mixture of 95% n-decane and 5% n-butanol.[2] Add the solvent to the DPhPC powder to achieve a final concentration of 5-10 mg/mL.[2] A lower concentration (5 mg/mL) is recommended to minimize the risk of lipid plug formation.[2]

• Dissolution: Vortex or shake the vial until the lipid powder is completely dissolved.

• Storage: For short-term storage, seal the vial with parafilm to prevent solvent evaporation and store at -20°C.

Protocol 2: Painted DPhPC Bilayer Formation with Minimal Solvent Residue

• Apparatus Cleaning: Thoroughly clean the BLM cuvette, septum, and electrodes. Use ethanol, followed by rinsing with high-purity water. For a deeper clean, use a 40-50 mM trisodium phosphate (TSP) solution, followed by rinses with 0.1% HCl and then copious high-purity water.[2]

• Aperture Pre-treatment: Dip a clean paintbrush into a 1% hexadecane in n-hexane solution and apply a thin layer to the aperture area of the septum. Allow the solvent to fully evaporate for at least 5 minutes.[2] This step helps anchor the bilayer.

• Chamber Assembly: Assemble the recording chamber and fill both compartments with fresh, filtered electrolyte solution (e.g., 3M KCl, 20mM TRIS, pH 8).[2] Ensure the liquid level is above the aperture and balanced on both sides.

• Lipid Application:

  • Dip a clean, dry paintbrush into the DPhPC/n-decane solution.

  • Remove the excess solution by shaking the brush gently or touching it to the rim of the vial.[2] This is a critical step to avoid introducing too much solvent.

  • Gently paint the lipid solution across the aperture in the septum.[2]

• Bilayer Thinning and Monitoring:

  • Apply a triangular wave voltage stimulus to the system to monitor membrane capacitance in real-time.

  • Observe the capacitance value. As the thick lipid/solvent film thins to a bilayer, the capacitance will increase and eventually plateau.[4] This indicates the expulsion of solvent to the Plateau-Gibbs border.[1]

  • The process is complete when the capacitance is stable and has reached a value typical for your system (e.g., >100 pF, depending on aperture size).[4]

• Troubleshooting during Formation: If a bilayer does not form or the capacitance remains low, gently repaint the aperture. It can be beneficial to break and reform the membrane a few times to encourage thinning.[2]

Visualizations

Experimental Workflow

Caption: Workflow for painting a DPhPC bilayer.

Troubleshooting Logic

Caption: Troubleshooting low capacitance in painted bilayers.

Bilayer Thinning Process

Caption: Conceptual diagram of the bilayer thinning process.

References

• 1. researchgate.net [researchgate.net]
• 2. elements-ic.com [elements-ic.com]
• 3. Investigating the structural properties of hydrophobic solvent-rich lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

DPhPC vs. POPC: A Comparative Guide for Membrane Protein Studies

For Researchers, Scientists, and Drug Development Professionals

The choice of lipid environment is a critical determinant for the successful in vitro study of membrane proteins. The surrounding lipid bilayer not only provides a native-like scaffold but also profoundly influences protein structure, stability, and function. Among the plethora of available lipids, 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) are two of the most commonly employed zwitterionic phospholipids. This guide provides an objective comparison of DPhPC and POPC, supported by experimental data, to aid researchers in selecting the optimal lipid for their membrane protein studies.

At a Glance: Key Property Comparison

A summary of the key physical and chemical properties of DPhPC and POPC is presented below. These parameters are crucial in determining the behavior of the lipid bilayer and its interaction with reconstituted membrane proteins.

Property	DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine)	POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine)	Key Implications for Membrane Protein Studies
Acyl Chain Structure	Two branched 16-carbon phytanoyl chains	One saturated 16-carbon palmitoyl (B13399708) chain and one monounsaturated 18-carbon oleoyl (B10858665) chain	The branched chains of DPhPC create a more disordered and fluid membrane, while the kinked oleoyl chain in POPC also contributes to membrane fluidity.
Gel-to-Liquid Crystalline Phase Transition Temperature (Tm)	<-120 °C	-2 °C[1]	DPhPC remains in a fluid phase over a very wide temperature range, offering experimental flexibility. POPC's Tm is closer to physiological temperatures, which can be advantageous for studying temperature-sensitive proteins.
Area per Lipid Molecule	~60 - 70 Ų	~68.3 Ų	The larger area per lipid in both contributes to a fluid membrane, which is generally favorable for protein insertion and function.
Membrane Thickness	~37 - 45 Å	~37.6 Å	Similar bilayer thickness provides a comparable hydrophobic environment for the transmembrane domains of proteins.
Oxidative Stability	High (fully saturated chains)	Lower (contains one double bond)	DPhPC is more resistant to oxidation, leading to greater long-term sample stability. POPC is susceptible to oxidation at the double bond, which can alter membrane properties and potentially damage the protein.

In-Depth Analysis: DPhPC vs. POPC

DPhPC: The Robust and Stable Choice

DPhPC is a synthetic phospholipid characterized by its unique branched phytanoyl acyl chains. This feature imparts exceptional stability to DPhPC membranes, making them highly resistant to chemical and physical stresses.

Advantages:

• Exceptional Stability: The branched nature of the phytanoyl chains leads to a highly stable and less permeable membrane, which is advantageous for studies requiring long-term measurements or harsh experimental conditions.

• Wide Functional Temperature Range: With a gel-to-liquid crystalline phase transition temperature below -120°C, DPhPC membranes remain in a fluid state across a broad range of temperatures, providing significant experimental flexibility.

• Resistance to Oxidation: As a fully saturated lipid, DPhPC is not susceptible to oxidation, which enhances the longevity of prepared samples and reduces the risk of artifacts in experimental data.

Disadvantages:

• Non-Biological Structure: The phytanoyl chains are not typically found in mammalian cell membranes, which may be a concern for studies where mimicking the native lipid environment is paramount.

• Potentially Altered Protein Dynamics: The unique packing of the branched chains can influence the conformational dynamics and function of reconstituted proteins in ways that may differ from a more biologically representative lipid environment.

POPC: The Biomimetic Workhorse

POPC is a hybrid lipid containing one saturated (palmitoyl) and one monounsaturated (oleoyl) acyl chain. This composition closely mimics the lipid makeup of many eukaryotic cell membranes, making it a popular choice for creating more biologically relevant model systems.

Advantages:

• Biomimetic Properties: The presence of both saturated and unsaturated chains provides a membrane environment that more closely resembles that of mammalian cells, which can be crucial for studying protein function in a native-like context.

• Fluidity at Physiological Temperatures: With a transition temperature of -2°C, POPC forms a fluid bilayer at typical experimental temperatures (room temperature and 37°C), which is essential for the proper folding and function of many membrane proteins.

Disadvantages:

• Susceptibility to Oxidation: The double bond in the oleoyl chain is prone to oxidation, which can alter the physical properties of the membrane and potentially damage the embedded protein. This necessitates careful handling and storage, often requiring the use of antioxidants.

• More Limited Temperature Range: While fluid at common experimental temperatures, the closer proximity of its transition temperature compared to DPhPC might be a limiting factor in studies requiring a wider temperature range.

Experimental Evidence: Performance in Membrane Protein Studies

While direct comparative studies for a single protein are not abundant, the distinct properties of DPhPC and POPC have led to their preferential use in different types of studies.

• Ion Channel Recordings: DPhPC is frequently chosen for single-channel recordings due to the high electrical resistance and stability of the resulting bilayers. This allows for low-noise recordings over extended periods. For example, studies on the voltage-dependent anion channel (VDAC) have successfully utilized DPhPC membranes.

• GPCR Functional Assays: POPC, often in combination with other lipids like POPG or cholesterol, is a common choice for reconstituting G-protein coupled receptors (GPCRs) to study their ligand binding and G-protein activation. The more native-like environment is thought to be critical for preserving the subtle conformational changes required for signaling. For instance, the β2-adrenergic receptor has been functionally reconstituted in POPC/POPG mixtures.[2]

Experimental Protocols

General Protocol for Membrane Protein Reconstitution into Liposomes

This protocol outlines the general steps for reconstituting a purified membrane protein into pre-formed liposomes. Specific parameters such as lipid-to-protein ratio and detergent choice should be optimized for each protein.

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the desired lipid (DPhPC or POPC) in an organic solvent (e.g., chloroform).

  • Remove the solvent under a stream of inert gas (e.g., nitrogen or argon) to form a thin lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Liposome Formation:

  • Hydrate the lipid film with an appropriate buffer (e.g., HEPES, Tris) by vortexing or gentle agitation. This results in the formation of multilamellar vesicles (MLVs).

  • To create small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs), subject the MLV suspension to sonication or extrusion through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

• Protein Reconstitution:

  • Solubilize the purified membrane protein in a suitable detergent (e.g., DDM, Triton X-100).

  • Mix the detergent-solubilized protein with the pre-formed liposomes at a desired lipid-to-protein molar ratio.

  • Incubate the mixture to allow for the formation of mixed micelles of lipid, protein, and detergent.

  • Gradually remove the detergent to induce the insertion of the protein into the lipid bilayer. Common methods for detergent removal include:

    • Dialysis: Place the mixture in a dialysis cassette and dialyze against a large volume of detergent-free buffer over 24-48 hours.

    • Bio-Beads: Add adsorbent polystyrene beads (e.g., Bio-Beads SM-2) to the mixture to bind the detergent.

    • Size Exclusion Chromatography: Pass the mixture through a size exclusion column to separate the proteoliposomes from detergent micelles.

• Characterization:

  • Confirm the successful reconstitution and determine the orientation of the protein in the liposomes using techniques such as SDS-PAGE, Western blotting, and functional assays.

Visualizing Key Processes

To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict a typical experimental workflow and a relevant signaling pathway.

Experimental Workflow: Membrane Protein Stability Assay

The following workflow outlines a common method for assessing the thermal stability of a reconstituted membrane protein using fluorescence spectroscopy.

Caption: Workflow for comparing membrane protein stability in DPhPC vs. POPC.

Signaling Pathway: G-Protein Coupled Receptor (GPCR) Activation

This diagram illustrates the canonical signaling pathway of a G-protein coupled receptor upon agonist binding.

Caption: Simplified GPCR signaling cascade upon agonist binding.

Conclusion: Making the Right Choice

The decision between DPhPC and POPC for membrane protein studies is not a matter of one being definitively "better" than the other, but rather which is more suitable for the specific research question and experimental design.

• Choose DPhPC for studies that demand high membrane stability, a wide operational temperature range, and resistance to oxidation. It is an excellent choice for biophysical characterizations such as electrophysiology and for long-duration experiments.

• Choose POPC when the primary goal is to mimic a native mammalian membrane environment to study protein function in a more biologically relevant context. It is particularly well-suited for functional studies of proteins like GPCRs, where the lipid environment is known to modulate activity.

Ultimately, for novel membrane proteins, it may be beneficial to empirically test both lipid systems to determine which provides the optimal balance of stability and functional integrity for the protein of interest.

References

• 1. Physicochemical studies of bacteriorhodopsin reconstituted in partially fluorinated phosphatidylcholine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Detergent- and phospholipid-based reconstitution systems have differential effects on constitutive activity of G-protein–coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of DPhPC and DPPC Bilayer Mechanical Properties for Researchers and Drug Development Professionals

An objective guide to the distinct mechanical characteristics of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) lipid bilayers, supported by experimental data.

In the realms of membrane biophysics, drug delivery system design, and cell membrane modeling, the choice of lipid is paramount. The mechanical properties of the lipid bilayer, which forms the fundamental structure of these systems, dictates their stability, permeability, and interaction with other molecules. This guide provides a detailed comparative analysis of the mechanical properties of two commonly used phospholipids: DPhPC and DPPC. While both are phosphatidylcholines, their structural differences give rise to distinct mechanical behaviors, making them suitable for different research and pharmaceutical applications.

Executive Summary

This guide presents a quantitative comparison of the key mechanical properties of DPhPC and DPPC lipid bilayers: bending rigidity (K_c), area expansion modulus (K_A), and rupture strength. A comprehensive table summarizing experimental data from various techniques is provided for easy reference. Detailed experimental protocols for the primary methods used to characterize these properties are also included. Visual diagrams illustrating a key experimental workflow and the structural differences between the two lipids are presented to aid in understanding.

Data Presentation: Quantitative Comparison of Mechanical Properties

The mechanical resilience and flexibility of lipid bilayers are primarily characterized by their bending rigidity and area expansion modulus. Bending rigidity reflects the energy required to curve the membrane, a critical parameter in processes like vesicle formation and cell deformation. The area expansion modulus quantifies the membrane's resistance to stretching, which is crucial for its stability under osmotic stress. Rupture strength indicates the maximum stress the bilayer can withstand before failing.

Mechanical Property	Lipid	Value	Experimental Method	Temperature (°C)	Lipid Phase
Bending Rigidity (K_c)	DPPC	1.3 x 10⁻¹⁸ J	Atomic Force Microscopy (AFM)	20	Gel
DPPC	(5.0 ± 3.3) x 10⁻²⁰ J	Flicker Noise Spectroscopy	22	Gel (Lβ')
DPPC	1.0 x 10⁻¹⁹ J	Flicker Noise Spectroscopy	25	Gel
DPhPC	7.8 x 10⁻²⁰ J	Atomic Force Microscopy (AFM)	Not Specified	Liquid Crystalline
Area Expansion Modulus (K_A)	DPPC	230 mN/m	Micropipette Aspiration	Not Specified	Not Specified
DPPC	210-230 mN/m	Molecular Dynamics	Not Specified	Not Specified
DPhPC	122 ± 7 mN/m	Monolayer Compression	30	Liquid Expanded
DPhPC	292 ± 37 mN/m	Molecular Dynamics	50	Liquid Crystalline
Rupture Strength	DPPC	~90 mN/m (surface tension)	Molecular Dynamics	Not Specified	Not Specified
DPPC	-170 to -200 bar (lateral pressure)	Molecular Dynamics	50	Liquid Crystalline
DPhPC	35 ± 4 nN (breakthrough force)	Atomic Force Microscopy (AFM)	Not Specified	Liquid Crystalline

Note: The values presented are collated from multiple sources and represent a range of reported data. The mechanical properties of lipid bilayers are highly sensitive to experimental conditions such as temperature, ionic strength, and the specific methodology employed.

Experimental Protocols

A brief overview of the primary experimental techniques used to measure the mechanical properties of lipid bilayers is provided below.

Micropipette Aspiration

Micropipette aspiration is a powerful technique for measuring the area expansion modulus and bending rigidity of giant unilamellar vesicles (GUVs).[1][2]

Methodology:

• GUV Preparation: GUVs are typically formed by the electroformation method in a sucrose (B13894) solution.

• Micropipette Fabrication: Borosilicate glass capillaries are pulled to a fine point and then forged to create a smooth, flat tip with a diameter of 5-10 µm.

• Aspiration: A GUV is captured by applying a small suction pressure through the micropipette. The vesicle is then slowly aspirated into the pipette.

• Data Acquisition: The projection length of the vesicle tongue inside the micropipette is measured as a function of the applied suction pressure.

• Analysis:

  • Bending Rigidity (K_c): At low tensions, the relationship between the suction pressure and the change in vesicle surface area is used to calculate the bending rigidity.

  • Area Expansion Modulus (K_A): At high tensions, the membrane is in the stretching regime, and the linear relationship between the applied tension and the fractional change in area yields the area expansion modulus.[3]

Atomic Force Microscopy (AFM)

AFM is a high-resolution imaging technique that can also be used in a force spectroscopy mode to probe the mechanical properties of supported lipid bilayers (SLBs) at the nanoscale.[4][5]

Methodology:

• SLB Preparation: SLBs are formed on a smooth, solid substrate like mica by vesicle fusion.[6][7]

• AFM Imaging: The topography of the SLB is imaged in contact or tapping mode to identify areas of interest.

• Force Spectroscopy: The AFM tip is pressed into the bilayer at a controlled velocity, and the cantilever deflection (force) is recorded as a function of the tip's vertical position.

• Data Analysis:

  • Rupture Force: The peak force observed just before the tip punctures the bilayer is the rupture force or breakthrough force.[7][8]

  • Area Expansion Modulus (K_A) and Bending Rigidity (K_c): The force-indentation curves can be fitted to theoretical models (e.g., the Dimitriadis model) to extract the Young's modulus of the bilayer, from which K_A and K_c can be calculated.[9]

Vesicle Fluctuation Analysis (Flicker Noise Spectroscopy)

This non-invasive optical microscopy technique measures the thermal fluctuations of the membrane of a GUV to determine its bending rigidity.[1]

Methodology:

• GUV Observation: A quasi-spherical GUV is observed under a phase-contrast or differential interference contrast (DIC) microscope.

• Image Acquisition: A time-lapse series of images of the vesicle's equatorial cross-section is recorded.

• Contour Extraction: The contour of the vesicle in each image is extracted using image analysis software.

• Fluctuation Analysis: The fluctuations of the vesicle contour from a perfect circle are decomposed into a series of modes. The mean-square amplitude of each mode is calculated over time.

• Bending Rigidity Calculation: The bending rigidity is determined by fitting the spectrum of the mean-square amplitudes of the fluctuation modes to a theoretical model that relates the fluctuations to the membrane's mechanical properties.

Mandatory Visualization

Caption: Workflow of Micropipette Aspiration.

Caption: DPhPC vs. DPPC Structural Differences.

Comparative Analysis

The structural differences between DPhPC and DPPC are the primary determinants of their distinct mechanical properties. DPPC possesses two saturated, straight 16-carbon acyl chains, which allows for tight, ordered packing, especially below its main phase transition temperature (~41°C), where it exists in a gel phase.[10] This ordered arrangement results in a stiffer and less compressible bilayer, as reflected in its higher bending rigidity and area expansion modulus.

In contrast, DPhPC has two branched, saturated 16-carbon phytanoyl chains. These bulky, branched chains disrupt the orderly packing of the lipid tails, leading to a more disordered, liquid-crystalline state even at room temperature.[11] This looser packing results in a more flexible and more compressible membrane, characterized by a lower bending rigidity and area expansion modulus compared to DPPC in its gel phase.

The higher rupture strength observed for DPPC in some studies can be attributed to the strong van der Waals interactions between the tightly packed acyl chains in the gel phase. Conversely, the lower packing density of DPhPC may lead to a lower force required to puncture the bilayer.

Conclusion

The choice between DPhPC and DPPC for bilayer-based research and applications hinges on the desired mechanical properties of the system. DPPC, with its higher stiffness and greater stability in the gel phase, is often employed in studies requiring robust, less permeable membranes. DPhPC, on the other hand, provides a more fluid and flexible membrane at a wider range of temperatures, making it a suitable model for biological membranes in their liquid-crystalline state and for applications requiring membrane deformability. This comparative guide provides the foundational data and experimental context to aid researchers and drug development professionals in making an informed selection between these two crucial phospholipids.

References

• 1. Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomechanics.stanford.edu [biomechanics.stanford.edu]
• 3. Increasing Membrane Tension Decreases Miscibility Temperatures; an Experimental Demonstration via Micropipette Aspiration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Atomic Force Microscopy Imaging and Force Spectroscopy of Supported Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of the Mechanical Properties of Model Lipid Bilayers Using Atomic Force Microscopy Indentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Atomic force microscopy of supported lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Mechanical properties of lipid bilayers and regulation of mechanosensitive function: From biological to biomimetic channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. experts.illinois.edu [experts.illinois.edu]

DPhPC vs. DOPC: A Comparative Guide to Crafting Model Membranes

For researchers, scientists, and drug development professionals, the choice of lipids is paramount in constructing model membranes that accurately mimic cellular environments. This guide provides a detailed comparison of two commonly used phospholipids, 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), focusing on their distinct characteristics that lead to the formation of rigid versus fluid model membranes.

This objective comparison is supported by experimental data to aid in the selection of the most appropriate lipid for specific research applications, from fundamental biophysical studies to drug interaction and delivery system development.

At a Glance: DPhPC for Rigidity, DOPC for Fluidity

The fundamental difference between DPhPC and DOPC lies in the structure of their acyl chains. DPhPC possesses branched, saturated phytanoyl chains, which results in a loosely packed yet stable and rigid membrane. In contrast, DOPC has unsaturated oleoyl (B10858665) chains with a cis-double bond, creating a kink that increases the membrane's fluidity. These structural distinctions manifest in their physical properties and behavior in model membrane systems.

Quantitative Comparison of Physical Properties

The following table summarizes the key physical parameters of DPhPC and DOPC, offering a quantitative basis for their selection in creating model membranes with desired fluidity or rigidity.

Property	DPhPC (Rigid)	DOPC (Fluid)	Significance for Model Membranes
Phase Transition Temp. (Tm)	Not observed over a broad range	~ -17 to -22 °C	DPhPC's lack of a distinct Tm provides a stable, rigid membrane over a wide temperature range. DOPC's low Tm ensures a fluid membrane at typical experimental temperatures.
Bending Rigidity (κ)	~1.29 x 10⁻¹⁹ J[1]	~1.9 - 11 x 10⁻²⁰ J[2]	Higher bending rigidity of DPhPC contributes to a more rigid and less flexible membrane. The lower bending rigidity of DOPC allows for greater flexibility and membrane undulations, characteristic of a fluid state.
Area per Lipid	~69.2 Ų	~67.4 - 72.5 Ų[3]	The larger area per lipid in DPhPC is due to the branched chains, which prevent tight packing. The kinked chains of DOPC also result in a relatively large area per lipid, contributing to its fluidity.
Lateral Diffusion Coefficient (D)	Slower	Faster (~5–14 µm²/s)[3]	Slower lateral diffusion in DPhPC membranes is indicative of a more rigid, less dynamic environment. The faster diffusion in DOPC membranes is a hallmark of their fluid nature.
Acyl Chain Order Parameter (S)	Lower	Higher (more ordered) in the presence of cholesterol	The branched chains of DPhPC lead to a disordered state. The order parameter of DOPC can be modulated, for instance, by the addition of cholesterol, which increases packing and order.

Visualizing the Impact on Membrane Properties

The choice between DPhPC and DOPC has a direct impact on the physical behavior of the model membrane. The following diagram illustrates the logical relationship between lipid structure and membrane fluidity.

Caption: Lipid structure dictates membrane properties.

Experimental Protocols for Characterizing Membrane Fluidity

Accurate characterization of model membrane fluidity is crucial. Below are detailed protocols for three key experimental techniques.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the phase transition temperature (Tm) of a lipid vesicle suspension.[4][5][6]

Methodology:

• Vesicle Preparation:

  • Dissolve the lipid (DPhPC or DOPC) in chloroform (B151607) or a chloroform/methanol mixture.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with the desired buffer by vortexing above the lipid's Tm to form multilamellar vesicles (MLVs).

• DSC Measurement:

  • Degas the MLV suspension and the reference buffer.

  • Load the sample and reference into the DSC cells.

  • Perform several heating and cooling scans over a temperature range that brackets the expected Tm. For DOPC, this would typically be from -40°C to 20°C. For DPhPC, a wider range may be scanned to confirm the absence of a transition.

  • The Tm is identified as the peak of the endothermic transition during the heating scan.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy-based technique used to measure the lateral diffusion coefficient of fluorescently labeled lipids within a membrane.[7][8][9]

Methodology:

• Sample Preparation:

  • Prepare giant unilamellar vesicles (GUVs) or supported lipid bilayers (SLBs) containing a small mole fraction (typically 0.1-1%) of a fluorescently labeled lipid analog (e.g., NBD-PE).

• FRAP Measurement:

  • Identify a region of interest on the membrane using a confocal microscope.

  • Acquire a pre-bleach image.

  • Use a high-intensity laser to photobleach the fluorescent probes in a defined spot.

  • Acquire a series of images at low laser intensity to monitor the recovery of fluorescence as unbleached probes diffuse into the bleached area.

• Data Analysis:

  • Measure the fluorescence intensity in the bleached region over time.

  • Fit the fluorescence recovery curve to a diffusion model to extract the lateral diffusion coefficient (D).

Atomic Force Microscopy (AFM)

AFM can be used to visualize the topography of a supported lipid bilayer and to measure its mechanical properties, such as thickness and breakthrough force, which relate to membrane rigidity.[10][11][12][13][14]

Methodology:

• SLB Formation:

  • Prepare small unilamellar vesicles (SUVs) by sonication or extrusion.

  • Deposit the SUV solution onto a freshly cleaved mica surface. The vesicles will adsorb, rupture, and fuse to form a continuous lipid bilayer.

  • Rinse gently with buffer to remove excess vesicles.

• AFM Imaging:

  • Image the SLB in the desired buffer using tapping mode or contact mode AFM. This will reveal the topography of the membrane and the presence of any defects.

• Force Spectroscopy:

  • Position the AFM tip over the bilayer.

  • Perform force-distance measurements by pressing the tip into the membrane and then retracting it.

  • The resulting force curve will show a "breakthrough" event as the tip punctures the bilayer. The force required for this breakthrough is related to the membrane's mechanical resistance and thus its rigidity.

Experimental Workflow: Characterizing a Model Membrane

The following diagram outlines a typical experimental workflow for preparing and characterizing a model lipid membrane.

Caption: A typical workflow for membrane analysis.

Conclusion

The choice between DPhPC and DOPC is a critical decision in the design of model membrane experiments. DPhPC, with its branched saturated chains, is the lipid of choice for creating stable, rigid membranes that are resistant to phase transitions over a broad temperature range. This makes it ideal for studies requiring a robust and non-fusogenic membrane, such as in the reconstitution of certain membrane proteins or for creating stable bilayer lipid membranes (BLMs) for single-channel recordings.

Conversely, DOPC, with its unsaturated acyl chains, readily forms fluid-phase membranes at physiological temperatures. Its inherent fluidity is representative of the dynamic nature of biological membranes, making it an excellent candidate for studying processes that rely on membrane flexibility, such as membrane fusion, protein-lipid interactions in a fluid environment, and the formation of lipid domains.

By understanding the distinct physical properties of DPhPC and DOPC and employing the appropriate experimental techniques for their characterization, researchers can confidently construct model membranes that are well-suited to their specific scientific inquiries.

References

• 1. Studying the effects of asymmetry on the bending rigidity of lipid membranes formed by microfluidics - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC10307J [pubs.rsc.org]
• 2. Determining the Bending Rigidity of Free-Standing Planar Phospholipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interplay between lipid lateral diffusion, dye concentration and membrane permeability unveiled by a combined spectroscopic and computational study of a model lipid bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 6. Differential scanning calorimetry (DSC) [bio-protocol.org]
• 7. Fluorescence Recovery After Photobleaching Studies of Lipid Rafts | Springer Nature Experiments [experiments.springernature.com]
• 8. Fluorescence recovery after photobleaching studies of lipid rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of protein and lipid dynamics using confocal fluorescence recovery after photobleaching (FRAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Atomic Force Microscopy Imaging and Force Spectroscopy of Supported Lipid Bilayers [jove.com]
• 11. Atomic force microscopy of supported lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Supported Lipid Bilayers for Atomic Force Microscopy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Supported Lipid Bilayers for Atomic Force Microscopy Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

DPhPC Bilayers Exhibit Lower Ion Leakage Rates Compared to Conventional PC Bilayers, Enhancing Stability for Ion Channel Research

For researchers in drug development and ion channel studies, minimizing non-specific ion leakage across artificial lipid bilayers is paramount for obtaining high-fidelity recordings. Experimental evidence demonstrates that diphytanoylphosphatidylcholine (B1258105) (DPhPC) bilayers offer superior electrical stability and lower ion permeability compared to their conventional phosphocholine (B91661) (PC) counterparts, such as DPPC, POPC, and DOPC. This reduced ion leakage in DPhPC membranes is attributed to their unique branched acyl chain structure, which promotes a more disordered and densely packed lipid arrangement, thereby increasing the energy barrier for ion translocation.

A key advantage of DPhPC in forming artificial lipid bilayers is its consistently low intrinsic ion permeability. This characteristic is crucial for experiments involving the reconstitution of ion channels, where any background leakage can interfere with the measurement of channel-specific currents. The branched methyl groups on the phytanoyl chains of DPhPC disrupt the ordered packing that is typical of straight-chain lipids, leading to a thicker, more stable membrane with a higher electrical resistance.

Quantitative Comparison of Ion Leakage Rates

While direct, side-by-side quantitative comparisons of ion leakage rates across a range of ions and conventional PC lipids in a single study are limited, the available data and qualitative observations consistently point to the lower permeability of DPhPC bilayers.

Lipid Bilayer Composition	Ion Translocation/Leakage Characteristics	Reference
DPhPC:DPhPA (1:1)	Ca2+ translocation completely inhibited.	[1]
DOPC:DOPA (1:1)	Ca2+ translocation observed.	[1]
DPhPC	Generally characterized by very low ion and water permeability.	[2]
Conventional PCs (e.g., DPPC)	Higher permeability compared to DPhPC due to more ordered lipid packing.	[2]

Note: This table summarizes qualitative and comparative findings. Specific permeability coefficients are highly dependent on experimental conditions.

The Structural Basis for Lower Ion Leakage in DPhPC

The superior barrier function of DPhPC membranes stems from their molecular architecture. Unlike the straight, saturated acyl chains of lipids like dipalmitoylphosphatidylcholine (DPPC) or the unsaturated chains of 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC) and 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), the phytanoyl chains of DPhPC are saturated but contain four methyl groups branching off the main acyl chain.

This branching has two significant consequences:

• Disrupted Packing: The methyl groups prevent the acyl chains from packing into a highly ordered, crystalline-like gel phase. This results in a "liquid-disordered" state over a broad range of temperatures, providing a fluid yet stable membrane.

• Increased Effective Thickness: The bulky nature of the branched chains leads to a greater effective hydrophobic thickness of the bilayer, which presents a larger energetic barrier for ions to cross.

Molecular dynamics simulations have supported these observations, indicating that the conformational motion of the hydrophobic chains in DPhPC is slower, which consequently decreases the permeability of the membrane to ions and water.[2]

Experimental Protocols for Measuring Ion Leakage

Two primary experimental techniques are employed to quantify ion leakage across lipid bilayers: planar lipid bilayer (PLB) electrophysiology and fluorescence-based vesicle leakage assays.

Planar Lipid Bilayer (PLB) Electrophysiology

This technique provides direct measurement of ion movement across a freestanding lipid bilayer.

Methodology:

• Bilayer Formation: A lipid bilayer is formed across a small aperture (typically 50-250 µm in diameter) in an inert partition separating two aqueous compartments (cis and trans). This is often achieved by "painting" a solution of the lipid in an organic solvent across the aperture.

• Application of Voltage: A voltage is applied across the bilayer using a pair of electrodes (e.g., Ag/AgCl) placed in the cis and trans chambers.

• Current Measurement: The resulting ionic current across the membrane is measured using a sensitive patch-clamp amplifier. A stable, low baseline current is indicative of a well-sealed, low-leakage bilayer.

• Data Analysis: The specific conductance of the bilayer can be calculated from the measured current and the applied voltage, providing a quantitative measure of ion leakage.

References

• 1. Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to DPhPC and POPC Membranes in Molecular Dynamics Simulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) lipid membranes, based on data from molecular dynamics (MD) simulations. The distinct structural characteristics of these lipids—DPhPC with its branched acyl chains and POPC with one saturated and one unsaturated straight acyl chain—lead to significant differences in their membrane properties. Understanding these differences is crucial for selecting the appropriate model membrane in computational studies of membrane proteins, drug-membrane interactions, and other biological processes.

Quantitative Comparison of Membrane Properties

The following table summarizes key structural and mechanical properties of DPhPC and POPC membranes derived from all-atom molecular dynamics simulations. These parameters are fundamental in characterizing the physical state and behavior of the lipid bilayers.

Property	DPhPC	POPC	Unit
Area per Lipid	0.792[1]	0.682	nm²/lipid
Membrane Thickness	3.4[1]	3.86	nm
Area Compressibility Modulus (K_A)	292 ± 37	Not explicitly found for POPC in the same study	mN/m

Experimental and Computational Protocols

The data presented in this guide are derived from all-atom molecular dynamics simulations. Below are typical methodologies employed in such studies, providing a framework for understanding and replicating the presented results.

System Setup and Equilibration

• Lipid Bilayer Construction : Bilayers are typically constructed using software packages like GROMACS or CHARMM-GUI.[2][3] For a comparative study, systems of similar sizes (e.g., number of lipids and water molecules) are prepared for both DPhPC and POPC. A typical system might consist of 128 lipids (64 per leaflet) and be solvated with a sufficient number of water molecules to ensure full hydration.[4]

• Force Fields : The choice of force field is critical for accurate representation of lipid behavior. Commonly used all-atom force fields include GROMOS (e.g., G53a6) and CHARMM (e.g., CHARMM36).[1][4] The SPC/E water model is often used in conjunction with these force fields.[1]

• Equilibration Protocol : The constructed systems undergo a series of equilibration steps to reach a stable state. This typically involves:

  • Energy minimization to remove steric clashes.

  • A short period of NVT (constant number of particles, volume, and temperature) simulation to bring the system to the desired temperature (e.g., 310 K).[1]

  • A longer NPT (constant number of particles, pressure, and temperature) simulation to allow the system to relax to the correct density and area per lipid.[2] The pressure is typically coupled semi-isotropically to 1 bar.

Production Simulations and Analysis

Following equilibration, production simulations are run for an extended period (typically hundreds of nanoseconds) to collect data for analysis.[5] Trajectories are saved at regular intervals for post-processing.

Analysis of Membrane Properties:

• Area per Lipid (APL) : Calculated by dividing the total area of the simulation box in the xy-plane by the number of lipids per leaflet.

• Membrane Thickness : Often determined as the distance between the peaks of the phosphorus atom density profiles along the z-axis (the bilayer normal).[1]

• Order Parameters (S_CD) : The deuterium (B1214612) order parameter provides a measure of the conformational order of the acyl chains. It is calculated for each carbon atom along the lipid tails.

• Diffusion Coefficients : The lateral diffusion of lipids within the membrane is calculated from the mean square displacement (MSD) of the lipids over time.

Visualizing the Molecular Dynamics Workflow

The following diagram illustrates the general workflow of a comparative molecular dynamics study of lipid membranes.

A generalized workflow for comparative molecular dynamics simulations of lipid membranes.

Concluding Remarks

The choice between DPhPC and POPC for a model membrane in molecular dynamics simulations should be guided by the specific research question. DPhPC, with its branched chains, forms a more disordered and fluid membrane with a larger area per lipid and smaller thickness compared to POPC. These characteristics make it a suitable model for studying membranes in more extreme conditions or for investigating the influence of lipid packing on membrane protein function. Conversely, POPC, being a more common phospholipid in mammalian cell membranes, provides a good model for more general studies of membrane biophysics and drug interactions under physiological conditions. The quantitative data and methodologies presented in this guide offer a solid foundation for researchers to make informed decisions in their computational studies of lipid membranes.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Dynamics Simulations of Lipid Bilayers: Simple Recipe of How to Do It | Springer Nature Experiments [experiments.springernature.com]
• 3. Molecular Dynamics Simulations [protocols.io]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mechanical properties of Ester- and Ether-DPhPC bilayers: a molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of DPhPC and its Ether-Linked Analog DOPhPC for Membrane-Based Research

For researchers, scientists, and drug development professionals, the choice of lipids for creating model membranes is critical for the reliability and relevance of experimental outcomes. This guide provides a detailed experimental comparison of two commonly used synthetic phospholipids (B1166683): 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and its ether-linked analog, 1,2-di-O-phytanyl-sn-glycero-3-phosphocholine (DOPhPC).

The fundamental difference between these two lipids lies in the linkage of their phytanoyl chains to the glycerol (B35011) backbone. DPhPC possesses ester linkages, which are common in eukaryotic and bacterial membranes, while DOPhPC features ether linkages, a hallmark of archaeal membranes. This seemingly subtle structural variation leads to significant differences in the physicochemical properties and stability of the resulting lipid bilayers, making each lipid uniquely suited for specific applications.

Quantitative Comparison of Physicochemical Properties

The following table summarizes the key quantitative differences between DPhPC and DOPhPC based on experimental data and molecular dynamics simulations.

Property	DPhPC (Ester-linked)	DOPhPC (Ether-linked)	Significance for Researchers
Area per Lipid (APL)	80.8 Ų[1] - 81.2 Ų[2][3]	70.4 Ų[2][3] - 77.3 Ų[1]	A smaller APL for DOPhPC indicates denser packing of the lipid tails, leading to a more stable and less permeable membrane.[1]
Bilayer Thickness	Thinner	Thicker[1]	The increased thickness of DOPhPC bilayers can influence the incorporation and function of transmembrane proteins.
Area Compressibility Modulus (K_A)	347 ± 22 mN/m (Bilayer)[1] 122 ± 7 mN/m (Monolayer)[1][2][3]	379 ± 24 mN/m (Bilayer)[1] ~114-122 mN/m (Monolayer)[1][2]	A higher K_A in DOPhPC bilayers suggests they are stiffer and more resistant to lateral compression.[1]
Interfacial Dipole Potential	355 ± 16 mV[2][3]	Approximately half of DPhPC[2][3]	The significant difference in dipole potential can affect the interaction of charged molecules and the function of voltage-gated ion channels reconstituted into the membrane.
Order Parameter	More Ordered	Less Ordered[1]	The branched phytanoyl chains in both lipids lead to a disordered state, but the ether linkage in DOPhPC further reduces the ordering of the acyl chains.
Permeability to Ions and Water	Low[4][5]	Lower than DPhPC[1]	The denser packing and ether linkages in DOPhPC membranes contribute to their reduced permeability, making them ideal for studies requiring tight seals, such as ion channel recordings.
Chemical Stability	Susceptible to hydrolysis	More resistant to hydrolysis and oxidation[6]	The ether bonds in DOPhPC are chemically more robust, offering greater long-term stability for experiments and formulations.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize and compare DPhPC and DOPhPC.

Monolayer Compression Isotherms

This experiment measures the relationship between surface pressure and the area per molecule for a lipid monolayer at an air-water interface, providing insights into lipid packing and compressibility.

Methodology:

• A Langmuir trough is filled with a subphase of pure water or a buffered aqueous solution.

• The lipid of interest (DPhPC or DOPhPC) is dissolved in a volatile, water-immiscible solvent like chloroform.

• A known amount of the lipid solution is carefully spread onto the subphase surface, and the solvent is allowed to evaporate, leaving a lipid monolayer.

• Mobile barriers on the trough compress the monolayer at a constant rate, while a Wilhelmy plate or other sensitive balance measures the surface pressure.

• The surface pressure is recorded as a function of the area per molecule, generating a compression isotherm.

• The area per lipid and compressibility modulus are calculated from the isotherm data.[2][3]

Molecular Dynamics (MD) Simulations

MD simulations provide atomistic-level insights into the structure and dynamics of lipid bilayers, complementing experimental data.

Methodology:

• A bilayer system is constructed in silico, typically consisting of a patch of lipid bilayer (e.g., 76 lipid molecules) solvated with water molecules (e.g., 3759 water molecules).[1]

• The system is modeled using a suitable force field, such as CHARMM36, with specific parameters for the ether linkages in DOPhPC.[1]

• The system is energy-minimized to remove steric clashes and then equilibrated under constant temperature and pressure (NPT ensemble) for a sufficient duration to reach a stable state.

• Production simulations are then run, and trajectories are saved for analysis.

• Analysis of the trajectories yields data on area per lipid, bilayer thickness, order parameters, and lateral pressure profiles.[1]

X-ray Scattering

X-ray scattering techniques are used to determine the structural parameters of lipid bilayers, such as thickness and area per lipid, in a hydrated environment.

Methodology:

• Oriented multibilayer stacks are prepared by depositing the lipid from a solution onto a solid substrate and allowing the solvent to evaporate slowly.

• The samples are hydrated in a chamber with controlled relative humidity.

• Low-angle X-ray scattering (LAXS) is used to measure the lamellar repeat spacing, which provides information about the bilayer thickness.

• Wide-angle X-ray scattering (WAXS) provides information about the lateral packing of the lipid acyl chains, from which the area per lipid can be derived.[7][8]

Visualizing the Comparison Workflow

The following diagram illustrates a typical workflow for the experimental and computational comparison of DPhPC and DOPhPC.

Caption: Workflow for comparing DPhPC and DOPhPC.

Signaling Pathway and Membrane Interactions

While DPhPC and DOPhPC are not directly involved in signaling pathways in the same way as signaling lipids like PIP2, their physical properties create distinct membrane environments that can significantly influence the function of embedded signaling proteins, such as ion channels and G-protein coupled receptors (GPCRs). The choice between DPhPC and DOPhPC can therefore modulate signaling outcomes.

Caption: Influence of membrane environment on signaling proteins.

Conclusion

References

• 1. Mechanical properties of Ester- and Ether-DPhPC bilayers: a molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Ether- versus Ester-Linked Phospholipid Bilayers Containing either Linear or Branched Apolar Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Item - Effects of ether vs. ester linkage on lipid bilayer structure and water permeability. - Carnegie Mellon University - Figshare [kilthub.cmu.edu]
• 8. Effects of Ether vs. Ester Linkage on Lipid Bilayer Structure and Water Permeability - PMC [pmc.ncbi.nlm.nih.gov]

DPhPC Bilayers as a Mimic for Archaeal Cell Membranes: A Comparative Guide

Introduction

Archaea, constituting a distinct domain of life, are renowned for their ability to thrive in extreme environments. This resilience is largely attributed to the unique composition of their cell membranes, which differ fundamentally from those of bacteria and eukaryotes.[1] Archaeal membranes are characterized by isoprenoid hydrocarbon chains linked to a glycerol (B35011) backbone via ether bonds, in contrast to the ester-linked fatty acid chains found in other organisms.[2][3] This structure can include diether lipids that form bilayers and tetraether lipids that form monolayers, both of which contribute to the exceptional stability of these membranes under harsh conditions.[4][5]

For in vitro studies of archaeal membrane-related processes, a reliable model system is crucial. 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) has emerged as a popular synthetic lipid for mimicking archaeal membranes. DPhPC possesses the branched phytanoyl chains characteristic of archaeal lipids, but with a phosphocholine (B91661) head group and an ester linkage, combining features of both archaeal and eukaryotic lipids.[6] Its stability and the absence of a distinct gel-to-liquid crystalline phase transition over a broad temperature range make it a convenient tool for creating artificial bilayers.[7][8]

This guide provides a comprehensive comparison of DPhPC bilayers and native archaeal membranes, offering researchers, scientists, and drug development professionals a critical evaluation of DPhPC as an archaeal membrane mimic. We present quantitative biophysical data, detailed experimental protocols for membrane characterization, and visualizations of experimental workflows.

Data Presentation: Biophysical Properties of DPhPC vs. Archaeal Membranes

The selection of an appropriate membrane model depends on how closely its biophysical properties replicate those of the native system. Below is a comparison of key quantitative parameters for DPhPC bilayers and various archaeal lipid membranes.

Property	DPhPC Bilayer	Archaeal Diether Lipids	Archaeal Tetraether Lipids (Monolayer)	Other Model Lipids (for comparison)
Area per Lipid (APL)	81.2 Ų[7][8]	Variable, generally large due to branching	Not directly comparable (monolayer)	DPPC (gel): ~48 Ų DPPC (fluid): ~63 Ų POPC: ~68.3 Ų
Area Compressibility Modulus (KA)	122 ± 7 mN/m[7][8] 347 ± 22 mN/m (ester-DPhPC from MD)[9]	Bending elasticity modulus (kc) of Aeropyrum pernix K1 lipids: (1.89 ± 0.18) × 10−19 J (similar to POPC and SOPC)[10]	Isothermal compressibility coefficient (βT) of PLFE LUVs: 3.59 × 10−10 Pa−1 at 25°C to 4.08 × 10−10 Pa−1 at 78°C[11]	DPPC (gel): >500 mN/m DPPC (fluid): ~230 mN/m POPC: ~265 mN/m
Permeability to Protons (H+)	Higher than archaeal lipids	Lower than DPhPC	10-17 fold lower than DPhPC[12]	Generally higher than archaeal lipids
Permeability to Water (H2O)	Higher than archaeal lipids	6-120 fold lower than DPhPC for macrocyclic diether and tetraether lipids[12]	6-120 fold lower than DPhPC for macrocyclic diether and tetraether lipids[12]	Variable
Phase Transition	No sharp transition over a wide temperature range[7][8]	Generally no sharp transitions[13]	No detectable endothermic peaks in DSC over a broad temperature range (0–100°C)[7]	DPPC Tm: 41°C

Experimental Protocols

Accurate characterization of model membranes is fundamental to their validation. Below are detailed methodologies for key experiments used to assess the biophysical properties of lipid bilayers.

Formation and Electrical Characterization of Black Lipid Membranes (BLMs)

Black lipid membranes are planar bilayers formed across a small aperture, allowing for precise electrical measurements of membrane capacitance and ion channel activity.

Materials:

• DPhPC or archaeal lipid solution (10 mg/mL in n-decane)

• Teflon or polystyrene cuvette with a small aperture (50-200 µm diameter)

• Ag/AgCl electrodes

• Electrolyte solution (e.g., 1 M KCl, buffered to desired pH)

• Patch-clamp amplifier and data acquisition system

Protocol:

• Pre-treatment of the Aperture: To create a hydrophobic surface that promotes lipid monolayer formation, "paint" the aperture with the lipid solution using a small brush and allow it to dry.

• Cuvette Assembly: Assemble the two halves of the cuvette, separated by the film containing the aperture.

• Electrolyte Addition: Fill both chambers of the cuvette with the electrolyte solution, ensuring the liquid level is above the aperture.

• BLM Formation (Painting Method):

  • Dip a small paintbrush into the lipid solution.

  • Gently paint the lipid solution across the aperture under the electrolyte solution.

  • The lipid film will spontaneously thin down to a bilayer. This process can be monitored by observing the reflected light (it will appear black when the bilayer is formed) and by measuring the increase in electrical capacitance.

• BLM Formation (Folding Method):

  • Lower the electrolyte level in both chambers to below the aperture.

  • Apply the lipid solution in a volatile solvent (e.g., chloroform) to the surface of the electrolyte in each chamber to form a lipid monolayer.

  • Slowly raise the electrolyte levels in both chambers simultaneously, passing the aperture. The two monolayers will adhere as they meet in the aperture, forming a bilayer.[14][15]

• Electrical Characterization:

  • Place an Ag/AgCl electrode in each chamber.

  • Connect the electrodes to a patch-clamp amplifier.

  • Apply a triangular wave voltage (e.g., ±100 mV at 10 Hz) and measure the resulting current. The capacitance of the bilayer can be calculated from the square-wave-like current response. A specific capacitance of ~0.6-0.8 µF/cm² is indicative of a stable bilayer.

  • Ion permeability and the activity of reconstituted channels can be studied by measuring transmembrane currents under various voltage and ionic conditions.

Preparation of Giant Unilamellar Vesicles (GUVs)

GUVs are cell-sized vesicles that are ideal for light microscopy studies of membrane phase behavior, protein-lipid interactions, and mechanical properties.

Materials:

• DPhPC or archaeal lipids

• Chloroform (B151607) or a chloroform/methanol mixture

• Indium Tin Oxide (ITO) coated glass slides

• Swelling solution (e.g., sucrose (B13894) solution, deionized water)

• Function generator and oven

Protocol (Electroformation):

• Lipid Film Preparation: Dissolve the lipids in chloroform to a concentration of 1-2 mg/mL. Spread a thin, even layer of the lipid solution onto the conductive side of two ITO slides.

• Solvent Evaporation: Place the slides in a vacuum desiccator for at least 2 hours to completely remove the organic solvent.

• Chamber Assembly: Create a chamber by placing a Teflon or silicone spacer between the two ITO slides, with the lipid-coated sides facing each other.

• Hydration: Fill the chamber with the desired swelling solution (e.g., 200 mM sucrose). The use of non-ionic solutions is recommended as salts can interfere with the electroformation process.[1]

• Electroformation: Connect the ITO slides to a function generator. Apply a low-frequency AC electric field (e.g., 10 Hz, 1.5 V) for 2-4 hours at a temperature above the phase transition of the lipids (for DPhPC and many archaeal lipids, room temperature is sufficient).

• Vesicle Harvesting: After electroformation, gently collect the GUV suspension from the chamber using a pipette.

• Observation: Transfer the GUVs to a microscopy dish, potentially containing a denser glucose solution to allow the sucrose-filled vesicles to settle for easier imaging with phase contrast or fluorescence microscopy (if fluorescently labeled lipids are included).

Molecular Dynamics (MD) Simulations

MD simulations provide atomistic-level insights into the structure, dynamics, and interactions within a lipid bilayer.

Protocol Outline (using GROMACS):

• System Setup:

  • Obtain or generate a coordinate file for a single lipid molecule (e.g., DPhPC or a specific archaeal lipid).

  • Use a tool like GROMACS' gmx insert-molecules or a membrane building tool (e.g., CHARMM-GUI) to arrange the lipids into a bilayer patch of desired dimensions (e.g., 128 lipids).

  • Solvate the system with water molecules using gmx solvate.

  • Add ions to neutralize the system and achieve the desired salt concentration using gmx genion.

• Energy Minimization:

  • Perform a steep descent energy minimization of the system to remove any steric clashes or unfavorable geometries. This is done using gmx grompp to create a run input file and gmx mdrun to execute it.

• Equilibration:

  • Perform a series of equilibration simulations under NVT (constant number of particles, volume, and temperature) and then NPT (constant number of particles, pressure, and temperature) ensembles. This allows the water to equilibrate around the lipid headgroups and the system density to relax to the correct value. Positional restraints on the lipid heavy atoms are often applied and gradually released during this phase.

• Production Simulation:

  • Run the production MD simulation for the desired length of time (typically hundreds of nanoseconds to microseconds) under the NPT ensemble without any restraints.

• Analysis:

  • Analyze the trajectory to calculate properties such as:

    • Area per lipid

    • Bilayer thickness

    • Deuterium order parameters of the lipid tails

    • Lateral diffusion coefficients

    • Radial distribution functions of water and ions around the lipids.[4][9]

Visualizations

Logical Relationship: DPhPC as an Archaeal Membrane Mimic

Caption: Structural comparison of native archaeal lipids and DPhPC.

Experimental Workflow: GUV Electroformation

Caption: Workflow for Giant Unilamellar Vesicle (GUV) preparation.

Experimental Workflow: Black Lipid Membrane (BLM) Formation

Caption: Workflow for Black Lipid Membrane (BLM) formation and analysis.

Conclusion

DPhPC serves as a valuable and convenient mimic for certain aspects of archaeal membranes, primarily due to its branched phytanoyl chains which confer high stability and prevent phase transitions over a wide temperature range. This makes DPhPC bilayers a robust platform for reconstituting membrane proteins and for studies where a stable, fluid bilayer is paramount.

However, researchers must remain cognizant of the significant differences between DPhPC and native archaeal lipids. The ester linkage in DPhPC is more susceptible to hydrolysis than the ether bond in archaeal lipids, and DPhPC cannot form the monolayer structures characteristic of tetraether lipids. These differences can lead to variations in key biophysical properties such as permeability, which is significantly lower in native archaeal membranes.[12] Therefore, while DPhPC is an excellent starting point for many biophysical studies, for research focusing on the specific roles of the ether linkage, lipid packing in monolayers, or extreme environmental resistance, models using total lipid extracts from archaea (archaeosomes) or synthetically produced archaeal lipids may be more appropriate.[7][13] The choice of model system should always be guided by the specific scientific question being addressed.

References

• 1. epfl.ch [epfl.ch]
• 2. mdpi.com [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. Shedding light on the structural properties of lipid bilayers using molecular dynamics simulation: a review study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Self-assembly and biophysical properties of archaeal lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. Making sure you're not a bot! [nanion.de]
• 9. Molecular Dynamics Simulations of Lipid Bilayers: Simple Recipe of How to Do It | Springer Nature Experiments [experiments.springernature.com]
• 10. Bending Elasticity Modulus of Giant Vesicles Composed of Aeropyrum Pernix K1 Archaeal Lipid | MDPI [mdpi.com]
• 11. Compressibilities and Volume Fluctuations of Archaeal Tetraether Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. mdpi.com [mdpi.com]
• 14. Model lipid bilayer - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]

How does DPhPC stability compare to other synthetic phospholipids?

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of membrane mimetics for biomedical research and drug delivery applications, the choice of phospholipid is paramount to the stability and performance of liposomal and planar lipid bilayer systems. Among the diverse array of synthetic phospholipids (B1166683), 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) has garnered significant attention for its exceptional stability. This guide provides an in-depth comparison of DPhPC's stability against other commonly used synthetic phospholipids, including 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC), 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC), and 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) (DMPC). The comparisons are grounded in experimental data concerning mechanical robustness, physical properties, and chemical resilience.

At a Glance: Key Stability Parameters

The stability of a phospholipid membrane is a multifaceted property, encompassing its resistance to mechanical stress, its physical behavior across different temperatures, and its ability to withstand chemical degradation. The following table summarizes key quantitative data for DPhPC and its counterparts.

Phospholipid	Acyl Chain Composition	Phase Transition Temperature (Tm) (°C)	Area Compressibility Modulus (K_A) (mN/m)	Bending Rigidity (κ) (x 10⁻²⁰ J)
DPhPC	16:0 (4 methyl branches) / 16:0 (4 methyl branches)	< -120[1]	347 ± 22	1.29 ± 0.37[2]
DOPC	18:1 (cis) / 18:1 (cis)	-17[3]	245.8 ± 9.9	1.9 - 8.2[4]
POPC	16:0 / 18:1 (cis)	-2[3]	~115 (for mixed DPPC/POPC)[5]	1.45 ± 0.29[2]
DSPC	18:0 / 18:0	55[3]	570[6]	3.74[6]
DMPC	14:0 / 14:0	24[3]	310[6]	7.22[6]

Mechanical Stability: The DPhPC Advantage

Mechanical stability is a critical attribute for applications involving shear stress, such as drug delivery systems circulating in the bloodstream, or for the formation of robust model membranes for single-channel recordings. Key parameters to quantify this are the area compressibility modulus (K_A), which measures the membrane's resistance to stretching, and the bending rigidity (κ), which describes its resistance to bending.

DPhPC consistently demonstrates superior mechanical stability. Its high area compressibility modulus indicates a greater resistance to changes in surface area under lateral pressure.[7] This rigidity is attributed to the branched nature of its phytanoyl chains, which interdigitate and create a more tightly packed and stable bilayer compared to the kinked, unsaturated chains of DOPC and POPC.[8] While saturated straight-chain phospholipids like DSPC exhibit a very high area compressibility modulus in their gel phase, they become much less stable above their phase transition temperature. DPhPC, in contrast, maintains its high stability over a very broad temperature range.[1]

The bending rigidity of DPhPC is also noteworthy, providing a balance of stiffness and flexibility that is conducive to forming stable vesicles.

Physical Stability: A Wide Operational Temperature Range

A key advantage of DPhPC is its extremely low phase transition temperature (Tm), which is below -120°C.[1] This means that DPhPC membranes remain in a fluid and stable state over a vast range of experimental temperatures, from deep-freeze conditions to elevated temperatures.[9] This contrasts sharply with saturated phospholipids like DMPC, DPPC, and DSPC, which have distinct transition temperatures at which they change from a rigid gel phase to a more fluid liquid-crystalline phase.[3] Operating near the Tm of these lipids can lead to instability, increased permeability, and phase separation in mixed lipid systems. The unsaturated lipids DOPC and POPC have Tm values below 0°C, providing a fluid membrane at typical experimental conditions, but they do not offer the same broad temperature stability as DPhPC.

Chemical Stability: Resisting Degradation

Phospholipids are susceptible to two primary forms of chemical degradation: hydrolysis of the ester bonds and oxidation of unsaturated acyl chains.

Hydrolysis: The ester linkages in most common phospholipids can be hydrolyzed, leading to the formation of lysolipids and free fatty acids, which can destabilize the bilayer. While specific comparative kinetic data for DPhPC hydrolysis is limited in the direct search results, its ether-linked analogue, DOPhPC, is known to be more resistant to hydrolysis.[2] Given that DPhPC is an ester-linked lipid, it is susceptible to hydrolysis, but its tightly packed structure due to the branched chains may offer some degree of steric hindrance to hydrolytic enzymes compared to less packed lipids.

Oxidation: The double bonds in the acyl chains of unsaturated phospholipids like DOPC and POPC are prone to oxidation, which can alter the membrane's physical properties and lead to leakage.[4][6] DPhPC, being a fully saturated phospholipid, is inherently resistant to oxidative damage. This makes it an ideal choice for long-term experiments and for the formulation of products with extended shelf-life, where oxidative degradation is a concern.

Visualizing Stability: Structure and Experimental Workflow

To better understand the structural basis of DPhPC's stability and the methods used to assess it, the following diagrams are provided.

Caption: Chemical structure of DPhPC highlighting the branched phytanoyl chains.

Caption: Workflow for a vesicle leakage assay to assess membrane permeability.

Experimental Protocols: A General Overview

Assessing the stability of phospholipids involves a variety of experimental techniques. Below are general outlines for key assays.

Mechanical Stability Assays

• Micropipette Aspiration: This technique is used to measure the mechanical properties of giant unilamellar vesicles (GUVs). A GUV is held by a micropipette, and a controlled suction pressure is applied. By measuring the deformation of the vesicle in response to the applied pressure, the area compressibility modulus and bending rigidity can be calculated.

• Atomic Force Microscopy (AFM): AFM can be used to probe the nanomechanical properties of supported lipid bilayers. The AFM tip indents the bilayer, and the force-indentation curves are used to determine the Young's modulus, which can then be related to the area compressibility and bending moduli.

Permeability (Leakage) Assays

• Dye Leakage Assay: This is a common method to assess the permeability and integrity of liposomes.[1][3][10][11][12]

  • Preparation: Liposomes are prepared in a solution containing a high concentration of a fluorescent dye, such as calcein or a FRET pair like ANTS/DPX, causing the dye to self-quench.

  • Purification: The external, unencapsulated dye is removed, typically by size exclusion chromatography.

  • Measurement: The initial, low fluorescence of the liposome (B1194612) suspension is measured.

  • Perturbation: A substance or condition that may disrupt the membrane is introduced.

  • Monitoring: An increase in fluorescence is monitored over time, which corresponds to the leakage of the dye from the liposomes and its de-quenching upon dilution in the external medium.

  • Maximum Leakage: A detergent (e.g., Triton X-100) is added to completely lyse the liposomes and release all the encapsulated dye, providing a measure of the maximum fluorescence.

  • Calculation: The percentage of leakage is calculated based on the initial, time-dependent, and maximum fluorescence values.

Chemical Stability Assays

• Hydrolysis Assay (Phospholipase Assay): The rate of hydrolysis can be determined by measuring the products of the reaction, namely lysolipids and free fatty acids.[13][14][15][16]

  • Incubation: A liposome suspension is incubated with a phospholipase enzyme.

  • Sampling: Aliquots are taken at different time points.

  • Extraction: The lipids are extracted from the aqueous solution.

  • Analysis: The amounts of the parent phospholipid, lysolipid, and free fatty acid are quantified using techniques such as High-Performance Liquid Chromatography (HPLC) or mass spectrometry.

• Oxidation Assay (TBARS Assay): The Thiobarbituric Acid Reactive Substances (TBARS) assay is a widely used method to measure lipid peroxidation.[7][17][18][19]

  • Induction of Oxidation: Lipid peroxidation in a liposome suspension is initiated, for example, by exposure to free radical generators.

  • Reaction with TBA: An acidic solution of thiobarbituric acid (TBA) is added to the sample and heated.

  • Measurement: TBA reacts with malondialdehyde (MDA), a byproduct of lipid peroxidation, to form a colored product that can be quantified spectrophotometrically (at ~532 nm). The amount of TBARS is an indicator of the extent of lipid oxidation.

Conclusion

The choice of a synthetic phospholipid for a specific application is a critical decision that significantly impacts the stability and performance of the resulting system. DPhPC stands out due to its exceptional mechanical, physical, and chemical stability. Its branched, saturated acyl chains confer a high degree of packing and resistance to mechanical stress, while its extremely low phase transition temperature ensures it remains in a stable, fluid state across a broad range of temperatures. Furthermore, its saturated nature makes it resistant to oxidation. While other phospholipids like DOPC and POPC offer fluidity at physiological temperatures, they are more susceptible to mechanical and chemical degradation. Saturated phospholipids like DSPC and DMPC provide high stability in their gel state but are limited by their distinct phase transition temperatures. For applications demanding the utmost in stability and a wide operational window, DPhPC presents a compelling choice for researchers and drug development professionals.

References

• 1. Liposome dye leakage [bio-protocol.org]
• 2. Studying the effects of asymmetry on the bending rigidity of lipid membranes formed by microfluidics - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC10307J [pubs.rsc.org]
• 3. A Fluorescence Dequenching-based Liposome Leakage Assay to Measure Membrane Permeabilization by Pore-forming Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determining the Bending Rigidity of Free-Standing Planar Phospholipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Deeper Insight into the Interfacial Behavior and Structural Properties of Mixed DPPC/POPC Monolayers: Implications for Respiratory Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. Pore Formation by T3SS Translocators: Liposome Leakage Assay | Springer Nature Experiments [experiments.springernature.com]
• 10. Peptide-induced dye leakage assay [bio-protocol.org]
• 11. encapsula.com [encapsula.com]
• 12. Protocols for Enzymatic Fluorometric Assays to Quantify Phospholipid Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assay of Phospholipase A Activity | Springer Nature Experiments [experiments.springernature.com]
• 14. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Lipid Peroxidation (TBARS) in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 17. TBARS (Lipid Peroxidation) Assay [cellbiolabs.com]
• 18. ethosbiosciences.com [ethosbiosciences.com]
• 19. mdpi.com [mdpi.com]

A Comparative Study of DPhPC and DPhPE for Bilayer Formation

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) and 1,2-diphytanoyl-sn-glycero-3-phosphoethanolamine (DPhPE) for the creation of artificial lipid bilayers.

The formation of stable and reliable model lipid bilayers is a cornerstone of research in membrane biophysics, ion channel studies, and drug delivery systems. Among the array of available synthetic lipids, the diphytanoyl phospholipids, DPhPC and DPhPE, are frequently employed due to the unique properties conferred by their branched acyl chains. These chains provide high mechanical and chemical stability and prevent phase transitions over a broad temperature range.[1][2] This guide provides a comparative analysis of DPhPC and DPhPE, focusing on their distinct characteristics in forming lipid bilayers, supported by experimental data and detailed protocols.

Headgroup Chemistry: The Decisive Factor

The primary distinction between DPhPC and DPhPE lies in their headgroups: phosphocholine (B91661) and phosphoethanolamine, respectively. This difference significantly influences the intermolecular interactions, packing density, and ultimately, the macroscopic properties of the resulting bilayer. The choline (B1196258) headgroup of DPhPC is bulkier due to the presence of three methyl groups, which sterically hinder close packing. In contrast, the smaller ethanolamine (B43304) headgroup of DPhPE allows for stronger electrostatic and hydrogen bonding interactions between neighboring lipid molecules. Consequently, bilayers composed of PE lipids are generally stiffer and more condensed than their PC counterparts.

Vesicle and Bilayer Formation Tendencies

Experimental evidence from dynamic light scattering (DLS) and cryogenic transmission electron microscopy (cryo-TEM) reveals divergent self-assembly behaviors. Pure DPhPC, as well as mixtures with DPhPE where DPhPC is the major component (greater than 50 mol%), readily form unilamellar vesicles.[1][3] These vesicles can then spontaneously adsorb and rupture on suitable solid supports, such as plasma-treated gold or silica (B1680970), to form solid-supported lipid bilayers (SLBs), particularly at lipid concentrations above 0.15 g/L.[1][3]

Conversely, lipid compositions with a majority of DPhPE (greater than 50 mol%) tend to self-assemble into non-lamellar structures, such as small, flower-like vesicular aggregates and discrete liquid crystalline phases.[1][3] This is attributed to the negative curvature stress induced by the smaller DPhPE headgroup. While pure DPhPE can form bilayers under specific conditions, its propensity for non-bilayer structures makes it a more challenging lipid to work with for creating stable, planar bilayers compared to DPhPC. However, mixtures of DPhPC and DPhPE, particularly with up to 50% DPhPE, can successfully form unilamellar vesicles.

Comparative Data on Bilayer Properties

The following tables summarize the available quantitative data for key physical and electrical properties of bilayers formed from DPhPC and DPhPE. It is important to note that directly comparable quantitative data for the mechanical properties of pure DPhPE bilayers are less prevalent in the literature, reflecting its tendency to form non-lamellar phases.

Table 1: Physical Properties of DPhPC and DPhPE Bilayers

Property	DPhPC	DPhPE	Experimental Conditions	Reference
Area per Lipid (Ų)	81.2	Data not available	Monolayer at 40 mN/m	[2]
Bilayer Thickness (nm)	~3.4	Data not available	Molecular Dynamics	[4]
Compressibility Modulus (mN/m)	122 ± 7	Data not available	Monolayer at 40 mN/m	[2]

Table 2: Electrical Properties and Stability of DPhPC and DPhPE Bilayers

Property	DPhPC	DPhPE	DPhPC:DPhPE Mixtures	Experimental Conditions	Reference
Electrical Stability	Lower	Highest	Variable, 50:50 mix is lowest	Tip-dip electrophysiology	[1][3]
Breakdown Voltage	Data not available	Data not available	Data not available
Specific Capacitance	Data for DPhPC:DPPC mix available	Data not available	Data not available	Planar lipid bilayer	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are protocols for vesicle preparation by extrusion and supported lipid bilayer formation by vesicle fusion, which are common techniques used for both DPhPC and DPhPE-containing systems. An outline for bilayer formation using the tip-dip method for electrophysiological recordings is also provided.

Protocol 1: Vesicle Preparation by Extrusion

This protocol describes the formation of small unilamellar vesicles (SUVs) with a defined size.

• Lipid Film Preparation:

  • Dissolve the desired amount of DPhPC, DPhPE, or a mixture thereof in chloroform (B151607) in a round-bottom flask.

  • Remove the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the flask's interior.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer by vortexing, resulting in a milky suspension of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to one of the extruder's syringes.

  • Pass the suspension through the membrane back and forth for an odd number of times (e.g., 21 times). The solution should become translucent, indicating the formation of SUVs.

Protocol 2: Supported Lipid Bilayer (SLB) Formation by Vesicle Fusion

This method is used to create a lipid bilayer on a solid support.

• Substrate Preparation:

  • Thoroughly clean the solid support (e.g., glass coverslip, silica sensor chip) to ensure a hydrophilic surface. This can be achieved by methods such as piranha etching or plasma cleaning.

• Vesicle Fusion:

  • Introduce the prepared SUV solution to the cleaned substrate surface.

  • Incubate for a sufficient time (typically 30-60 minutes) to allow for vesicle adsorption and rupture, leading to the formation of a continuous bilayer.

  • The process can be monitored in real-time using techniques like Quartz Crystal Microbalance with Dissipation (QCM-D).

• Rinsing:

  • Gently rinse the surface with buffer to remove any unfused or excess vesicles.

Protocol 3: Bilayer Formation for Electrophysiology (Tip-Dip Method)

This technique is employed to form a solvent-free bilayer at the tip of a patch pipette for ion channel recordings.

• Monolayer Formation:

  • Create a lipid monolayer at the air-water interface of a trough containing an electrolyte solution by applying a solution of the lipid in a volatile solvent (e.g., pentane) to the surface.

• Bilayer Formation:

  • Lower a clean patch pipette tip through the monolayer into the aqueous subphase.

  • Raise the pipette tip back through the interface, which deposits a second monolayer, forming a bilayer across the pipette's aperture.

  • The formation of a high-resistance seal (in the GΩ range) indicates a successful bilayer formation.

Visualizations

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the structural differences between DPhPC and DPhPE.

Vesicle Preparation by Extrusion Workflow

References

• 1. Molecular Simulation Study of Structural and Dynamic Properties of Mixed DPPC/DPPE Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Temperature Dependence of Structure, Bending Rigidity, and Bilayer Interactions of Dioleoylphosphatidylcholine Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US5008050A - Extrusion technique for producing unilamellar vesicles - Google Patents [patents.google.com]

X-ray scattering data comparing DPhPC and other lipid structures.

A comparative analysis of 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) with other common lipids—1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), and 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC)—is crucial for researchers in membrane biophysics and drug development. This guide provides a detailed comparison based on X-ray scattering data, offering insights into their structural parameters and phase behavior.

Comparative Analysis of Lipid Bilayer Properties

The structural properties of lipid bilayers are fundamental to their function. X-ray scattering techniques, including small-angle X-ray scattering (SAXS) and wide-angle X-ray scattering (WAXS), provide critical data on parameters such as molecular area, bilayer thickness, and acyl chain packing.

Lipid	Molecular Area (Ų)	Bilayer Thickness (D_HH) (Å)	Phase Behavior	Experimental Conditions
DPhPC	81.2[1]	~36.7 (d_B)	Stable Lα phase over a broad temperature range[1]	Monolayer at 40 mN/m, consistent with liposome (B1194612) data[1]
DOPC	67.4[2][3][4]	~36.5	Fluid (Lα) phase at 30°C[2][4]	Fully hydrated, 30°C[2][4]
DPPC	63.0[2][3][4]	~39.8	Gel (Lβ') phase below 41°C, Fluid (Lα) phase above 41°C	Fully hydrated, 50°C[2][4]
POPC	Not explicitly found in search results	Not explicitly found in search results	Known to be in a fluid (Lα) phase at room temperature	Not explicitly found in search results

Key Observations:

• DPhPC exhibits a significantly larger molecular area compared to DOPC and DPPC. This is attributed to the bulky, branched nature of its phytanoyl chains, which prevents tight packing.[5] This feature contributes to the stability of DPhPC bilayers and their resistance to phase transitions over a wide temperature range.[1]

• DOPC , with its unsaturated oleoyl (B10858665) chains, has a larger molecular area than the fully saturated DPPC, reflecting its fluid state at room temperature.

• DPPC has the smallest molecular area of the three, consistent with its well-ordered gel phase at lower temperatures.

• The bilayer thickness, represented by the headgroup-to-headgroup distance (D_HH) or the bilayer thickness (d_B), is inversely related to the molecular area. Thinner bilayers are generally associated with larger molecular areas.

Experimental Protocols

The data presented above are derived from various X-ray and neutron scattering experiments. The general methodologies are outlined below.

Small-Angle X-ray Scattering (SAXS) and Neutron Diffraction for Bilayer Structure

SAXS and neutron diffraction are powerful techniques to determine the overall structure of lipid bilayers, such as thickness and electron or scattering length density profiles.

Sample Preparation:

• Lipid Film Formation: A known amount of lipid is dissolved in an organic solvent (e.g., chloroform/methanol mixture). The solvent is then evaporated under a stream of nitrogen gas to form a thin lipid film on the walls of a glass vial.

• Hydration: The lipid film is hydrated with a buffer solution (e.g., H₂O or D₂O for neutron scattering) to form multilamellar vesicles (MLVs). The sample is typically incubated above the lipid's phase transition temperature to ensure proper hydration.

• Vesicle Formation (Optional): For studies on unilamellar vesicles (ULVs), the MLV suspension can be subjected to extrusion through polycarbonate filters of a defined pore size or sonication.[6]

Data Acquisition:

• The lipid dispersion is loaded into a temperature-controlled sample holder.

• The sample is exposed to a collimated X-ray or neutron beam.

• The scattered radiation is collected by a 2D detector. The scattering intensity is recorded as a function of the scattering vector, q.

Data Analysis:

• The 1D scattering profile is obtained by azimuthally averaging the 2D scattering pattern.

• The bilayer form factor is extracted from the scattering data.

• The electron density or neutron scattering length density profile perpendicular to the bilayer is reconstructed by fitting the form factor data to a model of the bilayer structure.[2][4] This profile provides information about the location of different molecular groups (headgroups, acyl chains) and the overall bilayer thickness.

Wide-Angle X-ray Scattering (WAXS) for Acyl Chain Packing

WAXS provides information about the lateral packing of the lipid acyl chains, allowing for the determination of the phase state (e.g., gel vs. fluid).

Sample and Data Acquisition:

The sample preparation and data acquisition are similar to SAXS, but the detector is positioned to capture scattering at higher angles (wider q-range). For oriented samples, the detector records a 2D pattern that reflects the orientation of the acyl chains relative to the bilayer normal.[7][8][9]

Data Analysis:

• Fluid Phase (Lα): Characterized by a broad, diffuse scattering peak, indicating disordered and liquid-like acyl chains.

• Gel Phase (Lβ'): Characterized by one or more sharp, intense Bragg peaks, indicating ordered and tightly packed acyl chains.

• Phase Coexistence: In mixtures of lipids, the presence of both sharp and broad peaks can indicate the coexistence of gel and fluid domains.[7][10]

Experimental Workflow Diagrams

The following diagrams illustrate the typical workflows for lipid bilayer characterization using scattering techniques.

Workflow for SAXS/Neutron Diffraction Experiments.

Workflow for WAXS Experiments.

References

• 1. Properties of diphytanoyl phospholipids at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid Bilayer Structure Determined by the Simultaneous Analysis of Neutron and X-Ray Scattering Data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. impact.ornl.gov [impact.ornl.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure of Fully Hydrated Fluid Phase DMPC and DLPC Lipid Bilayers Using X-Ray Scattering from Oriented Multilamellar Arrays and from Unilamellar Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid-liquid domains in bilayers detected by wide angle X-ray scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ifisc.uib-csic.es [ifisc.uib-csic.es]
• 9. Liquid-Liquid Domains in Bilayers Detected by Wide Angle X-Ray Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of cholesterol and unsaturated DOPC lipid on chain packing of saturated gel-phase DPPC bilayers - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of DPhPC: A Procedural Guide

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, safety goggles, lab coats, and chemical-resistant gloves. All handling of DPhPC waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step DPhPC Disposal Procedure

The disposal of DPhPC should be treated with the same caution as other potentially hazardous chemical waste. Under no circumstances should DPhPC be disposed of down the drain.

• Segregation of Waste : Isolate DPhPC waste from other laboratory waste streams. This includes contaminated labware such as pipette tips, vials, and gloves.

• Containerization :

  • Solid Waste : Place all solid DPhPC waste, including empty containers and contaminated disposables, into a clearly labeled, leak-proof hazardous waste container.

  • Liquid Waste : If DPhPC is in a solvent, it should be collected in a designated, sealed, and properly labeled hazardous waste container compatible with the solvent used.

• Labeling : The hazardous waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name (1,2-diphytanoyl-sn-glycero-3-phosphocholine), and any known hazard characteristics (e.g., "Irritant," "Harmful if Swallowed").

• Storage : Store the sealed hazardous waste container in a designated, secure area away from incompatible materials. Follow your institution's guidelines for the temporary storage of hazardous waste.

• Arrangement for Pickup : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to transport or dispose of the waste yourself.

Quantitative Data Summary

For inventory and waste management purposes, all quantities of DPhPC designated for disposal should be meticulously recorded.

Waste Type	Container Type	Labeling Requirements
Solid DPhPC Waste	Leak-proof, sealed container	"Hazardous Waste," "1,2-diphytanoyl-sn-glycero-3-phosphocholine," Hazard Pictograms
Liquid DPhPC Waste	Solvent-compatible, sealed	"Hazardous Waste," "1,2-diphytanoyl-sn-glycero-3-phosphocholine in [Solvent]," Hazard Pictograms

Experimental Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of DPhPC waste.

DPhPC Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of DPhPC, fostering a secure research environment and upholding their commitment to environmental stewardship.

Essential Safety and Operational Guidance for Handling DPhPC

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC). The following procedures are based on general laboratory safety protocols for phospholipids (B1166683) and similar chemical substances. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines and to review any available Safety Data Sheet (SDS) from the supplier.

Personal Protective Equipment (PPE) and Handling

When handling DPhPC, appropriate personal protective equipment is essential to minimize exposure and ensure personal safety. Below is a summary of recommended PPE and handling procedures.

Equipment/Procedure	Specification/Protocol
Eye Protection	ANSI-approved safety goggles with side-shields should be worn at all times.
Hand Protection	Chemical-resistant gloves (e.g., nitrile) are recommended. Inspect gloves for any tears or punctures before use and change them frequently.
Body Protection	A standard laboratory coat is required. For tasks with a higher risk of splashing, consider an impervious apron.
Respiratory Protection	Not generally required under normal handling conditions in a well-ventilated area. If there is a risk of generating aerosols or dust, a NIOSH-approved respirator should be used within a fume hood.
Work Area	All work should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[1] An eyewash station and safety shower must be readily accessible.[1]
Hygiene	Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly with soap and water after handling the compound.[2]

Experimental Workflow and Safety Procedures

The following diagram outlines the standard operational workflow for handling DPhPC, from initial preparation to final disposal, emphasizing key safety checkpoints.

Caption: Standard operational workflow for handling DPhPC.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining the integrity of DPhPC and ensuring a safe laboratory environment.

Storage:

• DPhPC is often supplied in a chloroform (B151607) solution and should be stored at -20°C in a tightly sealed glass container with a Teflon-lined cap.[3]

• If in powder form, it is hygroscopic and should be stored at ≤ -16°C in a glass container.[3] Before opening, allow the container to reach room temperature to prevent condensation.[3]

• Store away from oxidizing agents and sources of ignition.

Disposal: The disposal of DPhPC and associated waste must comply with local, state, and federal regulations. Always consult your institution's EHS guidelines for specific procedures.

• Waste Segregation :

  • Solid Waste : Unused DPhPC powder and contaminated consumables (e.g., weigh boats, gloves, paper towels) should be collected in a designated hazardous waste container.[1]

  • Liquid Waste : Solutions of DPhPC in organic solvents must be collected in a separate, labeled container for flammable liquid waste.[1] Do not mix with aqueous waste.

  • Sharps Waste : Any contaminated sharps (e.g., pipette tips, broken glass) must be disposed of in a designated sharps container.

• Container Labeling : All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name ("1,2-diphytanoyl-sn-glycero-3-phosphocholine") and the primary hazard associated with the solvent (e.g., "Flammable Liquid").

• Disposal Procedure :

  • Ensure all waste containers are securely sealed.

  • Arrange for pickup and disposal through your institution's chemical waste management service.

  • Do not dispose of DPhPC down the drain unless explicitly approved by your EHS department.[4] When disposing of approved chemicals down the drain, flush with copious amounts of cold water.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. nems.nih.gov [nems.nih.gov]